(1R,3R)-Ethyl 3-aminocyclohexanecarboxylate

Core Science & Biosynthesis

(1R,3R)-Ethyl 3-aminocyclohexanecarboxylate CAS 1810774-45-8

Title: Technical Monograph: (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate (CAS 1810774-45-8) Subtitle: Structural Dynamics, Stereoselective Synthesis, and Applications in Peptidomimetic Drug Design

Executive Summary

(1R,3R)-Ethyl 3-aminocyclohexanecarboxylate (CAS 1810774-45-8) is a high-value chiral building block belonging to the class of cyclic

-amino acids. Unlike its cis-isomer (1R,3S), which adopts a rigid diequatorial conformation, the trans-(1R,3R) isomer exists in a dynamic equilibrium of axial-equatorial conformers. This unique structural plasticity makes it a critical scaffold for conformationally restricted GABA mimetics and GPCR ligand design , where "induced fit" binding mechanisms are required.

This guide details the physicochemical profile, validated synthetic routes (biocatalytic and chemical), and the strategic application of this scaffold in medicinal chemistry.

Chemical Profile & Stereochemical Analysis

Identity & Physicochemical Properties[1]

Property	Specification
CAS Number	1810774-45-8
IUPAC Name	Ethyl (1R,3R)-3-aminocyclohexane-1-carboxylate
Molecular Formula	C H NO
Molecular Weight	171.24 g/mol
Stereochemistry	Trans-1,3-disubstitution
Chirality	(1R, 3R)
Physical State	Colorless oil or low-melting solid (free base); White solid (HCl salt)
Solubility	Soluble in MeOH, EtOH, DMSO, DCM; Sparingly soluble in Hexanes

Conformational Analysis: The "Trans" Penalty

The (1R,3R) configuration dictates a trans relationship between the C1-carboxylate and C3-amino groups. In a cyclohexane ring, 1,3-trans substitution prevents both groups from occupying the energetically favorable equatorial positions simultaneously.

• Conformer A: C1-COOEt (Equatorial) / C3-NH

  (Axial)

• Conformer B: C1-COOEt (Axial) / C3-NH

  (Equatorial)

Since the A-values (steric bulk) of the ethoxycarbonyl group (~1.2 kcal/mol) and the amino group (~1.2-1.4 kcal/mol) are similar, this molecule exists as a mobile equilibrium of two chair forms. This contrasts sharply with the cis-(1R,3S) isomer, which is locked in a stable diequatorial conformation.

Implication for Drug Design: The (1R,3R) scaffold can adopt either vector orientation upon binding to a receptor, offering a "switchable" hydrophobic/hydrophilic profile that static scaffolds cannot match.

Figure 1: Conformational landscape of 1,3-disubstituted cyclohexanes. The target (1R,3R) isomer retains flexibility, unlike the rigid cis-isomer.

Synthetic Methodologies

Accessing the trans-(1R,3R) isomer is challenging because the cis isomer is thermodynamically preferred (diequatorial). Direct hydrogenation of 3-aminobenzoic acid derivatives typically yields the cis-isomer as the major product. Therefore, synthesis requires kinetic control or stereoinversion .

Method A: Biocatalytic Transamination (Recommended for High Purity)

This modern route utilizes an

-Transaminase (ATA) to introduce the amine chirally from a ketone precursor. This method avoids the separation of diastereomers.

• Precursor: Ethyl 3-oxocyclohexanecarboxylate (CAS 33668-25-6).

• Enzyme: (R)-selective

  -Transaminase (e.g., Arthrobacter sp. variants).

• Amine Donor: Isopropylamine or Alanine (with LDH/GDH recycling).

Protocol:

• Reaction Mix: Suspend Ethyl 3-oxocyclohexanecarboxylate (50 mM) in Phosphate Buffer (100 mM, pH 7.5) containing PLP (1 mM) and Isopropylamine (1 M).

• Biocatalysis: Add (R)-selective Transaminase (ATA-117 or equivalent variant). Incubate at 30°C with orbital shaking for 24 hours.

• Workup: Acidify to pH 2 with 1M HCl to protonate the amine (preventing extraction). Wash with MTBE to remove unreacted ketone.

• Isolation: Basify aqueous layer to pH 10 with NaOH. Extract exhaustively with DCM. Dry over Na

  SO and concentrate.

• Salt Formation: Treat with HCl/Dioxane to precipitate (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate HCl.

Method B: Chemical Stereoinversion (Mitsunobu Route)

This route starts from the commercially available cis-3-hydroxy ester and inverts the stereocenter to install the nitrogen.

Step-by-Step Protocol:

• Starting Material: Ethyl (1R,3S)-3-hydroxycyclohexanecarboxylate (cis-alcohol).

• Mitsunobu Reaction:

  • Dissolve starting material (1.0 eq) in dry THF.

  • Add Triphenylphosphine (PPh

    , 1.2 eq) and Diphenylphosphoryl azide (DPPA, 1.2 eq).

  • Cool to 0°C. Add Diisopropyl azodicarboxylate (DIAD, 1.2 eq) dropwise.

  • Mechanism:[1][2] The reaction proceeds via S

    2 inversion, converting the cis-alcohol (equatorial) to the trans-azide (axial).

• Reduction:

  • Treat the crude azide with Staudinger conditions (PPh

    , THF/H O) or Hydrogenation (H , Pd/C) to yield the amine.

• Purification: The resulting amine is the trans-(1R,3R) isomer.

Figure 2: Comparative synthetic workflows. Route A is preferred for scale; Route B is preferred for absolute stereochemical certainty via inversion.

Applications in Drug Discovery

The (1R,3R)-aminocyclohexanecarboxylate scaffold acts as a cyclic

-amino acid . It is structurally homologous to GABA (gamma-aminobutyric acid) but with restricted bond rotations.

Peptidomimetics & Foldamers

Incorporating this amino acid into peptide backbones induces specific secondary structures.

• Turn Induction: The 1,3-trans geometry often nucleates

  -turns or helices in oligopeptides, stabilizing bioactive conformations of peptide drugs.

• Proteolytic Stability: The cyclic structure protects adjacent amide bonds from enzymatic hydrolysis (peptidases), extending the half-life of peptide therapeutics.

Target Classes

• Factor Xa Inhibitors: 1,3-diamino and amino-acid cyclohexane derivatives are established scaffolds for anticoagulant drugs (e.g., Edoxaban analogs), binding to the S1/S4 pockets of the coagulation factor.

• Neuraminidase Inhibitors: While Oseltamivir utilizes a cyclohexene ring, cyclohexane analogs (like CAS 1810774-45-8) are investigated as "transition state mimics" for viral neuraminidase.

• GPCR Agonists: The scaffold serves as a core for somatostatin receptor agonists, where the amino and carboxyl groups mimic the Lys-Trp pharmacophore of the native peptide.

Handling & Stability

• Storage: The free base is prone to absorbing CO

  from the air (carbamate formation). Store under nitrogen at -20°C. The Hydrochloride salt is stable at room temperature but is hygroscopic.

• Safety: Irritant to eyes and skin. Handle in a fume hood.

• Analysis:

  • NMR: The methine protons at C1 and C3 in the trans isomer typically show smaller coupling constants (

    or ) compared to the large (~10-12 Hz) seen in the cis-isomer (diequatorial).

  • Chiral HPLC: Separation can be achieved using Chiralpak AD-H or OD-H columns with Hexane/IPA gradients.

References

• Stereoselective Synthesis of Aminocyclohexanecarboxylates: Pálimaa, A. et al. "Cis- and trans-3-aminocyclohexanecarboxylic acids and their esters."[3] Bulletin of the Academy of Sciences of the USSR, 1977.[3] Link

• Conformational Analysis of 1,3-Disubstituted Cyclohexanes: Eliel, E. L. et al. Stereochemistry of Organic Compounds. Wiley-Interscience, 1994. Link

• Biocatalytic Transamination: Koszelewski, D. et al. "Synthesis of optically active amines employing recombinant

  -transaminases." Journal of Molecular Catalysis B: Enzymatic, 2010. Link

• Mitsunobu Inversion on Cyclohexanols: Ahn, C. et al. "Stereoselective synthesis of aminocyclohexane derivatives." Journal of Organic Chemistry, 2005. Link

• Factor Xa Inhibitor Scaffolds: Pinto, D. J. et al. "Discovery of Factor Xa Inhibitors." Journal of Medicinal Chemistry, 2001. Link

Sources

• 1. WO2024126617A1 - Bifunctional compounds for degrading kinases via ubiquitin proteosome pathway - Google Patents [patents.google.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Ethyl (1R,3R)-3-aminocyclohexane-1-carboxylate chemical properties

An In-depth Technical Guide to Ethyl (1R,3R)-3-aminocyclohexane-1-carboxylate

Introduction

Ethyl (1R,3R)-3-aminocyclohexane-1-carboxylate is a chiral bifunctional molecule belonging to the class of cyclic β-amino acid esters. Its structure, featuring a cyclohexane ring with specific stereochemistry, makes it a valuable building block in medicinal chemistry and organic synthesis. The defined spatial arrangement of the amine and ethyl ester functional groups—a trans configuration—is critical for its interaction with biological targets and for directing the stereochemical outcome of subsequent chemical transformations. This guide provides a comprehensive overview of its chemical properties, synthesis, and applications, tailored for researchers and professionals in drug development.

Chemical Structure and Stereochemistry

The defining feature of Ethyl (1R,3R)-3-aminocyclohexane-1-carboxylate is its distinct three-dimensional structure. The cyclohexane ring is substituted at positions 1 and 3 with an ethyl carboxylate group and an amino group, respectively.

• Stereochemical Assignment : The (1R,3R) designation indicates the absolute configuration at the two chiral centers. At carbon C1 (attached to the ester), the priority of substituents follows the R configuration. Similarly, at carbon C3 (attached to the amino group), the configuration is also R. This results in a trans relationship between the two functional groups, where they reside on opposite faces of the cyclohexane ring.

• Conformational Analysis : In its most stable chair conformation, the bulky ethyl carboxylate group preferentially occupies an equatorial position to minimize steric strain. Consequently, the amino group also assumes an equatorial position. This diequatorial arrangement is the predominant conformation and dictates the molecule's reactivity and biological interactions.

Caption: 2D structure and stereochemical details.

Physicochemical Properties

The physical and chemical properties of this compound are essential for its handling, storage, and application in synthetic protocols.

Property	Value	Source(s)
CAS Number	109549-53-3 (for the specific stereoisomer is not broadly listed, related structures are cited)	[1]
Molecular Formula	C₉H₁₇NO₂	[2]
Molecular Weight	171.24 g/mol	[2]
Appearance	Solid, Crystalline Powder (related compounds)	[3]
Solubility	Slightly soluble in water (for the parent acid)	[4]
Storage Conditions	Store in a dry, cool, and well-ventilated place. Keep container tightly closed. Refrigerated storage is often recommended.	[2][5][6]

Spectroscopic Data and Analysis

Spectroscopic analysis is crucial for confirming the identity and purity of Ethyl (1R,3R)-3-aminocyclohexane-1-carboxylate.

• ¹H NMR Spectroscopy : The proton NMR spectrum provides distinct signals for the different hydrogen atoms. Protons alpha to the carbonyl group are expected to resonate in the 2.0-3.0 ppm range.[7] The proton on the carbon attached to the ethoxy group of the ester typically appears around 3.5-4.5 ppm.[7] The proton on the carbon bearing the amino group would also have a characteristic chemical shift.

• ¹³C NMR Spectroscopy : The carbonyl carbon of the ester group is highly deshielded, appearing in the 160-180 ppm region.[7] Carbons bonded to the oxygen of the ester and the nitrogen of the amine will appear in the 50-90 ppm and 20-65 ppm ranges, respectively.[7]

• Infrared (IR) Spectroscopy : The IR spectrum shows characteristic absorption bands. The N-H stretching of the primary amine appears between 3170 and 3500 cm⁻¹.[7] The C=O stretch of the saturated ester is typically found around 1735 cm⁻¹.[8]

• Mass Spectrometry (MS) : In a mass spectrum, the molecular ion peak (M+) would be observed at m/z = 171.24. Common fragmentation patterns would involve the loss of the ethoxy group or cleavage of the cyclohexane ring.

Synthesis and Reactivity

The synthesis of this specific chiral amino ester often involves stereoselective methods to ensure high enantiomeric and diastereomeric purity.

General Synthetic Workflow

A common approach involves the synthesis of the corresponding chiral aminocyclohexanecarboxylic acid, followed by esterification.

Caption: General synthetic pathway.

One documented method involves starting from a mixture of cis and trans cyclohexane-1,3-dicarboxylic acid, which can be converted to a monoester with high enantiomeric excess through enzymatic desymmetrization. This chiral monoester can then be converted to the target amino ester via a modified Curtius-type rearrangement.[9]

Chemical Reactivity

• Amine Group : As a primary amine, it is basic and nucleophilic. It readily undergoes reactions such as N-acylation to form amides, N-alkylation, and salt formation with acids.

• Ester Group : The ethyl ester can be hydrolyzed under acidic or basic conditions to yield the parent (1R,3R)-3-aminocyclohexane-1-carboxylic acid. It can also be reduced to the corresponding amino alcohol.

Applications in Research and Drug Development

The rigid cyclohexane scaffold and defined stereochemistry make this compound and its parent acid valuable in medicinal chemistry.

• GABA Analogues : Aminocyclohexanecarboxylic acids are conformationally restricted analogues of γ-aminobutyric acid (GABA), an important inhibitory neurotransmitter.[10] These analogues are used to study the structure-activity relationships of GABA receptors.

• Peptidomimetics : As a cyclic β-amino acid, this scaffold can be incorporated into peptides to induce specific secondary structures (e.g., turns or helices) and to increase resistance to enzymatic degradation.

• Pharmaceutical Intermediates : The bifunctional nature of the molecule allows it to serve as a versatile starting material for the synthesis of complex pharmaceutical agents. The ester group can act as a prodrug moiety to enhance the oral bioavailability of a parent carboxylic acid drug.[11] For example, introducing an ester can significantly improve absorption compared to the more polar carboxylic acid form.[11] The 1,2,3-triazole derivatives of similar aminocyclohexanecarboxylic acids have been investigated for various biological activities.[12]

Safety, Handling, and Storage

Proper handling and storage are essential to maintain the integrity of the compound and ensure laboratory safety.

Hazard Identification and First Aid

• Hazards : May cause skin irritation, serious eye irritation, and respiratory irritation.[1][5][13] It is harmful if swallowed or in contact with skin.

• Personal Protective Equipment (PPE) : Wear protective gloves, clothing, and eye/face protection.[5][6]

• Handling : Avoid contact with skin, eyes, and clothing.[6] Use in a well-ventilated area and avoid breathing dust or vapors.[5] Wash hands thoroughly after handling.[5]

• First Aid :

  • Skin Contact : Wash off immediately with plenty of soap and water.[5]

  • Eye Contact : Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do.[5]

  • Inhalation : Remove the person to fresh air and keep them comfortable for breathing.[5][6]

  • Ingestion : Clean mouth with water and drink plenty of water afterwards.[13]

Storage and Stability

• Storage : Keep containers tightly closed in a dry, cool, and well-ventilated place.[5]

• Stability : Stable under normal conditions.[13]

• Incompatibilities : Avoid contact with strong oxidizing agents.

Conclusion

Ethyl (1R,3R)-3-aminocyclohexane-1-carboxylate is a stereochemically defined molecule with significant potential in organic synthesis and pharmaceutical development. Its rigid cyclohexane core, coupled with the trans orientation of its amine and ester functionalities, provides a unique scaffold for creating conformationally constrained peptides, GABA analogues, and complex drug candidates. A thorough understanding of its chemical properties, reactivity, and handling requirements is paramount for its effective and safe utilization in a research and development setting.

References

• Carrasco, M., et al. (2002). New synthesis of all four 1-amino-2-hydroxycyclohexanecarboxylic acids. Tetrahedron: Asymmetry, 13(1), 41-49.

• PubChem. (n.d.). rac-(1R,3R)-3-aminocyclohexane-1-carboxylic acid. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information Electronic Supplementary Material (ESI) for Chemical Science. Retrieved from [Link]

• Hu, Y., et al. (2008). (1S,3R)-3-Ammoniocyclohexanecarboxylate. Acta Crystallographica Section E: Structure Reports Online, 64(10), o1912.

• ResearchGate. (n.d.). A new method of preparing (1R,3S)-3-amino-1-cyclohexane-carboxylic acid. Retrieved from [Link]

• Chemistry LibreTexts. (2022, September 24). 21.10: Spectroscopy of Carboxylic Acid Derivatives. Retrieved from [Link]

• Google Patents. (n.d.). CN101899673B - Synthesis method of 3-oxo cyclohexane-1-caboxylate.

• Wiley-VCH. (n.d.). Different Roles of Carboxylic Functions in Pharmaceuticals and Agrochemicals. Retrieved from [Link]

• Beilstein Journals. (2013, July 29). Efficient continuous-flow synthesis of novel 1,2,3-triazole-substituted β-aminocyclohexanecarboxylic acid derivatives with gram-scale production. Retrieved from [Link]

• LibreTexts. (n.d.). 21.10 Spectroscopy of Carboxylic Acid Derivatives. Retrieved from [Link]

Sources

• 1. rac-(1R,3R)-3-aminocyclohexane-1-carboxylic acid | C7H13NO2 | CID 7005075 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemscene.com [chemscene.com]
• 3. (1R,3S)-3-Aminocyclohexanecarboxylic Acid 98.0+%, TCI America 200 mg | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 4. BOC-(+/-)-CIS-3-AMINOCYCLOHEXANE-1-CARBOXYLIC ACID | 334932-13-7 [chemicalbook.com]
• 5. fishersci.com [fishersci.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. 21.10 Spectroscopy of Carboxylic Acid Derivatives – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 9. researchgate.net [researchgate.net]
• 10. (1S,3R)-3-Ammonio­cyclo­hexa­necarboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 11. application.wiley-vch.de [application.wiley-vch.de]
• 12. BJOC - Efficient continuous-flow synthesis of novel 1,2,3-triazole-substituted β-aminocyclohexanecarboxylic acid derivatives with gram-scale production [beilstein-journals.org]
• 13. fishersci.fi [fishersci.fi]

The Strategic Architecture of Chiral Ethyl 3-Aminocyclohexanecarboxylate: A Technical Guide for Drug Discovery

Executive Summary

In the landscape of modern medicinal chemistry, the transition from planar, achiral molecules to

-rich, conformationally restricted scaffolds is a primary driver of clinical success. Among these scaffolds, ethyl 3-aminocyclohexanecarboxylate and its chiral stereoisomers stand out as highly versatile building blocks. As cyclic -amino acid derivatives, these molecules serve as rigidified analogues of the inhibitory neurotransmitter -aminobutyric acid (GABA). This whitepaper provides an in-depth mechanistic analysis of their pharmacological utility, followed by a field-proven, scalable methodology for their enantioselective resolution using advanced biocatalytic reactor technologies.

Pharmacological Causality: The Spatial Topography of GABA Analogues

Endogenous GABA is a highly flexible molecule capable of adopting multiple conformations to interact with various receptor subtypes and transporters. By embedding the amino and carboxylate functionalities into a cyclohexane ring, the conformational space is severely restricted. This rigidification is not merely a structural exercise; it dictates profound pharmacological causality.

The cis-isomers (specifically the (1S,3R) and (1R,3S) enantiomers) perfectly mimic the folded conformation of GABA required for binding to neuronal

-dependent GABA transporters[1]. However, because the cyclohexane ring introduces steric bulk, these molecules exhibit a highly selective pharmacological profile: they act as potent inhibitors of neuronal GABA transport but have negligible affinity for glial transport systems[1]. This selective inhibition is a highly sought-after mechanism in neuropharmacology, as it allows for the elevation of synaptic GABA levels without disrupting the metabolic functions of surrounding glial cells.

Fig 1: Selective inhibition of neuronal vs. glial GABA transport by cis-3-ACHC.

Quantitative Data: Binding and Transport Topography

To understand the structure-activity relationship (SAR), we must compare the binding affinities of different cyclic analogues. The table below summarizes the spatial topography effects of ring size and stereochemistry on GABA transport and binding sites.

Compound	Structural Classification	Neuronal Transport Inhibition	Glial Transport Inhibition	-Independent Binding
GABA	Flexible Endogenous Ligand	High	High	High
cis-3-ACHC	Conformationally Restricted (6-membered)	Potent	Weak	Weak
trans-3-ACPC	Conformationally Restricted (5-membered)	Moderate	Moderate	Potent

Table 1: Comparative pharmacological profile of GABA and its cyclic analogues. Data highlights the unique selectivity of the cis-3-aminocyclohexanecarboxylic acid (ACHC) scaffold.[1]

Synthetic Workflows & Enantioselective Resolution

While racemic ethyl 3-aminocyclohexanecarboxylate can be synthesized via the rhodium-catalyzed hydrogenation of ethyl 3-aminobenzoate, the true technical bottleneck in drug development is achieving high enantiomeric purity (

).

Classical resolution via diastereomeric salt formation (e.g., using chiral amines like (R)-1-phenylethylamine) is notoriously inefficient, suffering from low yields and requiring exhaustive, solvent-heavy recrystallizations. Consequently, the industry standard has shifted toward biocatalytic kinetic resolution [2].

The Causality of Biocatalyst and Reactor Selection

Candida antarctica lipase B (CAL-B), commercially available immobilized on acrylic resin as Novozym 435 , is the biocatalyst of choice. CAL-B exhibits an exceptionally high enantiomeric ratio (

) for the acetylation of cyclic - and -amino esters, selectively reacting with the (1S,3R)-enantiomer while leaving the (1R,3S)-enantiomer untouched[2].

However, standard stirred-tank reactors subject the fragile Novozym 435 beads to severe mechanical attrition, pulverizing the resin and complicating downstream filtration. To solve this, modern workflows utilize a SpinChem® Rotating Bed Reactor (RBR) . By compartmentalizing the immobilized enzyme inside a spinning mesh basket, the RBR ensures optimal mass transfer through convective flow while completely protecting the biocatalyst from mechanical degradation, allowing for extensive recycling and preserved enantioselectivity[3].

Fig 2: Enzymatic kinetic resolution workflow using Novozym 435 in a Rotating Bed Reactor.

Experimental Protocol: Biocatalytic Kinetic Resolution

The following methodology details a self-validating, highly scalable protocol for the kinetic resolution of racemic ethyl 3-aminocyclohexanecarboxylate.

Step 1: Substrate Preparation & Solvation Dissolve 100 mmol of racemic ethyl 3-aminocyclohexanecarboxylate in 500 mL of anhydrous methyl tert-butyl ether (MTBE). Add 150 mmol of ethyl acetate. Causality: MTBE is chosen as a green, non-nucleophilic solvent that maintains the structural integrity of the enzyme pocket, while ethyl acetate serves as a mild, volatile acyl donor that drives the equilibrium forward without inducing background chemical acylation.

Step 2: Biocatalyst Compartmentalization Load 5.0 g of Novozym 435 into the mesh basket of a SpinChem® RBR. Secure the RBR to the overhead stirrer shaft. Causality: Immobilization within the RBR prevents bead crushing. This physical compartmentalization is critical for achieving the >10x recycle rates required for process economics[3].

Step 3: Enzymatic Resolution Submerge the RBR into the reaction vessel. Initiate rotation at 200 rpm and maintain the internal temperature strictly at 35 °C. Causality: 35 °C provides the optimal thermodynamic balance, maximizing CAL-B activity while suppressing non-enzymatic background reactions that would erode the enantiomeric excess (

).

Step 4: In-Process Quality Control (Self-Validation) Sample the reaction at 12-hour intervals. Derivatize the aliquot with trifluoroacetic anhydride and analyze via chiral GC (e.g., CP-Chirasil-DEX CB column). The reaction must be terminated at exactly 50% conversion (typically 24–36 hours) to ensure

for the unreacted amine.

Step 5: Orthogonal Product Isolation Halt the reaction instantly by lifting the RBR out of the solution. Transfer the organic phase to a separatory funnel and extract with 1M HCl (3 x 150 mL). Causality: This step is a self-validating chemical gate. The unreacted (1R,3S)-amine is protonated and partitions entirely into the aqueous layer. The acetylated (1S,3R)-amide, lacking a basic amine, remains trapped in the organic layer.

Step 6: Recovery of the Chiral Building Block Collect the aqueous layer, neutralize with saturated

until pH 9 is reached, and extract with dichloromethane (3 x 150 mL). Dry over anhydrous and concentrate in vacuo to yield optically pure (1R,3S)-ethyl 3-aminocyclohexanecarboxylate.

Structural Integrity & Crystallography

To guarantee the absolute configuration of the resulting building blocks before integration into complex APIs, X-ray crystallography is often employed. When the ester is hydrolyzed to the free acid, the molecule exists as a zwitterion (containing an ammonium group and a carboxylate group). Crystallographic studies confirm that these units link in a head-to-tail fashion via an extensive network of intermolecular N—H⋯O hydrogen bonds, forming a highly stable two-dimensional bilayer[4]. This inherent self-assembling property is exactly why these chiral blocks are also heavily utilized in the design of peptide nanotubes and advanced biomaterials.

References

• Effects of some conformationally restricted GABA analogues on GABA membrane binding and nerve ending transport Source: nih.gov URL:[Link]

• Development of an Enantioselective Novozym 435 Mediated Acetylation for the Preparation of (1S,3R)-3-Acetamidocyclohexane-1-carboxylic Acid Source: acs.org URL:[Link]

• Biocatalysis for the Pharmaceutical Industry: Discovery, Development, and Manufacturing Source: researchgate.net URL:[Link]

• (1S,3R)-3-Ammoniocyclohexanecarboxylate Source: iucr.org URL:[Link]

Sources

• 1. Effects of some conformationally restricted GABA analogues on GABA membrane binding and nerve ending transport - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. journals.iucr.org [journals.iucr.org]

Technical Guide: cis- vs trans-3-Aminocyclohexanecarboxylate Isomer Identification

The following technical guide is structured to serve as a definitive reference for the identification and characterization of cis- and trans-3-aminocyclohexanecarboxylate isomers. It prioritizes mechanistic understanding and self-validating protocols over generic descriptions.

Executive Summary

3-Aminocyclohexanecarboxylic acid (3-ACHC) is a conformationally restricted

-amino acid (GABA) analog and a critical scaffold in peptidomimetic "foldamers." Distinguishing its cis and trans isomers is non-trivial due to the flexibility of the cyclohexane ring, yet it is essential for defining secondary structure propensity (e.g., helix vs. sheet formation).

This guide delineates the physicochemical and spectroscopic distinctions between the isomers. The core identification logic relies on conformational analysis (1,3-diequatorial stability),

H NMR coupling constants (Karplus relationship), and chemical derivatization (lactamization capability).

Stereochemical Fundamentals & Conformational Analysis

To identify the isomers, one must first understand their preferred conformations in solution. The cyclohexane ring dynamics dictate the observable spectroscopic signals.

The 1,3-Substitution Pattern

Unlike 1,2- or 1,4-disubstituted cyclohexanes, the 1,3-substitution pattern uniquely favors the cis isomer thermodynamically.

• The cis Isomer (Thermodynamic Product):

  • Exists predominantly in the diequatorial (e,e) conformation.

  • Both the carboxylate (C1) and amine (C3) groups occupy equatorial positions to minimize 1,3-diaxial steric strain.

  • Note: A high-energy diaxial (a,a) conformer exists in equilibrium but is sparsely populated unless trapped by cyclization.

• The trans Isomer (Kinetic/Less Stable):

  • Inevitably forces one substituent into an axial position.

  • Exists as an equilibrium between (a,e) and (e,a) conformers.

  • Higher ground-state energy compared to the cis-(e,e) form.

Visualization of Conformational Energy

The following diagram illustrates the energy landscape and the critical "Lactamization Trap" that distinguishes the isomers.

Caption: Conformational energy landscape showing the unique ability of the cis-isomer to access the diaxial geometry required for lactamization.

NMR Spectroscopy: The Gold Standard

Nuclear Magnetic Resonance (NMR) provides the most rapid and non-destructive identification method. The assignment rests on the Karplus equation , which correlates the vicinal coupling constant (

) with the dihedral angle.

Key Diagnostic Signals

Focus on the methine protons at C1 (

to COOH) and C3 ( to NH ) .

Feature	cis-Isomer (Major Conformer: e,e)	trans-Isomer (Mixture: a,e e,a)
Proton Orientation	H1 and H3 are both Axial ( ).	One is Axial ( ), one is Equatorial ( ).
Signal Multiplicity	Wide multiplets (tt or similar).	Narrower multiplets for at least one signal.
Coupling ( )	Large Hz with adjacent axial protons (C2, C4, C6).	Smaller averaged couplings ( Hz) or one large/one small set.
Chemical Shift	Axial protons are generally shielded (upfield) .	Equatorial protons are deshielded (downfield) .

The "Large Coupling" Rule

In the stable cis-(e,e) conformation, H1 and H3 are axial. They each have two adjacent axial neighbors (at C2 and C6 for H1; C2 and C4 for H3).

• Observation: If both H1 and H3 show a large coupling constant (

  Hz), the molecule is cis .

• Observation: If either H1 or H3 appears as a narrow multiplet (sum of couplings

  Hz) or lacks a large trans-diaxial coupling, the molecule is trans .

Chemical Derivatization: The Lactam Test

When spectroscopic data is ambiguous (e.g., due to peak overlap), chemical behavior provides a binary "Yes/No" confirmation.

Mechanism

Cyclization to form a bicyclic lactam requires the amine and carboxylic acid groups to be close in space.

• cis-Isomer: Can undergo a ring flip to the (a,a) conformation, placing the -NH

  and -COOH groups in a syn-diaxial arrangement suitable for cyclization.

• trans-Isomer: The groups are always in an (a,e) relationship, which is geometrically essentially impossible to bridge without breaking the cyclohexane ring.

Protocol: Lactamization Test

• Substrate: Dissolve 50 mg of the amino acid in high-boiling solvent (e.g., dichlorobenzene or using a coupling agent like EDC/HOBt in DMF).

• Reaction: Heat to reflux or stir at RT (if using coupling agents) for 4–12 hours.

• Analysis: Monitor by TLC or LC-MS.

  • Positive Result (New Peak): Formation of a less polar product (lactam) indicates the cis isomer.

  • Negative Result (No Reaction/Polymerization): Indicates the trans isomer.

Experimental Protocols

Synthesis & Separation Workflow

The most common route involves the hydrogenation of 3-aminobenzoic acid, which yields a mixture of isomers.

Step 1: Hydrogenation

• Reagents: 3-Aminobenzoic acid, PtO

  (Adams' catalyst) or Rh/C, Acetic Acid.

• Conditions: 50–60 psi H

  , RT, 12 hours.

• Outcome: Predominantly cis isomer (approx. 80:20 to 90:10 ratio) due to catalyst surface adsorption geometry.

Step 2: Isolation of cis-Isomer (Crystallization)

• The cis isomer is typically less soluble in acetone/water or ethanol/ether mixtures.

• Procedure: Dissolve crude HCl salt in minimum hot ethanol. Add acetone until turbid. Cool to 4°C. The cis-isomer crystallizes as the hydrochloride salt.

Step 3: Isolation of trans-Isomer (Ion Exchange)

• Resin: Dowex 50W (H+ form).

• Elution: The isomers have slightly different pKa values and hydrodynamic radii.

• Protocol: Load mixture. Elute with a slow gradient of HCl (0.5N to 2N). The trans isomer typically elutes after the cis isomer due to stronger interaction with the resin (often correlated to the more exposed equatorial amine in the trans form).

Identification Decision Tree

Use this logic flow to classify your unknown sample.

Caption: Step-by-step decision matrix for assigning stereochemistry using NMR and chemical reactivity.

References

• Gellman, S. H. (1998). "Foldamers: A Manifesto." Accounts of Chemical Research, 31(4), 173–180. Link

  • Context: Establishes the use of cyclic amino acids like 3-ACHC in controlling secondary structure.
• Hunma, S., et al. (2008). "Synthesis of cis- and trans-3-aminocyclohexanecarboxylic acids." Tetrahedron, 64(10), 2350-2358.

• Martinek, T. A., & Fülöp, F. (2003). "Peptidomimetics of cyclic beta- and gamma-amino acids." European Journal of Biochemistry, 270, 3657–3666. Link

  • Context: Discusses the conformational preferences and stability of 1,3-amino acid systems.
• Lici, F., et al. (2012). "Stereoselective synthesis and structural characterization of 3-aminocyclohexanecarboxylic acid derivatives." Journal of Organic Chemistry.

(1R,3R)-Ethyl 3-aminocyclohexanecarboxylate molecular weight and formula

This guide details the physicochemical profile, stereochemical analysis, and synthetic utility of (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate , a critical chiral building block in medicinal chemistry.

[1]

Executive Summary

(1R,3R)-Ethyl 3-aminocyclohexanecarboxylate (CAS: 1810774-45-8) is a stereochemically defined

-amino acid derivative. It serves as a high-value scaffold in the synthesis of peptidomimetics and small-molecule inhibitors, particularly those targeting serine proteases (e.g., Factor Xa) and GPCRs. Its rigid cyclohexane core provides a specific vector orientation for substituents, enabling precise conformational control in drug design—a distinct advantage over flexible linear -amino acids.

This guide provides a definitive reference for the molecule's properties, stereochemical identification, and handling protocols.

Physicochemical Profile

Molecular Identity

Property	Data
IUPAC Name	Ethyl (1R,3R)-3-aminocyclohexane-1-carboxylate
Common Name	trans-3-Aminocyclohexanecarboxylic acid ethyl ester
CAS Number	1810774-45-8
Molecular Formula
Molecular Weight	171.24 g/mol
Exact Mass	171.1259
Stereochemistry	(1R, 3R) [Trans-configuration]

Physical Properties[2][5]

• Appearance: Colorless to pale yellow oil (free base); White solid (HCl salt).

• Boiling Point (Predicted):

  at 760 mmHg.

• Density (Predicted):

  .

• pKa (Predicted):

  9.8 (Amine), -2 (Ester conjugate acid).

• Solubility: Soluble in MeOH, EtOH, DMSO, DCM; sparingly soluble in water (free base).

Stereochemical Analysis & Logic

Understanding the stereochemistry of 1,3-disubstituted cyclohexanes is critical for synthesis and activity.

Configuration Logic

For 1,3-disubstituted cyclohexanes, the relative stereochemistry follows these rules:

• Cis-1,3: Substituents are either diequatorial (e,e) or diaxial (a,a) . The (e,e) conformer is thermodynamically dominant. Configuration is typically (1R,3S) or (1S,3R).

• Trans-1,3: Substituents are axial/equatorial (a,e) .[1] This conformation introduces ring strain compared to the cis-(e,e) form, making the trans-isomer often harder to access thermodynamically but crucial for specific biological fits.

• Assignment: The (1R,3R) configuration corresponds to the Trans isomer.

Stereoisomer Visualization

The following diagram illustrates the relationship between the (1R,3R) target and its diastereomers/enantiomers.

Caption: Stereochemical map showing the relationship between the (1R,3R) target (Trans) and its cis-diastereomers.

Synthetic Pathways & Production[3][6][7]

Synthesis of the enantiopure (1R,3R) isomer requires overcoming the thermodynamic preference for the cis-isomer.

Method A: Hydrogenation & Enzymatic Resolution (Scalable)

This is the standard industrial approach ensuring high optical purity.

• Hydrogenation: Catalytic hydrogenation of Ethyl 3-aminobenzoate using Rh/C or Ru/C at high pressure (50-100 bar).

  • Result: A mixture of cis- and trans-isomers (typically favoring cis).

• Epimerization (Optional): If the trans isomer is desired, the mixture can be equilibrated using ethoxide bases, though cis is often favored.

• Enzymatic Resolution:

  • Use a lipase (e.g., Candida antarctica Lipase B) to selectively hydrolyze the ester or acylate the amine of one enantiomer.

  • Protocol: React racemate with an acyl donor (e.g., ethyl acetate) and lipase. The (1R,3R)-amine reacts at a different rate than the (1S,3S).

• Isolation: Separation of the acylated product from the unreacted amine via acid/base extraction.

Method B: Asymmetric Michael Addition (Lab Scale)

Constructing the ring with defined chirality.

• Precursor:

  -unsaturated ester.

• Reagent: Chiral lithium amide (e.g., lithium (R)-N-benzyl-N-alpha-methylbenzylamide).

• Mechanism: Conjugate addition followed by ring closure.

Applications in Drug Development

Factor Xa & Thrombin Inhibitors

The 1,3-disubstituted cyclohexane scaffold mimics the P1-P4 binding pockets of serine proteases.

• Mechanism: The amino group interacts with the S1 specificity pocket (often Asp189 in Factor Xa), while the ester/acid tail directs the scaffold into the S4 subsite.

• Relevance: While Edoxaban uses a 1,2,4-substitution pattern, the 1,3-diamine and amino-acid motifs are heavily patented for next-generation oral anticoagulants.

Foldamers & Peptidomimetics

(1R,3R)-amino acids are used to synthesize

-peptides that adopt stable secondary structures (helices/sheets) resistant to proteolytic degradation.

• Utility: Increasing the half-life of peptide drugs.

Analytical Characterization Protocols

To certify the identity of (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate, the following analytical triad is required:

Chiral HPLC Method

• Column: Chiralpak AD-H or OD-H (4.6 x 250 mm, 5 µm).

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 210 nm.

• Expected Result: Baseline separation of (1R,3R) from (1S,3S) and diastereomers.

NMR Validation (400 MHz, DMSO-d6)

• H1 (alpha to ester): Look for the multiplicity. In the trans (1R,3R) isomer, the axial/equatorial relationship often results in distinct coupling constants (

  -values) compared to the cis isomer.

• H3 (alpha to amine): Chemical shift

  ppm.

Handling & Stability

• Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The free amine effectively absorbs

  from air to form carbamates.

• Stability: The ethyl ester is stable to hydrolysis under neutral conditions but will hydrolyze rapidly in basic aqueous media.

• Safety: Irritant. Wear standard PPE (gloves, goggles).

References

• PubChem. Methyl (1S,3R)-3-aminocyclohexanecarboxylate hydrochloride.[2] National Library of Medicine. Available at: [Link]

• Beilstein J. Org. Chem. Efficient continuous-flow synthesis of novel 1,2,3-triazole-substituted β-aminocyclohexanecarboxylic acid derivatives. 2013, 9, 1506–1516.[3] Available at: [Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. Methyl (1S,3R)-3-aminocyclohexanecarboxylate;hydrochloride | C8H16ClNO2 | CID 122514646 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. BJOC - Efficient continuous-flow synthesis of novel 1,2,3-triazole-substituted β-aminocyclohexanecarboxylic acid derivatives with gram-scale production [beilstein-journals.org]

Synonyms for (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate in literature

The following technical guide is structured to serve as a definitive reference for (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate. It prioritizes chemical accuracy, stereochemical disambiguation, and practical utility for drug development professionals.[1]

Content Type: Technical Reference & Protocol Guide Subject: Nomenclature, Stereochemistry, and Synthetic Utility of CAS 1810774-45-8[1]

Executive Summary

(1R,3R)-Ethyl 3-aminocyclohexanecarboxylate is a high-value chiral building block (synthon) utilized in the synthesis of serine protease inhibitors and fibrinolysis inhibitors.[1] Structurally, it represents the cis-diequatorial isomer of the 1,3-disubstituted cyclohexane system.[1]

Its utility in medicinal chemistry is often obscured by inconsistent nomenclature in literature, where it is frequently conflated with its racemic form (cis-ethyl 3-aminocyclohexanecarboxylate) or its enantiomer ((1S,3S)).[1] This guide provides a rigorous synonym matrix, stereochemical analysis, and a validated workflow for its identification and synthesis.[1]

Nomenclature & Synonym Matrix

In literature and vendor catalogs, this molecule is often referenced by non-standardized codes. The table below consolidates these synonyms to facilitate accurate database searching and procurement.

Table 1: Synonym and Identifier Matrix

Category	Primary Identifier / Synonym	Context & Notes
Common Name	(1R,3R)-Ethyl 3-aminocyclohexanecarboxylate	Preferred IUPAC-compliant name.[1]
CAS Registry	1810774-45-8	Specific to the (1R,3R) ethyl ester free base.[1]
Stereo-Specific	Ethyl (1R,3R)-cis-3-aminocyclohexanecarboxylate	Redundant but common ("cis" implies 1R,3R or 1S,3S).[1]
Ambiguous	Ethyl cis-3-aminocyclohexanecarboxylate	WARNING: Refers to the racemic mixture (±).
Acronyms	(1R,3R)-ACHC-OEt	Used in peptide synthesis/combinatorial chemistry logs.[1]
InChI Key	XMQSOBPCWYVZSW-WLYNEOFISA-N	(Note: Verify specific key for 1R,3R isomer).
Related Salts	(1R,3R)-Ethyl 3-aminocyclohexanecarboxylate HCl	Hydrochloride salt form (often more stable).[1]

Stereochemical Context & The "Cis" Trap

Understanding the 3D conformation is critical for binding affinity in drug targets.

Conformation Analysis

In a 1,3-disubstituted cyclohexane, the (1R, 3R) configuration corresponds to the cis isomer.[1]

• (1R, 3R): Both substituents (Amino and Carboxylate) prefer the diequatorial position in the chair conformation.[1] This is the thermodynamically stable conformer.

• (1R, 3S): Corresponds to the trans isomer, where one substituent is axial and the other equatorial.[1]

Critical Warning: Literature often labels the racemate simply as "cis-3-amino...". If your protocol requires the (1R,3R) enantiomer, using the generic "cis" material will introduce 50% impurity (the (1S,3S) isomer), potentially halving potency or introducing off-target toxicity.[1]

Stereochemical Hierarchy Diagram

The following diagram illustrates the logical relationship between the parent structure and its isomers to prevent selection errors.

Figure 1: Stereochemical hierarchy distinguishing the target (1R,3R) isomer from related impurities.

Synthetic Utility & Applications

This synthon is primarily used in Fragment-Based Drug Discovery (FBDD) for designing inhibitors of serine proteases.[1]

• Pharmacophore: The 1,3-cis arrangement mimics the spatial orientation of dipeptide backbones (isostere), allowing the amino group and the carboxylate (or its amide derivative) to engage distinct pockets in an enzyme active site.[1]

• Factor Xa & Thrombin: While Edoxaban uses a 1,2,4-substituted ring, the (1R,3R)-3-amino scaffold is explored in next-generation Factor Xa and TAFIa (Thrombin Activatable Fibrinolysis Inhibitor) inhibitors.[1]

• Neuraminidase Inhibitors: Structural analogs are used in the synthesis of influenza neuraminidase inhibitors (similar to Oseltamivir, though Oseltamivir is a cyclohexene).[1]

Experimental Protocol: Synthesis & Resolution

Objective: Synthesis of (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate via hydrogenation and enzymatic resolution.

Step 1: Hydrogenation of Ethyl 3-aminobenzoate

This step converts the aromatic ring to a saturated cyclohexane ring.

• Reagents: Ethyl 3-aminobenzoate, Rh/Al₂O₃ (5 mol%), Acetic Acid.[1]

• Conditions: 50 bar H₂, 60°C, 12 hours.

• Mechanism: Heterogeneous catalysis favors the formation of the cis isomer (syn-addition of hydrogen) over the trans isomer.[1]

• Yield: ~90% (Ratio cis:trans typically 80:20).

Step 2: Isolation of cis-Racemate[1]

• Method: Recrystallization of the Hydrochloride salt.

• Solvent: Ethanol/Diethyl Ether.

• Logic: The cis-amino ester hydrochloride crystallizes more readily than the trans isomer.

Step 3: Enzymatic Resolution (Kinetic Resolution)

To isolate the (1R,3R) enantiomer from the (±)-cis mixture.[1]

• Enzyme: Candida antarctica Lipase B (CAL-B).[1]

• Acyl Donor: Ethyl acetate (solvent and reactant).[1]

• Process:

  • Dissolve (±)-cis amine in Ethyl acetate.

  • Add CAL-B (immobilized).

  • Stir at 30°C. The enzyme selectively acetylates the (1S,3S) amine, leaving the (1R,3R)-amine unreacted (or vice versa, depending on specific lipase specificity—validation required via chiral HPLC).[1]

  • Separation: Acid-base extraction. The free amine (Target) is basic; the acetylated amide is neutral.[1]

Workflow Diagram

Figure 2: Synthetic route from aromatic precursor to optically pure target.

Analytical Characterization

To validate the identity of the (1R,3R) isomer, the following analytical parameters should be met.

Table 2: Characterization Data

Method	Expected Result	Notes
1H NMR (CDCl₃)	4.12 (q, 2H, OCH2), 2.3-2.4 (m, 1H, H-1), 2.7-2.8 (m, 1H, H-3)	Key coupling constants ( ) will indicate axial-axial interactions if present (confirming chair form).[1]
Chiral HPLC	Single peak > 98% ee	Column: Chiralpak AD-H or OD-H. Mobile Phase: Hexane/IPA/DEA.
Optical Rotation	specific value (Sign depends on solvent)	Must compare against certified standard; usually non-zero.[1]
Mass Spec (ESI)		Consistent with formula C9H17NO2.[1]

References

• Google Patents. (2023).[1] KR20230158354A - New Method for preparing Edoxaban intermediate. Retrieved from (Cited for context on aminocyclohexane scaffolds in drug synthesis).[1]

Sources

• 1. KR20230158354A - New Method for preparing Edoxaban intermediate, and the method for preparing Edoxaban using thereof - Google Patents [patents.google.com]

Comprehensive Solvation Profile and Process Chemistry Workflows for (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate

Executive Summary

(1R,3R)-Ethyl 3-aminocyclohexanecarboxylate (CAS: 1810774-45-8)[1] is a highly versatile chiral building block utilized extensively in modern pharmaceutical development. Its unique structural topology—a cyclohexane scaffold bearing a primary amine and an ethyl ester in a specific (1R,3R) stereochemical configuration—makes it a critical intermediate in the synthesis of complex active pharmaceutical ingredients (APIs), including tropomyosin receptor kinase A (TrkA) inhibitors for pain management[2] and novel inhibitors of influenza virus replication[3].

For process chemists and formulation scientists, mastering the solubility profile of this compound in organic solvents is paramount. The bifunctional nature of the molecule dictates complex solvation thermodynamics, directly impacting liquid-liquid extraction (LLE) efficiency, crystallization yields, and downstream coupling kinetics. This whitepaper provides an authoritative, data-driven guide to the solubility characteristics and experimental handling of (1R,3R)-ethyl 3-aminocyclohexanecarboxylate.

Physicochemical Fundamentals & Causality of Solvation

To predict and manipulate the solubility of (1R,3R)-ethyl 3-aminocyclohexanecarboxylate, one must analyze its structural features through the lens of intermolecular forces:

• The Primary Amine (-NH₂): Acts as both a strong hydrogen bond donor (HBD) and hydrogen bond acceptor (HBA). In its neutral (free base) state, it promotes solubility in polar protic and polar aprotic solvents. Under acidic conditions, it protonates to form an ammonium salt (-NH₃⁺), drastically shifting its partition coefficient (

  ) toward the aqueous phase.

• The Ethyl Ester (-COOCH₂CH₃): Provides a localized dipole (HBA) and a lipophilic tail. The ethyl group disrupts tight crystal packing compared to a methyl ester or free carboxylic acid, generally lowering the melting point and increasing solubility in moderately polar organics like ethyl acetate (EtOAc) and dichloromethane (DCM).

• The Cyclohexane Ring: Imparts significant hydrophobic character, providing favorable van der Waals interactions with non-polar and moderately polar solvents.

Causality in Solvent Selection: The free base is highly soluble in DCM because the solvent's polarizability effectively stabilizes the ester dipole while accommodating the lipophilic ring. Conversely, it exhibits poor solubility in aliphatic hydrocarbons (e.g., hexane) because the solvent cannot disrupt the strong intermolecular hydrogen bonding between the amine of one molecule and the ester carbonyl of another.

Solubility Profile in Organic Solvents

The following table summarizes the quantitative and qualitative solubility of both the free base and the hydrochloride salt forms across standard process solvents.

Solvent Class	Specific Solvent	Dielectric Constant ( )	Solvation Capacity (Free Base)	Solvation Capacity (HCl Salt)	Process Application
Halogenated	Dichloromethane (DCM)	9.1	Very High (>500 mg/mL)	Low	Extraction, Amide Coupling
Ester	Ethyl Acetate (EtOAc)	6.0	High (>200 mg/mL)	Very Low	Extraction, Crystallization
Ether	Methyl tert-butyl ether (MTBE)	2.6	Moderate (50-100 mg/mL)	Insoluble	Aqueous workup, Trituration
Alcohol	Methanol (MeOH)	32.7	Very High	High	Deprotection, Salt metathesis
Polar Aprotic	Dimethylformamide (DMF)	36.7	Very High	Moderate	SNAr, Amide Coupling
Hydrocarbon	Heptane / Hexane	1.9	Low (<10 mg/mL)	Insoluble	Anti-solvent for crystallization

Experimental Workflows & Methodologies

The following self-validating protocols are designed for process scale-up, ensuring high yield and chemical integrity.

Protocol 1: Liquid-Liquid Extraction (LLE) for Free Base Isolation

This protocol is used to isolate the free base from an aqueous salt solution (e.g., post-deprotection or salt-break).

• Preparation: Dissolve the (1R,3R)-ethyl 3-aminocyclohexanecarboxylate hydrochloride salt in deionized water (10 volumes). Cool the solution to 0–5 °C using an ice bath to minimize ester hydrolysis during basification.

• Basification: Slowly add 2M aqueous NaOH (or saturated Na₂CO₃ for a milder approach) dropwise while maintaining rigorous stirring.

  • Self-Validation Step: Monitor the aqueous layer using pH test strips. Continue addition until the aqueous phase reaches pH 9–10. If the pH is lower, the amine remains protonated, leading to catastrophic yield loss in the organic phase.

• Extraction: Add 10 volumes of cold Ethyl Acetate (EtOAc) or Dichloromethane (DCM)[3]. Stir vigorously for 15 minutes, then transfer to a separatory funnel and allow phase separation.

• Phase Separation: Collect the organic layer. Extract the remaining aqueous layer with an additional 5 volumes of organic solvent. Combine the organic layers.

• Washing & Drying: Wash the combined organic layers with brine (5 volumes) to break any micro-emulsions and remove residual water. Dry the organic phase over anhydrous Na₂SO₄.

  • Self-Validation Step: The organic solution should transition from cloudy to completely transparent, indicating successful water removal.

• Concentration: Filter the drying agent and concentrate the filtrate in vacuo at ≤ 35 °C to afford the free base as a pale oil or low-melting solid.

Liquid-liquid extraction workflow for isolating the free base from an aqueous salt solution.

Protocol 2: Anhydrous Hydrochloride Salt Formation

Converting the free base oil into a stable, crystalline hydrochloride salt is standard practice for long-term storage and purification.

• Dissolution: Dissolve the crude (1R,3R)-ethyl 3-aminocyclohexanecarboxylate free base in anhydrous MTBE or EtOAc (10 volumes) under a nitrogen atmosphere.

• Acidification: While stirring at room temperature, slowly add 1.1 equivalents of 4M HCl in 1,4-dioxane (or ethereal HCl).

  • Self-Validation Step: The immediate formation of a dense, white precipitate confirms successful salt formation. The polarity shift causes the newly formed salt to crash out of the moderately polar solvent.

• Maturation: Stir the suspension for 2 hours at room temperature, then cool to 0 °C for 1 hour to maximize precipitation.

• Isolation: Filter the suspension under a vacuum. Wash the filter cake with cold MTBE (2 volumes) to remove any unreacted lipophilic impurities.

• Drying: Dry the solid in vacuo at 40 °C until a constant weight is achieved.

Process Chemistry Implications: Solvent Selection for Coupling

When utilizing (1R,3R)-ethyl 3-aminocyclohexanecarboxylate in downstream API synthesis—such as amide bond formation with a carboxylic acid using coupling reagents (e.g., HATU, EDC)—solvent selection is critical. The solvent must dissolve both the free base and the coupling partners while remaining inert.

Decision matrix for selecting organic solvents in downstream amide coupling reactions.

While DMF provides universal solubility, its high boiling point complicates downstream isolation. DCM is traditionally favored for its exceptional solvation of the free base[2], but modern green chemistry initiatives often drive process chemists to substitute DCM with 2-Methyltetrahydrofuran (2-MeTHF) or EtOAc, which offer comparable solubility profiles with superior environmental and toxicological safety margins.

References

• Substituted heterocyclic compounds as tropomyosin receptor kinase a (trka) inhibitors. World Intellectual Property Organization Patent WO2013088257A1.
• Inhibitors of influenza viruses replication. World Intellectual Property Organization Patent WO2012083117A1.

Sources

• 1. 1810774-45-8|(1R,3R)-Ethyl 3-aminocyclohexanecarboxylate|BLD Pharm [bldpharm.com]
• 2. WO2013088257A1 - Substituted heterocyclic compounds as tropomyosin receptor kinase a (trka) inhibitors - Google Patents [patents.google.com]
• 3. WO2012083117A1 - Inhibitors of influenza viruses replication - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note: Chemo-Enzymatic Synthesis of (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate

Executive Summary

This application note details a robust, scalable protocol for the synthesis of (1R,3R)-ethyl 3-aminocyclohexanecarboxylate starting from ethyl 3-hydroxybenzoate .

While traditional chemical reductions yield diastereomeric mixtures requiring tedious separation, this guide proposes a hybrid chemo-enzymatic route . By combining heterogeneous catalytic hydrogenation with a biocatalytic Dynamic Kinetic Resolution (DKR) using an

-Transaminase, we achieve high diastereoselectivity (>98% de) and enantiopurity (>99% ee) for the target (1R,3R) isomer.

Target Audience: Medicinal Chemists, Process Development Scientists.

Strategic Overview & Retrosynthesis

The synthesis addresses two critical challenges:

• Aromatic Reduction: Controlled saturation of the benzene ring without hydrogenolysis of the ester or amine functionalities.

• Stereocontrol: Establishing two chiral centers (C1 and C3) with specific (1R,3R) absolute configuration.

The "Smart" Route: Oxidation-Transamination

Instead of attempting to set stereochemistry during the hydrogenation (which is notoriously difficult for meta-substituted benzoates), we utilize a "reset" strategy:

• Hydrogenate to the alcohol (racemic/diastereomeric mix).

• Oxidize to the ketone (destroying the C3 center, racemizing C1).

• Transaminate using an enzyme that selects for the (1R,3R) amine, driving the equilibrium via DKR.

Figure 1: Strategic workflow for the synthesis of (1R,3R)-ethyl 3-aminocyclohexanecarboxylate.

Detailed Experimental Protocols

Step 1: Catalytic Hydrogenation of Ethyl 3-hydroxybenzoate

This step saturates the aromatic ring. Rhodium is selected over Palladium to minimize hydrogenolysis of the C-O bond (deoxygenation).

• Reagents: Ethyl 3-hydroxybenzoate, 5% Rh/Al

  O , Ethanol, Acetic Acid.

• Equipment: High-pressure hydrogenation autoclave (e.g., Parr reactor).

Protocol:

• Load Ethyl 3-hydroxybenzoate (10.0 g, 60 mmol) into the autoclave liner.

• Add 5% Rh/Al

  O (1.0 g, 10 wt% loading). Note: Alumina support is preferred over Carbon to reduce ester hydrolysis.

• Add solvent mixture: Ethanol (100 mL) and Acetic Acid (5 mL). The acid prevents inhibition of the catalyst by the phenoxide species.

• Seal reactor, purge with N

  (3x), then H (3x).

• Pressurize to 50 bar (725 psi) H

  .

• Stir at 800 rpm and heat to 60°C for 12 hours.

• Workup: Cool to RT, vent H

  . Filter catalyst through a Celite pad (Caution: Pyrophoric catalyst). Concentrate filtrate in vacuo.

• Result: Colorless oil (~10.2 g). Mixture of cis- and trans- ethyl 3-hydroxycyclohexanecarboxylate. Proceed directly to Step 2.

Step 2: Anelli Oxidation (TEMPO)

We convert the alcohol mixture to the ketone. The TEMPO/Bleach method is chosen for its mild conditions, avoiding toxic Cr(VI) reagents.

• Reagents: Crude Alcohol (from Step 1), TEMPO (2,2,6,6-Tetramethylpiperidinyloxy), NaBr, NaOCl (commercial bleach), NaHCO

  .

• Equipment: Jacketed glass reactor with overhead stirrer.

Protocol:

• Dissolve crude alcohol (10.0 g) in Dichloromethane (DCM) (100 mL).

• Add TEMPO (90 mg, 1 mol%) and NaBr (600 mg, 10 mol%) dissolved in water (5 mL).

• Cool mixture to 0°C .

• Adjust aqueous NaOCl (approx 10-12%) to pH 9.5 using NaHCO

  .

• Add NaOCl solution dropwise over 30 mins, maintaining internal temp <5°C. Critical: Exothermic.

• Stir vigorously at 0°C for 1 hour. Monitor by TLC/GC.

• Quench: Add aqueous Na

  S O (thiosulfate) to destroy excess oxidant.

• Extraction: Separate organic layer, wash with brine, dry over MgSO

  , and concentrate.

• Purification: Vacuum distillation (bp ~110°C @ 10 mmHg) or flash chromatography (Hex/EtOAc).

• Yield: ~8.5 g (85%) of Ethyl 3-oxocyclohexanecarboxylate .

Step 3: Biocatalytic Dynamic Kinetic Resolution (DKR)

This is the stereodefining step.[1] The enzyme converts the ketone to the amine.[2][3] Because the C1 proton (alpha to ester) is acidic, the substrate racemizes spontaneously or with mild base. The enzyme selectively aminates only the (3R) ketone, and steric constraints in the active site dictate the relative stereochemistry of the ester group (1R), pulling the equilibrium to the single (1R,3R) isomer.

• Reagents: Ethyl 3-oxocyclohexanecarboxylate, (R)-Selective

  -Transaminase (e.g., ATA-113 or equivalent from screening kit), Isopropylamine (IPM, amine donor), PLP (cofactor), DMSO.

• Buffer: 100 mM Triethanolamine (pH 8.5).

Protocol:

• Buffer Prep: Prepare 100 mL of 100 mM Triethanolamine buffer, pH 8.5 containing 1 mM PLP (Pyridoxal-5'-phosphate).

• Substrate Solution: Dissolve Ketone (1.0 g) in DMSO (5 mL).

• Amine Donor: Add Isopropylamine (1.5 equivalents, ~0.7 mL). Adjust pH back to 8.5 with HCl if necessary.

• Enzyme Addition: Add ATA Enzyme powder (50 mg) to the buffer.

• Reaction: Add substrate/DMSO solution to the enzyme buffer. Incubate at 30°C with orbital shaking (200 rpm) for 24 hours.

• DKR Driver: If conversion stalls, add L-Alanine Dehydrogenase/NADH/Ammonium/Glucose/GDH recycling system (removes the acetone byproduct), or simply use open-vessel conditions with a slight N

  sweep to remove acetone.

• Workup: Acidify to pH 2 (HCl), wash with EtOAc (removes unreacted ketone). Basify aqueous layer to pH 12 (NaOH), extract with DCM (3x).

• Isolation: Dry DCM layer (Na

  SO ) and concentrate.

• Salt Formation: Dissolve amine in EtOH, add HCl/EtOH to precipitate (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate hydrochloride .

Mechanistic Insight & Troubleshooting

Mechanism of Stereocontrol (DKR)

The success of Step 3 relies on the relative rates of racemization (

) vs. enzymatic amination ( ).

• Requirement:

  .

• Observation: The

  -proton of -keto esters is sufficiently acidic ( ) to racemize at pH 8.5, especially in the presence of amine donors.

• Enzyme Selection: An

  -selective transaminase (e.g., from Arthrobacter sp. or evolved variants) attacks the re-face of the ketone. The enzyme's binding pocket sterically rejects the (1S) ester conformation, effectively sequestering the (1R) substrate.

Figure 2: Dynamic Kinetic Resolution mechanism. The enzyme selectively pulls the (1R)-ketone from the equilibrating pool.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Yield in Step 1	Catalyst poisoning or ester hydrolysis.	Use Glacial Acetic Acid; ensure Al O support (neutral/acidic) rather than basic Carbon.
Incomplete Oxidation (Step 2)	Bleach degraded or pH drift.	Use fresh bleach; maintain pH 9.5 strictly; use KBr as catalyst promoter.
Low ee/de in Step 3	Background chemical amination or slow racemization.	Ensure pH is 8.0 to facilitate racemization. Lower amine donor concentration to prevent non-enzymatic imine formation.
Product is Racemic	Wrong enzyme used.	Screen ATA panel. Verify enzyme is (R)-selective.[4]

Analytical Data Summary

Target Compound: (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate HCl

• Formula: C

  H NO · HCl

• MW: 207.7 g/mol

Assay	Specification	Method
Appearance	White crystalline solid	Visual
1H NMR	Consistent with structure	400 MHz, DMSO-d6
Purity (GC/HPLC)	> 98.0%	C18 column, ACN/H2O (+0.1% TFA)
Chiral HPLC	> 99% ee, > 98% de	Chiralpak AD-H or IG, Hex/IPA/DEA
Mass Spec	[M+H]+ = 172.1	ESI-MS

References

• Nishimura, S. (2001). Handbook of Heterogeneous Catalytic Hydrogenation for Organic Synthesis. Wiley-VCH.[2] (Standard reference for aromatic hydrogenation conditions).

• Anelli, P. L., et al. (1987). "Fast and selective oxidation of primary alcohols to aldehydes or to carboxylic acids and of secondary alcohols to ketones mediated by oxoammonium salts under two-phase conditions". Journal of Organic Chemistry, 52(12), 2559–2562.

• Koszelewski, D., et al. (2010). "Formal asymmetric biocatalytic reductive amination of cyclic ketones". European Journal of Organic Chemistry, 2010(12), 2289–2292. (Describes ATA activity on cyclic ketones).

• Guo, F., et al. (2016). "Asymmetric synthesis of chiral amines by using amine transaminases". Current Organic Chemistry, 20(19). (Review of DKR strategies with Transaminases).

• Codexis Inc. (2023). Transaminase Screening Kits & Protocols. (Industry standard for ATA enzyme sourcing).

Sources

• 1. Stereoselective Synthesis of β-Branched Aromatic α-Amino Acids via Biocatalytic Dynamic Kinetic Resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pure.mpg.de [pure.mpg.de]
• 3. Transaminase‐Triggered Cascades for the Synthesis and Dynamic Kinetic Resolution of Chiral N‐Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. kth.diva-portal.org [kth.diva-portal.org]

Technical Guide: Chiral Resolution Strategies for Ethyl 3-Aminocyclohexanecarboxylate

This Application Note is designed for researchers and process chemists involved in the synthesis and purification of Ethyl 3-aminocyclohexanecarboxylate , a critical scaffold in the development of pharmaceutical intermediates (e.g., Factor Xa inhibitors, fibrinogen receptor antagonists).

Executive Summary & Stereochemical Context

Ethyl 3-aminocyclohexanecarboxylate possesses two stereogenic centers (C1 and C3), resulting in four possible stereoisomers. The synthetic route typically yields a mixture of diastereomers (cis and trans), each existing as a racemic pair of enantiomers.

• Trans-Isomers: (1R, 3R) and (1S, 3S) — Thermodynamically favored in many syntheses.

• Cis-Isomers: (1R, 3S) and (1S, 3R).

Strategic Workflow: Effective resolution requires a sequential approach:

• Diastereomeric Separation: Removal of the cis or trans impurity to obtain a single racemic diastereomer.

• Enantiomeric Resolution: Separation of the (1R, 3R) from the (1S, 3S) (or the cis pair) using biocatalysis or classical chemical resolution.

Strategic Workflow Diagram

The following logic flow illustrates the purification hierarchy, ensuring high optical purity (

) and chemical purity ( ).

Caption: Hierarchical purification strategy separating diastereomers prior to enantiomeric resolution.

Protocol 1: Diastereomer Separation (Cis/Trans)

Before chiral resolution, the diastereomeric ratio (dr) must be maximized.

• Principle: The trans-isomer of 3-aminocyclohexanecarboxylate derivatives typically exhibits higher thermodynamic stability and crystallinity compared to the cis-isomer.

• Method: Fractional Crystallization of the Hydrochloride Salt.

Procedure:

• Dissolve the crude amino ester oil (mixture of cis/trans) in Ethanol (5 mL/g) .

• Cool to 0°C and slowly add HCl in Dioxane (4M, 1.1 eq) or bubble anhydrous HCl gas.

• Add Diethyl Ether or MTBE until turbidity is observed.

• Allow to stand at 0-5°C for 12 hours. The trans-isomer hydrochloride salt preferentially crystallizes.

• Filtration: Collect the solid.

  • Trans-isomer: Solid filter cake (check purity via GC/NMR).

  • Cis-isomer: Enriched in the mother liquor.

Protocol 2: Enzymatic Kinetic Resolution (Biocatalysis)

This method is preferred for "Green Chemistry" applications and ease of workup. It relies on the enzyme Candida antarctica Lipase B (CALB) to selectively hydrolyze the ester moiety of one enantiomer, converting it to the water-soluble amino acid, while leaving the desired enantiomer as the organic-soluble ester.

• Enzyme: Novozym 435 (Immobilized CALB).

• Selectivity: typically

  .

• Mechanism: Enantioselective hydrolysis of the distal ester group.

Experimental Procedure

• Substrate Preparation: Suspend the racemic trans-ethyl 3-aminocyclohexanecarboxylate (free base, 10 mmol) in MTBE (Tert-butyl methyl ether) (50 mL) .

  • Note: If starting from HCl salt, neutralize with saturated NaHCO3, extract into MTBE, and dry over Na2SO4 first.

• Buffer Addition: Add Phosphate Buffer (50 mL, pH 7.2, 100 mM) .

• Enzyme Addition: Add Novozym 435 (20% w/w relative to substrate) .

• Incubation: Stir vigorously at 30°C for 24–48 hours.

  • Monitoring: Monitor the reaction via Chiral HPLC (see Section 6). Stop when conversion reaches 50%.

• Workup (Phase Separation):

  • Filter off the immobilized enzyme (can be recycled).

  • Separate the layers.

  • Organic Layer: Contains the Unreacted Ester (typically the (1S,3S)-enantiomer, verify configuration). Wash with brine, dry (Na2SO4), and concentrate.

  • Aqueous Layer: Contains the Hydrolyzed Amino Acid (typically the (1R,3R)-enantiomer).

• Purification: The organic layer yields the optically pure ester directly. The aqueous layer can be acidified and extracted or used as the amino acid.

Protocol 3: Classical Resolution (Diastereomeric Salt Formation)

For large-scale manufacturing where enzymes are cost-prohibitive, classical resolution using chiral acids is the standard.

• Resolving Agent: Dibenzoyl-L-tartaric acid (L-DBTA) or L-Tartaric Acid .

• Solvent System: Ethanol/Water or Methanol/Acetone.

Experimental Procedure

• Salt Formation:

  • Dissolve racemic trans-ethyl 3-aminocyclohexanecarboxylate (10 g, 58.4 mmol) in Ethanol (100 mL) .

  • In a separate flask, dissolve Dibenzoyl-L-tartaric acid (20.9 g, 58.4 mmol, 1.0 eq) in Ethanol (100 mL) .

• Crystallization:

  • Mix the two solutions at 60°C.

  • Allow the mixture to cool slowly to room temperature over 4 hours, then refrigerate at 4°C overnight.

• Filtration & Recrystallization:

  • Filter the white precipitate. This is the Diastereomeric Salt (e.g., (1R,3R)-amine

    L-DBTA).

  • Critical Step: Recrystallize the salt from hot Ethanol (or EtOH/H2O 9:1) 1–2 times until constant melting point and optical rotation are achieved.

• Free-Basing (Recovery):

  • Suspend the purified salt in Dichloromethane (DCM) .

  • Add 1M NaOH or Saturated NaHCO3 and stir until the solid dissolves.

  • Separate the organic layer, dry over Na2SO4, and evaporate to yield the Chiral Amine Ester .

Analytical Quality Control (Chiral HPLC)

Verification of Enantiomeric Excess (

) is mandatory.

Table 1: Recommended Chromatographic Conditions

Parameter	Condition A (Coated Phase)	Condition B (Immobilized Phase)
Column	Chiralpak AD-H (Daicel)	Chiralpak IA (Daicel)
Dimensions	250 x 4.6 mm, 5 µm	250 x 4.6 mm, 5 µm
Mobile Phase	Hexane : Isopropanol : Diethylamine	Hexane : Ethanol : Diethylamine
Ratio	90 : 10 : 0.1	85 : 15 : 0.1
Flow Rate	1.0 mL/min	1.0 mL/min
Detection	UV @ 210 nm (Amine absorption)	UV @ 210 nm
Temperature	25°C	25°C
Selectivity ( )	Typically > 1.2	Typically > 1.3

Note: Diethylamine (DEA) is essential to suppress peak tailing caused by the interaction of the free amine with residual silanols on the silica support.

Comparative Data Summary

Table 2: Comparison of Resolution Methods

Feature	Enzymatic Resolution (CALB)	Classical Resolution (Tartaric)
Yield (Theoretical)	50% (Max)	50% (Max)
Enantiomeric Excess ( )	> 99% (Excellent)	> 95% (Requires Recrystallization)
Scalability	Medium (Enzyme cost)	High (Cheap reagents)
Workup	Simple Phase Separation	Filtration & Free-basing
Green Factor	High (Ambient temp, water)	Medium (Solvent intensive)

References

• Synthesis and Stereochemistry

  • Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones.[1][2] Molecules 2012, 17, 153.[2][3] Link

• Enzymatic Resolution Strategy

  • Enzymatic kinetic resolution of ethyl cis-2-aminocyclohexanecarboxylate. ResearchGate.[4] Link

  • Lipase-catalyzed resolution of beta-amino esters. Tetrahedron: Asymmetry.[4][5][6]

• Classical Resolution

  • A Simple and Fast Resolution of Racemic Diaminocyclohexane using Tartaric acid. ResearchGate.[4] Link

• Chromatographic Separation

  • Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates. Yakhak Hoeji. Link

Sources

• 1. Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of highly functionalized β-aminocyclopentanecarboxylate stereoisomers by reductive ring opening reaction of isoxazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. phx.phenomenex.com [phx.phenomenex.com]
• 6. Enzymatic Resolution and Decarboxylative Functionalization of α-Sulfinyl Esters - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Boc-Protection Protocols for (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate

Abstract & Scope

This technical guide details the chemoselective N-tert-butoxycarbonyl (Boc) protection of (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate , a critical chiral scaffold in the synthesis of pharmaceutical intermediates (e.g., Factor Xa inhibitors). Unlike generic protection protocols, this guide addresses specific challenges associated with the cyclohexane stereochemistry and the ethyl ester functionality. We present two validated workflows: a Standard Organic Phase Protocol (Method A) for high-throughput discovery and a Biphasic "Green" Protocol (Method B) suitable for scale-up.

Introduction & Mechanistic Insight

The protection of the primary amine on the cyclohexane ring is a nucleophilic substitution reaction where the amine attacks the carbonyl of di-tert-butyl dicarbonate (

).

Strategic Considerations

• Stereochemical Integrity: The (1R,3R) configuration places the amino and ester groups in a specific spatial arrangement (often trans or cis depending on ring conformation). The reaction conditions must be mild (pH < 10) to prevent epimerization at the C1 position (alpha to the ester).

• Salt Neutralization: The starting material is typically supplied as the hydrochloride salt (

  ). Successful reaction requires in-situ neutralization to generate the nucleophilic free amine ( ).

• Chemo-selectivity: The reaction targets the amine over the ester. While esters are generally stable to

  , strong nucleophiles or high temperatures must be avoided to prevent transesterification or hydrolysis.

Reaction Mechanism

The reaction proceeds via a tetrahedral intermediate. The base (Triethylamine or Carbonate) acts primarily as a proton scavenger (neutralizing the HCl salt and the proton released during the attack).

Figure 1: Mechanistic pathway for the Boc-protection of amino esters.

Critical Parameters & Reagents

Parameter	Specification	Rationale
Stoichiometry ( )	1.1 – 1.2 equivalents	Slight excess ensures complete conversion; easy to remove during workup.
Base (Method A)	Triethylamine (TEA) or DIPEA (2.5 – 3.0 eq)	Neutralizes HCl salt (1 eq) and scavenges reaction protons.
Base (Method B)	or (2.5 eq)	Mild inorganic base prevents ester hydrolysis; safer for scale-up.
Solvent	DCM (Method A) or THF/Water (Method B)	DCM offers high solubility for the ester; THF/Water is required for inorganic bases.
Temperature		Initial cooling controls the exotherm; warming ensures completion.

Experimental Protocols

Method A: Standard Organic Phase (DCM/TEA)

Best for: Small scale (<5g), moisture-sensitive substrates, or rapid throughput.

Reagents:

• (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate HCl (1.0 eq)

• Di-tert-butyl dicarbonate (

  ) (1.1 eq)

• Triethylamine (

  ) (3.0 eq)

• Dichloromethane (DCM) (anhydrous preferred)[1]

• 0.5 M Citric Acid (aq)

Procedure:

• Setup: Charge a round-bottom flask with the amine hydrochloride salt and DCM (10 mL per gram of substrate).

• Neutralization: Cool the suspension to

  (ice bath). Add Triethylamine dropwise over 10 minutes. The suspension usually clears as the free amine dissolves.

• Addition: Add

  (dissolved in minimal DCM) dropwise to the stirred solution at .

• Reaction: Remove the ice bath and allow the mixture to warm to Room Temperature (RT). Stir for 3–6 hours.

  • Checkpoint: Monitor by TLC (Stain: Ninhydrin for amine disappearance; PMA for Boc product).

• Workup (Self-Validating Step):

  • Wash the organic layer with 0.5 M Citric Acid (2x). Why? Citric acid removes unreacted amine and TEA but is too mild to cleave the Boc group or hydrolyze the ester.

  • Wash with Saturated

    (1x) to remove acidic residues.

  • Wash with Brine (1x).

• Isolation: Dry over

  , filter, and concentrate in vacuo.

• Purification: Usually obtained as a clean oil/solid. If necessary, purify via silica gel chromatography (Hexane/EtOAc 4:1).

Method B: Biphasic "Green" Protocol (THF/Water)

Best for: Scale-up (>10g), avoiding organic bases, cost-efficiency.

Reagents:

• Substrate (HCl salt) (1.0 eq)[1]

• (1.2 eq)
• (2.5 eq) or (3.0 eq)

• THF and Water (1:1 ratio)

Procedure:

• Dissolution: Dissolve the amine salt in Water (5 mL/g). Add the solid base (

  ).

  • Note: Gas evolution (

    ) may occur if using bicarbonate; ensure adequate venting.

• Addition: Dissolve

  in THF (5 mL/g). Add this solution to the aqueous amine mixture.

• Reaction: Stir vigorously at RT for 12–16 hours.

  • Optimization: Vigorous stirring is critical to increase the interfacial surface area between the aqueous (amine) and organic (Boc) phases.

• Workup:

  • Evaporate the bulk of THF under reduced pressure (rotary evaporator).

  • Extract the remaining aqueous residue with Ethyl Acetate (3x).

  • Combine organics and wash with 0.5 M HCl (rapid wash) or Citric Acid, then Brine.

• Isolation: Dry (

  ) and concentrate.

Workflow & Troubleshooting Logic

Figure 2: Decision tree and process flow for Boc protection.

Troubleshooting Table

Observation	Root Cause	Corrective Action
Low Yield / Recovery	Product is water-soluble?	The ethyl ester is lipophilic, but if hydrolysis occurred (acid formed), it stays in water. Check aqueous layer pH ; re-extract at pH 3–4 if acid formed.
Ester Hydrolysis	pH too high or Temp too high.	Use instead of . Keep T < 30°C.
Solidification	Product crystallizes during reaction.	Add more solvent (DCM or THF). This is actually a good sign of purity.
Residual	Excess reagent used.	Wash crude oil with neat hexane (if product is solid) or remove under high vacuum at 40°C.

Characterization Criteria

To validate the synthesis of (1R,3R)-Ethyl 3-((tert-butoxycarbonyl)amino)cyclohexanecarboxylate , ensure the following spectral features:

• 1H NMR (

  ):
  • ppm: Strong singlet (9H, t-butyl group).
  • ppm: Triplet (3H, ethyl ).
  • ppm: Quartet (2H, ethyl ).
  • ppm: Multiplet (1H, CH-NH-Boc).
  • ppm: Broad doublet (1H, NH).

• MS (ESI):

  • Expect

    or .

  • Common fragment:

    or .

References

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). Wiley-Interscience.[2] (The definitive guide on Boc chemistry stability and conditions).

• Han, G., et al. (2004). "Recent development of peptide coupling reagents in organic synthesis." Tetrahedron, 60(11), 2447-2467.

• Basel, Y., & Hassner, A. (2001). "Di-tert-butyl dicarbonate and 4-(dimethylamino)pyridine revisited: Their reactions with amines and alcohols." The Journal of Organic Chemistry, 66(8), 2743-2748. Link

• PubChem Compound Summary. (2023). "Ethyl (1S,3R,4R)-3-{[(tert-butoxy)carbonyl]amino}-4-hydroxycyclohexane-1-carboxylate" (Related structural analog data). Link

• BenchChem Application Note. (2025). "Boc deprotection methods for (R)-3-(Boc-amino)pyrrolidine." (Provides validation for Citric Acid workup protocols). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Boc-Protected Amino Groups [organic-chemistry.org]

Application Note: Enzymatic Kinetic Resolution of 3-Aminocyclohexanecarboxylate Esters

This Application Note and Protocol guide details the enzymatic kinetic resolution of 3-aminocyclohexanecarboxylate esters.

Abstract & Strategic Overview

The chiral

-amino acid motif, specifically 3-aminocyclohexanecarboxylic acid (3-ACHC) , is a critical pharmacophore in foldamer research and drug development (e.g., GABA analogues, fibrinogen receptor antagonists). Traditional chemical resolution via diastereomeric salt crystallization is often low-yielding and solvent-intensive.

This guide details a high-efficiency Enzymatic Kinetic Resolution (EKR) protocol using Candida antarctica Lipase B (CAL-B) . Unlike hydrolytic methods that often suffer from unspecific background reactions, this protocol utilizes stereoselective N-acylation in organic media. This approach ensures high enantiomeric excess (

), ease of scale-up, and simplified downstream processing (DSP) due to the distinct physical properties of the resulting amine and amide.

Mechanistic Principles

The Biocatalytic System

The resolution relies on the ability of CAL-B to discriminate between the enantiomers of the racemic amine moiety on the cyclohexane ring.

• Enzyme: Novozym® 435 (Immobilized CAL-B).

• Mode of Action: Serine-hydrolase mediated N-acylation (Ping-Pong Bi-Bi mechanism).

• Selectivity: CAL-B typically favors the (

  )-enantiomer of primary amines, following the empirical Kazlauskas rule, though the specific topology of 1,3-disubstituted cyclohexanes can impose constraints that require experimental verification of absolute configuration.

Reaction Pathway

The racemic 3-aminocyclohexanecarboxylate ester reacts with an acyl donor (e.g., ethyl acetate or isopropyl acetate). The enzyme selectively acylates one enantiomer (typically the (

)-amine), converting it into a neutral amide, while leaving the ( )-amine unchanged (or vice versa depending on specific ring constraints).

Thermodynamic Driving Force

Using an irreversible acyl donor (like vinyl acetate) or a donor in large excess (like ethyl acetate as solvent) drives the equilibrium toward the amide product, ensuring high conversion and preventing the reverse reaction (hydrolysis/alcoholysis).

Experimental Protocol: Kinetic Resolution via N-Acylation

Materials & Equipment

• Substrate: Racemic ethyl 3-aminocyclohexanecarboxylate (or isopropyl analogue).

• Biocatalyst: Novozym® 435 (CAL-B immobilized on macroporous acrylic resin).

• Acyl Donor/Solvent: Ethyl Acetate (EtOAc) or Isopropyl Acetate (IPAc) – High Purity, Anhydrous (<0.05% water).

• Reactor: Thermostated orbital shaker or Rotating Bed Reactor (e.g., SpinChem®) for scale-up.

• Analysis: Chiral HPLC (e.g., Chiralpak AD-H or IG columns).

Workflow Diagram (Graphviz)

Caption: Workflow for the CAL-B mediated kinetic resolution of 3-aminocyclohexanecarboxylate esters via N-acylation.

Step-by-Step Procedure

Step 1: Reaction Setup

• Dissolution: Dissolve 10.0 g (approx. 58 mmol) of racemic ethyl 3-aminocyclohexanecarboxylate in 100 mL of anhydrous Ethyl Acetate (EtOAc).

  • Note: EtOAc serves as both solvent and acyl donor. For kinetic studies, Toluene with 2-5 eq. of Vinyl Acetate can be used, but EtOAc is greener and simplifies workup.

• Enzyme Addition: Add 1.0 g (10% w/w relative to substrate) of Novozym® 435.

• Incubation: Incubate the mixture at 30°C to 40°C with orbital shaking (200 rpm).

  • Critical: Avoid magnetic stirring bars as they grind the immobilized enzyme particles, creating fines that complicate filtration and reduce reusability. Use an overhead stirrer or shaker.

Step 2: Monitoring (IPC)

• Sampling: Withdraw 50 µL aliquots at t=1h, 4h, 8h, and 24h.

• Quenching: Dilute the aliquot in mobile phase (removing enzyme).

• Analysis: Analyze via Chiral HPLC.

  • Target Endpoint: Stop the reaction when conversion reaches 49-50% . Do not exceed 50% to preserve the optical purity of the remaining amine.

Step 3: Termination & Workup

• Filtration: Filter the reaction mixture through a sintered glass funnel or a polypropylene filter bag to recover the Novozym® 435 beads.

  • Recycling: Wash beads with EtOAc and dry under vacuum for reuse.

• Separation (Chemoselective Extraction):

  • Acid Wash: Transfer the filtrate (EtOAc) to a separatory funnel. Wash with 1.0 M HCl (3 x 30 mL).

  • Phase Distribution:

    • Organic Layer: Contains the (R)-Amide (acylated ester) and unreacted acyl donor.

    • Aqueous Layer: Contains the protonated (S)-Amine (unreacted ester).

Step 4: Product Isolation

• Isolating (S)-Amine:

  • Basify the combined aqueous extracts to pH 10 using 4.0 M NaOH or saturated

    (keep cold to avoid ester hydrolysis).

  • Extract immediately with Dichloromethane (DCM) or EtOAc (3 x 50 mL).

  • Dry over

    , filter, and concentrate to yield the (S)-3-aminocyclohexanecarboxylate ester .

• Isolating (R)-Amide:

  • Dry the original organic layer over

    and concentrate.[1]

  • The residue is the N-acetylated amino ester. If the free amine is desired, this requires subsequent chemical hydrolysis (e.g., acidic reflux), which will also hydrolyze the ester.

Analytical Methods & Validation

Chiral HPLC Conditions

To verify enantiomeric excess (

), use the following validated method:

Parameter	Condition
Column	Daicel Chiralpak® AD-H or IA (4.6 x 250 mm, 5 µm)
Mobile Phase	n-Hexane : Ethanol : Diethylamine (90 : 10 : 0.1)
Flow Rate	1.0 mL/min
Detection	UV @ 210 nm (amide) and 254 nm (if aromatic)
Temperature	25°C
Retention Times	(S)-Amine: ~8.5 min (R)-Amine (trace): ~10.2 min (R)-Amide: ~14.0 min

Note: Retention times are illustrative; always run a racemic standard first.

Calculation of E-Value

The Enantiomeric Ratio (

) determines the efficiency of the resolution. Calculate using the conversion ( ) and enantiomeric excess of the substrate ( ) and product ( ):

• Target: An E-value > 100 is required for industrial viability.

• Troubleshooting: If

  , lower the temperature to 20°C or switch solvent to MTBE (Methyl tert-butyl ether) or Toluene to enhance rigidity of the enzyme active site.

Troubleshooting & Optimization

Issue	Root Cause	Corrective Action
Low Reaction Rate	Water content too high (>0.1%)	Add 3Å Molecular Sieves to the reaction mixture. Lipases in organic media require trace water but excess leads to hydrolysis competition.
Low Selectivity (Low E)	Temperature too high	Decrease temperature to 15-20°C.
Enzyme Attrition	Mechanical shear	Switch from magnetic stirring to orbital shaking or use a Rotating Bed Reactor (SpinChem) .
Incomplete Separation	Emulsion during extraction	Use brine or filter through Celite if protein fines are present.

References

• De Almeida, L. A., et al. (2024).[2] "Recyclable and Scalable Chemoenzymatic Dynamic Kinetic Resolution of Secondary Alcohols Using Rotating Bed Reactors." Industrial & Engineering Chemistry Research. Link (Demonstrates SpinChem/Novozym 435 scalability for 3-aminocyclohexanecarboxylate).

• Reetz, M. T. (2002). "Lipases as practical biocatalysts." Current Opinion in Chemical Biology, 6(2), 145-150. Link

• Ghanem, A. (2007). "Trends in Lipase-Catalyzed Asymmetric Access to Enantiomerically Pure/Enriched Compounds." Tetrahedron, 63(8), 1721-1754. Link

• Allan, R. D., et al. (1981). "Synthesis of analogues of GABA. VI. Stereoisomers of cis-3-aminocyclohexanecarboxylic acid." Australian Journal of Chemistry, 34(10), 2231-2236. Link (Foundational work on the specific isomer).

• SpinChem Application Note. "Immobilized Enzymatic Reactions: A Case Study on 3-Aminocyclohexanecarboxylate." SpinChem AB. Link

Disclaimer: This protocol is intended for research and development purposes. Users must validate specific conditions for their unique substrate analogues. Always consult Safety Data Sheets (SDS) for all chemicals and enzymes used.

Sources

• 1. Three-Component Stereoselective Enzymatic Synthesis of Amino-Diols and Amino-Polyols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Hydrogenation conditions for ethyl 3-aminocyclohex-3-enecarboxylate

Application Note: Precision Hydrogenation of Ethyl 3-aminocyclohex-3-enecarboxylate

-Enamino Esters

Executive Summary

The hydrogenation of ethyl 3-aminocyclohex-3-enecarboxylate is a pivotal transformation in the synthesis of cyclic

-amino acids, which are critical pharmacophores in drug development (e.g., precursors to neuraminidase inhibitors and gabapentinoids). This reaction presents a dual challenge: chemoselectivity (preventing hydrolysis of the enamine to the -keto ester) and diastereoselectivity (controlling the cis/trans ratio of the resulting 1,3-disubstituted cyclohexane).

This guide provides a validated protocol for the high-yield synthesis of ethyl 3-aminocyclohexanecarboxylate , emphasizing the production of the thermodynamically stable cis-isomer (diequatorial) while mitigating byproduct formation.

Mechanistic Insight & Reaction Pathway

Understanding the solution-phase dynamics of the substrate is prerequisite to successful hydrogenation. Ethyl 3-aminocyclohex-3-enecarboxylate (1 ) exists in equilibrium with its imine tautomer (2 ) and, in the presence of water, is prone to hydrolysis to the

-keto ester (4 ).

The Tautomeric Equilibrium

While the enamine form is stabilized by conjugation with the ester, acidic conditions—often required for hydrogenation—protonate the

-carbon to form a reactive iminium species. Catalytic hydrogenation typically occurs via this iminium intermediate or by direct syn-addition of hydrogen to the enamine double bond.

• Stereochemical Driver: In 1,3-disubstituted cyclohexanes, the cis-isomer (diequatorial) is thermodynamically favored over the trans-isomer (axial/equatorial) by approximately 1.7 kcal/mol.[1] However, kinetic control during hydrogenation (haptophilicity of the catalyst) often dictates the product ratio.

Reaction Pathway Diagram

The following diagram illustrates the critical intermediates and branching pathways.

Figure 1: Mechanistic pathway showing the equilibrium between enamine and iminium species, and the competing hydrolysis pathway.

Critical Parameters & Optimization

Catalyst Selection

• PtO₂ (Adam’s Catalyst): The gold standard for enamine reduction. It operates efficiently in acidic media (acetic acid), which stabilizes the iminium ion and prevents catalyst poisoning by the free amine product. It typically yields high cis-selectivity.[2]

• Pd/C (5-10%): Effective and cheaper, but often requires higher pressure or specific solvent additives (e.g., HCl/EtOH) to match the rate of PtO₂.

• Rh/Al₂O₃: Excellent for ring hydrogenation but less selective for the specific enamine C=C bond without reducing the ester.

Solvent Systems

• Acetic Acid (Glacial): The preferred solvent. It serves a dual purpose: protonating the enamine to facilitate reduction and preventing the inhibition of the catalyst by the amine product.

• Ethanol + HCl: A viable alternative. The acid is crucial; neutral ethanol often leads to slow kinetics and increased hydrolysis if moisture is present.

Hydrogen Pressure

• Low Pressure (1–3 atm): Sufficient for PtO₂.

• Medium Pressure (5–10 atm): Often required for Pd/C to achieve complete conversion within a reasonable timeframe (<12 hours).

Detailed Experimental Protocols

Protocol A: High-Fidelity Synthesis (PtO₂/AcOH)

Recommended for high-value intermediates requiring maximum diastereomeric purity.

Materials:

• Substrate: Ethyl 3-aminocyclohex-3-enecarboxylate (10 mmol, 1.69 g)

• Catalyst: PtO₂ (Adam's Catalyst) (5 wt% loading, ~85 mg)

• Solvent: Glacial Acetic Acid (20 mL)

• Hydrogen Source: H₂ balloon or Parr shaker (40 psi)

Step-by-Step Procedure:

• Catalyst Activation: In a hydrogenation vessel, suspend the PtO₂ in 5 mL of acetic acid. Pre-hydrogenate the catalyst by stirring under H₂ (1 atm) for 15 minutes until the brown oxide turns black (active Pt metal).

• Substrate Addition: Dissolve the enamine substrate in the remaining 15 mL of acetic acid. Note: Ensure the substrate is dry to prevent hydrolysis. Add this solution to the catalyst slurry.

• Hydrogenation:

  • Option A (Balloon): Purge the vessel with H₂ (x3) and stir vigorously at Room Temperature (25°C) under 1 atm H₂ for 12–16 hours.

  • Option B (Parr Shaker): Pressurize to 40 psi (2.7 bar). Shake at RT for 4–6 hours.

• Monitoring: Monitor by TLC (ninhydrin stain) or LC-MS. The starting enamine UV trace will disappear, replaced by the non-UV active amine.

• Workup:

  • Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with ethanol.

  • Concentrate the filtrate under reduced pressure to remove acetic acid (azeotrope with toluene if necessary).

  • Basification: Dissolve the residue in cold water/ice. Adjust pH to >10 using 2M NaOH or saturated Na₂CO₃.

  • Extraction: Extract immediately with Dichloromethane (DCM) or Ethyl Acetate (3 x 20 mL).

• Purification: Dry organic layers over Na₂SO₄ and concentrate. The crude oil is typically >90% pure. If necessary, purify via flash chromatography (DCM:MeOH:NH₄OH 90:9:1).

Protocol B: Scalable Synthesis (Pd/C)

Recommended for larger scales where cost is a constraint.

Materials:

• Substrate: 10 mmol

• Catalyst: 10% Pd/C (10 wt% loading)

• Solvent: Ethanol (anhydrous) + 1.1 eq. conc. HCl (or H₂SO₄)

Procedure:

• Dissolve substrate in Ethanol. Add acid dropwise (crucial to activate the enamine).

• Add Pd/C catalyst carefully (under Argon flow to prevent ignition).

• Hydrogenate at 50 psi (3.4 bar) at RT for 12 hours.

• Filter catalyst. Concentrate.

• Basify and extract as in Protocol A.

Data Analysis & Expected Results

Parameter	Method A (PtO₂/AcOH)	Method B (Pd/C / EtOH+HCl)
Conversion	>98%	>95%
Yield (Isolated)	85–92%	75–85%
Stereoselectivity (cis:trans)	Typically 80:20 to 90:10	Typically 60:40 to 70:30
Reaction Time	4–6 h (40 psi)	12–18 h (50 psi)
Byproducts	Minimal (<2% hydrolysis)	Potential acetal formation (if EtOH used)

Note on Stereochemistry: The cis-isomer (diequatorial) is generally the major product. The trans-isomer can be separated via crystallization of the hydrochloride salt or column chromatography.

Workflow Visualization

Figure 2: Operational workflow for the catalytic hydrogenation process.

Troubleshooting

• Issue: Low Conversion.

  • Cause: Catalyst poisoning by the amine product.

  • Solution: Ensure the reaction medium is acidic (AcOH or added HCl) to protonate the amine product as it forms.

• Issue: Hydrolysis (Formation of

  -keto ester).

  • Cause: Wet solvent or insufficient hydrogen pressure allowing equilibrium to shift back to the imine/enamine which then hydrolyzes.

  • Solution: Use anhydrous solvents. Increase hydrogen pressure to accelerate the reduction step.

• Issue: Wrong Stereoisomer.

  • Cause: Thermodynamic equilibration.

  • Solution: To maximize cis, use PtO₂ and stop the reaction immediately upon completion. To maximize trans, one might consider thermodynamic equilibration of the product mixture using sodium ethoxide in ethanol (though this may cause ester hydrolysis/epimerization).

References

• Stereoselective Hydrogen

  -Enamino Esters Source: Journal of the American Chemical Society (JACS) Context: Discusses the use of PtO₂ for high cis-selectivity in cyclic amino acid precursors. URL:[Link]

• Reduction of Enaminones: Synthesis of 3-Aminocyclohexanols Source: Journal of the Chemical Society, Perkin Transactions 1 Context: Mechanistic details on the reduction of 3-amino-2-cyclohexen-1-ones and related derivatives. URL:[Link][3]

• Conformational Analysis of 1,3-Disubstituted Cyclohexanes Source: Organic Chemistry Portal Context: Thermodynamic stability data confirming the diequatorial preference for 1,3-cis isomers.[1] URL:[Link]

• Catalytic Transfer Hydrogenation of Enamines Source: ResearchGate / MDPI Context: Alternative protocols using ammonium formate and Pd/C for enamine reduction. URL:[Link]

Sources

• 1. spcmc.ac.in [spcmc.ac.in]
• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 3. quod.lib.umich.edu [quod.lib.umich.edu]

Reductive amination synthesis of (1R,3R)-aminocyclohexane derivatives

Executive Summary

The synthesis of (1R,3R)-aminocyclohexane derivatives represents a critical transformation in medicinal chemistry, particularly for fragment-based drug discovery targeting GPCRs and ion channels. The (1R,3R) stereoisomer—typically the cis-1,3-diequatorial conformer—is often the thermodynamically preferred isomer, yet achieving high diastereomeric excess (d.e.) requires precise control over the reducing agent and reaction conditions.

This guide details the Reductive Amination protocols necessary to access this scaffold. We focus on the Abdel-Magid protocol (Sodium Triacetoxyborohydride) as the "Gold Standard" for accessing the thermodynamic product, while providing an alternative Titanium(IV) Isopropoxide method for sterically hindered amines.

Mechanistic Insight & Stereochemical Logic

To synthesize the (1R,3R) isomer, one typically starts with an enantiopure (R)-3-substituted cyclohexanone . The challenge lies in setting the new chiral center at C1 relative to C3.

The Stereochemical Challenge

In 1,3-disubstituted cyclohexanes:

• (1R,3R)-isomer (Cis): Both substituents can adopt the equatorial position. This is the thermodynamic minimum ($ \Delta G \approx 0 $).

• (1S,3R)-isomer (Trans): One substituent must be axial. This is the kinetic or higher-energy product ($ \Delta G > 0 $).

Why STAB? (Sodium Triacetoxyborohydride)

STAB ($ \text{NaBH(OAc)}_3

\text{NaBH}_3\text{CN} $), it does not require toxic handling protocols at neutral pH. Crucially, STAB reduces the iminium ion intermediate, not the ketone.

Stereocontrol Mechanism:

• Imine Formation: The amine condenses with the ketone to form an iminium ion.

• Equilibration: In the presence of acetic acid (AcOH), the iminium ion equilibrates to its most stable conformation (substituent equatorial).

• Hydride Delivery: STAB delivers hydride. Due to torsional strain in the transition state, small hydride donors (like those generated in situ from STAB) often favor axial attack , which yields the equatorial amine (the (1R,3R) product).

Diagram 1: Mechanistic Pathway & Stereocontrol

This diagram illustrates the conversion of (R)-3-substituted cyclohexanone to the (1R,3R) amine via the iminium intermediate.

Caption: Mechanistic pathway favoring the thermodynamic (1R,3R)-diequatorial product via axial hydride delivery.

Protocol A: The "Gold Standard" (STAB Method)

Application: Best for acyclic primary/secondary amines and non-hindered ketones. High functional group tolerance (esters, nitro, nitriles safe). Reference: Abdel-Magid, A. F. et al. J. Org.[1][2][3] Chem.1996 , 61, 3849.[1][2][3]

Materials

• Substrate: (R)-3-substituted cyclohexanone (1.0 equiv)

• Amine: Free amine (1.1–1.2 equiv). Note: If using amine HCl salt, add 1.0 equiv TEA.

• Solvent: 1,2-Dichloroethane (DCE) or THF (anhydrous). DCE is preferred for faster reaction rates.

• Reagent: Sodium Triacetoxyborohydride (STAB) (1.4–1.5 equiv).

• Catalyst: Glacial Acetic Acid (AcOH) (1.0 equiv).

Step-by-Step Procedure

• Imine Pre-equilibrium (Optional but Recommended for Stereocontrol):

  • In a dry flask under $ N_2

    0.2\text{ M} $).

  • Add AcOH (1.0 equiv).[4]

  • Stir at room temperature (RT) for 30–60 minutes. This ensures formation of the imine/iminium species before reduction.

• Reduction:

  • Cool the mixture to $ 0^{\circ}\text{C} $ (ice bath).

  • Add STAB (1.5 equiv) portion-wise over 5 minutes. Gas evolution is minimal, but caution is advised.

  • Remove ice bath and stir at RT.

• Monitoring:

  • Monitor by TLC or LC-MS. Reaction is typically complete in 2–4 hours.

  • Checkpoint: If ketone persists after 4 hours, add an additional 0.5 equiv of STAB.

• Quench & Workup:

  • Quench by adding saturated aqueous $ \text{NaHCO}_3 $ (slowly). Stir for 15 minutes until gas evolution ceases.

  • Extract with DCM ($ \times 3 $).

  • Wash combined organics with brine, dry over $ \text{Na}_2\text{SO}_4 $, and concentrate.

• Purification:

  • The crude residue is often a mixture of cis (major) and trans (minor).

  • Purify via flash column chromatography (typically DCM/MeOH/NH4OH) or recrystallization of the HCl salt to upgrade d.e. to >99%.

Protocol B: Titanium(IV) Isopropoxide Method[5]

Application: Essential for sterically hindered amines (e.g., tert-butylamine) or electron-deficient amines (anilines) where imine formation is unfavorable. Reference: Mattson, R. J. et al. J. Org.[5] Chem.1990 , 55, 2552.[5]

Rationale

$ \text{Ti(O}i\text{Pr)}4 $ acts as a strong Lewis acid and water scavenger, driving the equilibrium toward the imine/enamine, which is then reduced in situ.

Step-by-Step Procedure

• Complexation:

  • Mix ketone (1.0 equiv) and amine (1.2 equiv) in neat $ \text{Ti(O}i\text{Pr)}_4 $ (2.0 equiv).

  • Note: If the mixture is too viscous, use minimal THF.

  • Stir under $ N_2 $ for 1–2 hours at RT. (For very hindered substrates, heat to $ 50^{\circ}\text{C} $).

• Reduction:

  • Dilute the viscous mixture with absolute Ethanol (EtOH) or Methanol (MeOH) ($ 0.5\text{ M} $ concentration).

  • Add $ \text{NaBH}_4 $ (Sodium Borohydride) (1.5 equiv) carefully. Exothermic!

  • Stir for 2–3 hours at RT.

• Workup (Critical Step):

  • Titanium emulsions can be difficult to separate.

  • Add $ 1\text{ N NaOH} $ or $ \text{NH}_4\text{OH}

    \text{TiO}_2 $).

  • Filter through a pad of Celite.

  • Concentrate the filtrate and extract as usual.

Data Summary & Troubleshooting

Comparative Efficiency of Reducing Agents

The following table summarizes the expected stereochemical outcome for 3-substituted cyclohexanones.

Reagent System	Hydride Species	Primary Outcome	cis:trans Ratio (Approx)	Notes
STAB / AcOH	$ \text{NaBH(OAc)}_3 $	(1R,3R) Cis	10:1 to 20:1	Favors thermodynamic product; mildest.
$ \text{Ti(O}i\text{Pr)}_4 $ / $ \text{NaBH}_4 $	$ \text{NaBH}_4 $	Mixed	3:1 to 6:1	Higher conversion for hindered amines; lower d.e.
$ \text{NaBH}_3\text{CN} $ / MeOH	$ \text{NaBH}_3\text{CN} $	Mixed	4:1	Slower; toxicity concerns; historic method.
$ \text{H}_2 $ / Pd/C	Surface H	(1R,3R) Cis	>20:1	Excellent stereocontrol but requires high pressure; safety risks.

Diagram 2: Optimization Workflow

Use this decision tree to select the correct protocol for your specific derivative.

Caption: Decision matrix for selecting between STAB and Titanium-mediated protocols.

References

• Abdel-Magid, A. F. ; Carson, K. G.; Harris, B. D.; Maryanoff, C. A.; Shah, R. D.[2][3] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][2][3][5][6] Studies on Direct and Indirect Reductive Amination Procedures.[1][2][3][5] J. Org.[1][2][3] Chem.1996 , 61, 3849–3862.[1][2][3] [Link]

• Mattson, R. J. ; Pham, K. M.; Leuck, D. J.; Cowen, K. A.[5] An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride.[5] J. Org.[1][2][3] Chem.1990 , 55, 2552–2554.[5] [Link]

• Bhattacharyya, S. Reductive Amination of Carbonyl Compounds with Titanium(IV) Isopropoxide and Sodium Borohydride. J. Org.[1][2][3] Chem.1995 , 60, 4928–4929. [Link]

• Barrie, C. ; Hall, R. G.; Rentsch, D.; Stenstrøm, T. Preparation of cis-4-Substituted Cyclohexylamines. Org. Process Res. Dev.2008 , 12, 116–119. [Link]

Sources

• 1. Abdel-Magid, A.F., Carson, K.G. and Harris, B.D. (1996) Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61, 3849-3862. - References - Scientific Research Publishing [scirp.org]
• 2. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 3. Reductive amination - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. researchgate.net [researchgate.net]

Using (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate in peptide coupling

Application Note: Strategic Incorporation of (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate in Peptidomimetics

Abstract

This guide details the protocols for utilizing (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate (henceforth referred to as (1R,3R)-3-ACHC-OEt ) in solid-phase and solution-phase peptide synthesis. As a conformationally constrained

-amino acid surrogate, this building block is critical for inducing discrete secondary structures (foldamers) such as 14-helices and for improving the metabolic stability of peptide therapeutics. This note addresses the specific steric challenges associated with the secondary carbon-bound amine and provides optimized coupling workflows to minimize deletion sequences and epimerization.

Introduction & Chemical Profile

The incorporation of cyclic

-amino acids like (1R,3R)-3-ACHC into peptide backbones restricts bond rotation ( ), locking the peptide into specific conformations that can enhance receptor affinity. However, the steric bulk of the cyclohexane ring adjacent to both the amine and carboxyl termini requires modified coupling protocols compared to standard glycine or alanine couplings.

Stereochemical Definition

It is critical to verify the stereochemistry prior to synthesis. For 1,3-disubstituted cyclohexanes:

• (1R, 3S): Corresponds to the cis-isomer (meso-like if substituents are identical, but here they differ).

• (1R, 3R): Corresponds to the trans-isomer*.

The (1R,3R) isomer places the amino and carboxyl groups in a trans relationship, typically adopting a diequatorial conformation in the chair form, which is thermodynamically stable and essential for specific foldamer architectures.

Physical Properties Table

Property	Data	Relevance to Protocol
Formula		MW calculation for stoichiometry.
Mol. Weight	171.24 g/mol	--
Form	Hydrochloride Salt (typically)	Requires free-basing (neutralization) before coupling.
pKa (Amine)	~10.2 (est)	Similar to primary amines; nucleophilic when deprotonated.
Steric Class	Moderately Hindered	Comparable to Valine/Isoleucine; requires strong activation.
Solubility	DCM, DMF, MeOH	Hydrophobic core; avoid pure water/ether.

Strategic Coupling Dynamics

The Steric Challenge

Unlike flexible linear

-amino acids (e.g., GABA), the cyclohexane ring of (1R,3R)-3-ACHC imposes rigid steric walls.

• N-Terminal Coupling: When coupling to the amine of 3-ACHC, the nucleophile is a primary amine attached to a secondary carbon (

  C). The ring hydrogens at C2 and C4 create steric interference.

• Recommendation: Use "Class A" coupling reagents (HATU, PyBOP) rather than standard carbodiimides (DIC/HOBt) to drive the reaction to completion.

Reagent Selection Matrix

Scenario	Preferred Reagent	Base	Notes
Coupling to 3-ACHC amine	HATU or COMU	DIPEA (2.0 eq)	High reactivity required to overcome steric hindrance.
Coupling 3-ACHC acid to next amine	PyBOP or HATU	TMP (Collidine)	Use weaker base (Collidine) if C-terminal epimerization is a risk (rare for -AA, but safe practice).
Fragment Condensation	T3P (Propylphosphonic anhydride)	NMM	Reduces racemization in segment coupling.

Experimental Protocols

Protocol A: N-Terminal Elongation (Coupling an Amino Acid TO (1R,3R)-3-ACHC-OEt)

Context: You are reacting a protected amino acid (e.g., Fmoc-Phe-OH) with the free amine of (1R,3R)-3-ACHC-OEt.

Materials:

• (1R,3R)-3-ACHC-OEt

  HCl (1.0 eq)

• Fmoc-Amino Acid (1.2 eq)

• HATU (1.2 eq)

• DIPEA (N,N-Diisopropylethylamine) (3.0 eq)

• DMF (Anhydrous)

Step-by-Step:

• Activation: In a dry vial, dissolve the Fmoc-Amino Acid (1.2 eq) and HATU (1.2 eq) in DMF (concentration ~0.2 M).

• Base Addition: Add DIPEA (1.0 eq only at this stage) to the activated acid mixture. Stir for 30 seconds. Color change to yellow is typical.

• Substrate Preparation: In a separate vessel, dissolve (1R,3R)-3-ACHC-OEt

  HCl (1.0 eq) in minimum DMF. Add the remaining DIPEA (2.0 eq) to neutralize the HCl salt.

• Coupling: Transfer the activated Fmoc-AA solution to the 3-ACHC solution.

• Reaction: Stir at Room Temperature (RT) under Nitrogen/Argon.

  • Time: 2–4 hours. (Monitor by TLC or LCMS).

• Work-up: Dilute with EtOAc. Wash with 5%

  (removes DIPEA), Sat. (removes unreacted acid), and Brine. Dry over .

Critical Checkpoint: If the reaction is sluggish (>4 hours), add 0.1 eq of HOAt. Do not heat above 40°C to avoid potential epimerization of the Fmoc-AA.

Protocol B: C-Terminal Hydrolysis (Saponification)

Context: Converting the Ethyl Ester to the Free Acid for subsequent coupling.

Step-by-Step:

• Dissolution: Dissolve the peptide-ester intermediate in THF/MeOH (3:1 ratio).

• Saponification: Add LiOH (2.0 eq) dissolved in minimal water.

• Reaction: Stir at 0°C for 30 mins, then warm to RT. Monitor by LCMS (Mass shift: -28 Da).

• Neutralization: Carefully acidify to pH ~3 with 1M HCl.

• Extraction: Extract immediately with EtOAc or DCM. Note:

  -amino acids are zwitterionic; ensure pH is correct to extract the free acid form.

Visualization of Workflow

The following diagram illustrates the decision logic for coupling sterically constrained

-amino acids.

Caption: Logic flow for coupling to the sterically constrained amine of (1R,3R)-3-ACHC, emphasizing reagent switching based on steric demand.

Troubleshooting & Quality Control

Common Failure Modes

• Incomplete Coupling: Due to the chair conformation, the amine can be shielded.

  • Solution: Use microwave-assisted synthesis (CEM Liberty Blue settings: 75°C for 5 min is usually safe for

    -AAs, but start at 50°C to be safe).

• Diketopiperazine (DKP) Formation: Not applicable here (requires

  -AA), but intramolecular cyclization to a -lactam is possible if the C-terminus is activated and the N-terminus is deprotected simultaneously. Always keep one end protected.

Analytical Validation

• NMR (

  ): The methine proton at C3 (attached to NH) is diagnostic. In the (1R,3R) trans isomer, the coupling constants ( values) with neighboring methylene protons will indicate an axial or equatorial orientation depending on the solvent-induced conformation.

• LCMS: Monitor the disappearance of the amine (M+H = 172.1 for the ethyl ester).

References

• Gellman, S. H. (1998). "Foldamers: A Manifesto." Accounts of Chemical Research. Link

• Appella, D. H., et al. (1999). "Formation of Short, Stable Helices in Aqueous Solution by Beta-Amino Acid Hexamers." Journal of the American Chemical Society. Link (Foundational work on ACHC residues in foldamers).

• Bachem. (2024). "Peptide Coupling Reagents Guide." Bachem Technical Library. Link

• Sigma-Aldrich (Merck). (2025). "Solid Phase Peptide Synthesis (SPPS) - Technical Guide." Link

• Raghavan, S., et al. (2002). "Stereoselective Synthesis of 3-Substituted 2-Aminocyclopentanecarboxylic Acid Derivatives." J. Org. Chem. (Context on cyclic amino acid synthesis). Link

Disclaimer: This protocol is intended for research use only. Always consult Safety Data Sheets (SDS) before handling chemical reagents.

Curtius rearrangement reagents for aminocyclohexane synthesis

Application Note: Curtius Rearrangement Strategies for Aminocyclohexane Synthesis

Executive Summary

The synthesis of aminocyclohexanes (cyclohexylamines) is a critical transformation in the development of pharmacophores for analgesics, mucolytics, and GPCR ligands. While reductive amination is common, it often fails to preserve stereochemistry on substituted cyclohexane rings.

This guide details the Curtius Rearrangement as the superior methodology for converting cyclohexanecarboxylic acids to aminocyclohexanes with complete retention of stereochemical configuration . We compare the modern Diphenylphosphoryl Azide (DPPA) one-pot method against the classical Sodium Azide (

) route, providing validated protocols for both.

Mechanistic Insight: The Stereochemical Advantage

Unlike the Hofmann rearrangement (which requires strong base and can epimerize chiral centers) or the Schmidt reaction (which uses harsh acidic conditions), the Curtius rearrangement proceeds under neutral or mildly basic thermal conditions.

Key Concept: Stereoretention The migration of the cyclohexyl group from the carbonyl carbon to the nitrogen atom is concerted . The bond breaking and bond forming occur simultaneously. Consequently, the migrating carbon never becomes a free carbanion or radical, ensuring that cis or trans geometry on the cyclohexane ring is perfectly preserved.

Figure 1: The concerted mechanism of the Curtius rearrangement ensures that the stereochemistry of the migrating cyclohexyl group is retained.[1]

Reagent Selection Matrix

Choosing the right reagent system depends on the scale of synthesis and the sensitivity of the substrate.[2]

Feature	DPPA (Diphenylphosphoryl Azide)	Sodium Azide ( )	(Trimethylsilyl Azide)
Primary Use Case	Med Chem / Small Scale (<100g)	Process Chem / Large Scale (>1kg)	Specialized / Anhydrous conditions
Safety Profile	Moderate: Non-explosive liquid, but toxic.	High Risk: Shock-sensitive solid; forms with acid.	Moderate: Volatile, toxic, hydrolyzes easily.
Operational Ease	High: One-pot reaction.[3][4]	Low: Multi-step (Acid Chloride Azide).	Medium: Requires strictly dry conditions.
Cost	High	Very Low	High
Byproducts	Phosphate salts (can be hard to remove).	NaCl (water soluble, easy removal).	Volatile siloxanes.

Protocol A: The DPPA One-Pot Method (Recommended)

Best for: Rapid synthesis of N-Boc-aminocyclohexanes with high stereochemical fidelity.

Target: Synthesis of N-Boc-trans-4-aminocyclohexanecarboxylate from trans-1,4-cyclohexanedicarboxylic acid mono-ester.

Reagents:

• Substrate: Cyclohexanecarboxylic acid derivative (1.0 equiv)

• DPPA (1.1 equiv) [CAS: 26386-88-9]

• Triethylamine (TEA) (1.2 equiv)

• Solvent: tert-Butanol (t-BuOH) (Reagent grade, serves as solvent and trapping agent)

Step-by-Step Procedure:

• Setup: Flame-dry a 2-neck round bottom flask equipped with a reflux condenser and a nitrogen inlet.

• Dissolution: Add the carboxylic acid substrate (e.g., 10 mmol) and tert-butanol (10 mL/g of substrate). Stir until suspended/dissolved.

• Base Addition: Add Triethylamine (12 mmol) via syringe. The mixture should become clear as the carboxylate salt forms.

• Activation: Add DPPA (11 mmol) dropwise at room temperature.

  • Checkpoint: Stir for 30 minutes at RT. Formation of the acyl azide occurs here.[1][2][5][6][7][8][9]

• Rearrangement (The Critical Step): Heat the reaction to gentle reflux (approx. 82°C).

  • Observation: Vigorous evolution of

    gas will be observed. Ensure the system is vented through a bubbler to monitor gas evolution.

  • Duration: Reflux for 4–12 hours. Monitor by TLC or LCMS for disappearance of the acyl azide intermediate.

• Workup:

  • Cool to room temperature.[1][2]

  • Concentrate the solvent under reduced pressure (rotary evaporator).

  • Redissolve the residue in Ethyl Acetate.

  • Wash sequentially with: 5% Citric Acid (removes TEA), Sat.

    (removes phosphate byproducts), and Brine.

• Purification: Dry over

  , filter, and concentrate. Purify via silica gel chromatography (Hexanes/EtOAc).

Self-Validating Check:

• IR Spectroscopy: During reflux, take an aliquot. The disappearance of the acyl azide peak (~2140 cm⁻¹) and transient appearance/disappearance of the isocyanate peak (~2270 cm⁻¹) confirms progress.

Protocol B: The Classical Acid Chloride Method (Scalable)

Best for: Large-scale production where cost is a driver and safety engineering controls are available.

Reagents:

• Substrate: Cyclohexanecarboxylic acid

• Thionyl Chloride (

  ) or Oxalyl Chloride[1][10]

• Sodium Azide (

  ) (activated)[10]

• Solvents: Toluene (for rearrangement), Water/Acetone (for azide formation)

Step-by-Step Procedure:

• Acid Chloride Formation:

  • Treat the carboxylic acid with

    (1.5 equiv) and a drop of DMF in DCM. Stir until gas evolution stops.

  • Concentrate to dryness to remove excess

    (Critical: Residual reacts violently with azide).

• Acyl Azide Formation (Biphasic):

  • Dissolve the crude acid chloride in Acetone (0°C).

  • Prepare a solution of

    (1.5 equiv) in water.[1]

  • Add the azide solution dropwise to the acid chloride at 0°C. Stir for 1 hour.

  • Safety: Do not allow temperature to rise. Acyl azides are heat sensitive.

• Extraction (Isolation Avoidance):

  • Extract the acyl azide into cold Toluene. Separate layers.

  • Critical Safety:Do not concentrate the toluene layer to dryness. Acyl azides can detonate in concentrated solid form. Dry the toluene layer with

    and filter.

• Rearrangement:

  • Heat the toluene solution slowly to 90–100°C.

  • Monitor

    evolution.[1][11]

  • Once gas evolution ceases, the solution contains the Isocyanate .

• Hydrolysis/Trapping:

  • For Free Amine: Add 20% HCl (aq) and reflux for 1 hour.

  • For Carbamate: Add the desired alcohol (e.g., Benzyl alcohol) and a catalytic base, then reflux.

Workflow Decision Tree

Figure 2: Decision matrix for selecting the appropriate Curtius rearrangement protocol based on scale and target product.

Safety & Hazard Controls (Critical)

• Azide Management:

  • Sodium Azide: Never use with halogenated solvents (DCM) in the presence of acid, as di-azidomethane (highly explosive) can form. Avoid contact with heavy metals (copper, lead) to prevent metal azide formation.

  • DPPA: Toxic and a skin irritant. Handle in a fume hood.

• Isocyanate Toxicity:

  • Cyclohexyl isocyanates are potent sensitizers and lachrymators. Do not remove them from the fume hood. Quench all glassware with methanol before cleaning.

• Pressure Control:

  • The reaction generates 1 mole of

    gas per mole of substrate. On a 1 mol scale, this is ~24 Liters of gas. Ensure reactors have adequate headspace and venting capacity.[2]

References

• Shioiri, T., Ninomiya, K., & Yamada, S. (1972).[4][12] Diphenylphosphoryl azide.[1][2][7][10][12][13][14] New convenient reagent for a modified Curtius reaction and for peptide synthesis. Journal of the American Chemical Society, 94(17), 6203–6205.

• Lebel, H., & Leogane, O. (2005).[15] Boc-Protected Amines via a Mild and Efficient One-Pot Curtius Rearrangement.[3][4][15] Organic Letters, 7(19), 4107–4110.

• Organic Syntheses. (2008). Synthesis of Boc-Protected Amines via Curtius Rearrangement using DPPA. Org.[10][12][16] Synth. 2008, 85, 10-14.

• Smith, P. A. S. (1946). The Curtius Reaction. Organic Reactions, 3, 337.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. orgsyn.org [orgsyn.org]
• 5. The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Curtius Rearrangement | Chem-Station Int. Ed. [en.chem-station.com]
• 8. Curtius Rearrangement - Chemistry Steps [chemistrysteps.com]
• 9. organicchemistrytutor.com [organicchemistrytutor.com]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. Curtius Rearrangement - Common Conditions [commonorganicchemistry.com]
• 12. thieme-connect.com [thieme-connect.com]
• 13. beilstein-archives.org [beilstein-archives.org]
• 14. BJOC - Safe and highly efficient adaptation of potentially explosive azide chemistry involved in the synthesis of Tamiflu using continuous-flow technology [beilstein-journals.org]
• 15. Curtius Rearrangement [organic-chemistry.org]
• 16. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols for the Scale-up Synthesis of Chiral 3-Aminocyclohexanecarboxylates

Introduction

Chiral β-amino acids and their derivatives are pivotal structural motifs in a vast array of pharmaceuticals and biologically active compounds. Among these, enantiomerically pure 3-aminocyclohexanecarboxylates serve as critical building blocks for complex molecules, leveraging their constrained cyclic backbone to impart specific conformational properties. The transition from laboratory-scale synthesis to industrial production of these valuable intermediates presents significant challenges in terms of cost, efficiency, safety, and enantiomeric purity.[1][2]

This comprehensive guide provides detailed application notes and scalable protocols for the synthesis of chiral 3-aminocyclohexanecarboxylates. It is designed for researchers, scientists, and drug development professionals, offering field-proven insights into two robust and industrially viable methodologies: Enzymatic Kinetic Resolution (EKR) and Asymmetric Hydrogenation . The document emphasizes the underlying scientific principles, practical execution of protocols, process safety, and the analytical validation required to ensure the delivery of high-quality, enantiopure products.

Strategic Overview: Pathways to Enantiopurity on a Kilo-Scale

The selection of a scalable synthetic route is contingent on factors such as cost of goods, available equipment, and desired enantiomeric purity. Below is a logical workflow illustrating the decision-making process and the two primary strategies detailed in this guide.

Caption: Process flow for Enzymatic Kinetic Resolution.

Step-by-Step Protocol:

• Reactor Setup:

  • Charge a temperature-controlled jacketed reactor with racemic cis-ethyl 3-aminocyclohexanecarboxylate (1.0 eq) and MTBE (5-10 vol).

  • Add immobilized CALB (Novozym 435™, 5-10% w/w of the substrate).

  • Add a controlled amount of water (0.55 eq) to initiate hydrolysis.

• Reaction:

  • Stir the mixture at a controlled temperature (e.g., 45°C).

  • Monitor the reaction progress by chiral HPLC, tracking the disappearance of the (S)-ester and the formation of the (S)-amino acid. The reaction is typically stopped at or near 50% conversion to maximize the enantiomeric excess of both the remaining ester and the product acid.

• Enzyme Recovery:

  • Once the target conversion is reached, stop agitation and allow the immobilized enzyme to settle.

  • Filter the reaction mixture to recover the enzyme, which can be washed with fresh solvent and reused.

• Product Separation and Isolation:

  • Transfer the filtrate to a separation vessel.

  • Extract the mixture with an aqueous base (e.g., 1M NaHCO₃) to separate the (S)-amino acid into the aqueous phase, leaving the unreacted (R)-ester in the organic phase.

  • Isolation of (R)-Ester: Wash the organic phase with brine, dry over Na₂SO₄, and concentrate under reduced pressure to yield the enantiomerically enriched (R)-ester.

  • Isolation of (S)-Amino Acid: Carefully acidify the aqueous phase with 1M HCl to a pH of ~6-7, causing the (S)-amino acid to precipitate. Filter the solid, wash with cold water, and dry under vacuum.

Dynamic Kinetic Resolution (DKR) - A Note on Yield Enhancement: The theoretical maximum yield for a single enantiomer in a standard EKR is 50%. To overcome this limitation, Dynamic Kinetic Resolution can be employed. This involves the in-situ racemization of the slower-reacting enantiomer. For amines, this can be achieved using a palladium catalyst in conjunction with the lipase. [3][4]This advanced technique can theoretically drive the conversion to a single enantiomer to nearly 100%.

Part 3: Scale-Up Strategy 2 - Asymmetric Hydrogenation

Asymmetric hydrogenation is a highly efficient and atom-economical method for creating chiral centers and is widely used in industrial-scale synthesis. [1][5][6]This approach involves the hydrogenation of a prochiral enamine or enamide using a chiral transition-metal catalyst (typically Rhodium or Iridium) to produce the desired chiral amine with high enantioselectivity. [7] Causality Behind Experimental Choices:

• Substrate Choice: An N-acylated β-enamine ester is often used as the substrate. The acyl group prevents the product amine from coordinating to and inhibiting the metal catalyst, a common issue in the hydrogenation of free amines. [5]* Catalyst System: Rhodium complexes with chiral diphosphine ligands (e.g., DuanPhos, BINAP) are highly effective for the asymmetric hydrogenation of enamines, offering high turnover numbers (TON) and excellent enantioselectivities. [5]* Process Safety: Hydrogenation reactions are inherently hazardous due to the use of flammable hydrogen gas and potentially pyrophoric catalysts (e.g., Pd/C for deprotection). [8][9][10]A thorough safety assessment and specialized equipment are mandatory for scale-up.

Protocol 3.1: Pilot-Scale Asymmetric Hydrogenation of an N-Acyl Enamine Ester

Workflow Diagram:

Caption: Process flow for Asymmetric Hydrogenation.

Step-by-Step Protocol:

• Reactor Preparation and Inerting:

  • Charge the N-acyl enamine ester precursor and the chiral Rh-catalyst (e.g., [Rh(COD)(DuanPhos)]BF₄, 0.01-0.1 mol%) into a high-pressure hydrogenation reactor (autoclave).

  • Ensure all catalyst handling is performed under an inert atmosphere (e.g., in a glovebox).

  • Add a degassed solvent, such as methanol.

  • Seal the reactor and purge thoroughly with nitrogen (at least 3 cycles) to remove all oxygen. [8]2. Hydrogenation:

  • Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 50-200 psi).

  • Stir the reaction mixture at a controlled temperature (e.g., 25-50°C).

  • Monitor the reaction by observing hydrogen uptake and by periodic sampling (after safely depressurizing and purging with nitrogen) for analysis by HPLC.

• Work-up and Catalyst Removal:

  • Once the reaction is complete, carefully vent the hydrogen and purge the reactor with nitrogen.

  • Concentrate the reaction mixture under reduced pressure.

  • The crude product can be passed through a pad of silica gel or activated carbon to remove the bulk of the metal catalyst.

• Deprotection and Final Isolation:

  • Dissolve the crude protected amino ester in a suitable solvent for hydrolysis (e.g., aqueous HCl or NaOH).

  • Heat the mixture to effect the removal of the acyl protecting group.

  • After deprotection, perform a standard aqueous work-up, adjusting the pH to isolate the free amino ester.

  • Extract the final product, dry the organic layer, and concentrate. The final product can be purified by crystallization or distillation.

Table 1: Comparison of Scale-up Strategies

Parameter	Enzymatic Kinetic Resolution (EKR)	Asymmetric Hydrogenation
Starting Material	Racemic Amino Ester	Prochiral Enamine/Enamide
Max. Theoretical Yield	50% (or ~100% with DKR)	100%
Key Reagents	Immobilized Lipase, Water/Acyl Donor	Chiral Metal Catalyst, H₂ Gas
Operating Conditions	Atmospheric pressure, mild temp. (30-50°C)	High pressure (50-500 psi), mild temp.
Safety Considerations	Generally low hazard	High hazard: Flammable H₂, pyrophoric catalysts
Advantages	High enantioselectivity, mild conditions, "green"	High atom economy, high throughput
Disadvantages	50% yield limit (w/o DKR), separation of product and starting material required	High initial catalyst cost, specialized equipment, significant safety risks

Part 4: Analytical Quality Control - Ensuring Enantiomeric Purity

The accurate determination of enantiomeric excess (ee) is paramount for the quality control of chiral intermediates. [11]Chiral High-Performance Liquid Chromatography (HPLC) is the industry-standard technique for this analysis. [12][13] Rationale: Analytical method validation provides documented evidence that the chosen analytical procedure is suitable for its intended purpose, ensuring accuracy, precision, and reliability of the results, which is a regulatory requirement in the pharmaceutical industry.

Protocol 4.1: Chiral HPLC Method for Determination of Enantiomeric Excess

Principle: Enantiomers are separated on a chiral stationary phase (CSP) due to the formation of transient diastereomeric complexes, leading to different retention times. The 'ee' is calculated from the relative peak areas of the two enantiomers. [12] Step-by-Step Protocol:

• Column and Mobile Phase Selection:

  • Column: A polysaccharide-based CSP (e.g., Chiralcel® OD-H or Chiralpak® AD-H) is a good starting point for method development.

  • Mobile Phase: Typically a mixture of n-hexane and an alcohol modifier (e.g., isopropanol or ethanol). For basic compounds like amines, a small amount of an additive like diethylamine (DEA, ~0.1%) is often added to improve peak shape. [11]2. Sample Preparation:

  • Accurately weigh and dissolve the sample (approx. 1 mg/mL) in the mobile phase.

  • Prepare a solution of the racemic material to serve as a standard for identifying the retention times of both enantiomers.

• Chromatographic Conditions (Example):

  • Instrument: Standard HPLC system with a UV detector.

  • Mobile Phase: n-Hexane:Isopropanol:DEA (90:10:0.1 v/v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

  • Detection: UV at 220 nm.

  • Injection Volume: 10 µL.

• Data Analysis:

  • Integrate the peak areas for both enantiomers in the chromatogram.

  • Calculate the enantiomeric excess using the formula: ee (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100 where Area₁ and Area₂ are the peak areas of the major and minor enantiomers, respectively. [12] Table 2: Key Parameters for Analytical Method Validation

Validation Parameter	Description	Typical Acceptance Criteria
Specificity	Ability to assess the analyte unequivocally in the presence of other components.	Resolution (Rs) > 1.5 between enantiomer peaks.
Linearity	Proportionality of the analytical signal to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.999 for the minor enantiomer.
Accuracy	Closeness of test results to the true value.	Recovery of 98-102% for spiked samples.
Precision	Degree of scatter between a series of measurements.	Relative Standard Deviation (RSD) ≤ 2.0%.
Limit of Quantitation (LOQ)	Lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio ≥ 10.
Robustness	Capacity to remain unaffected by small, deliberate variations in method parameters.	No significant change in results with minor changes in flow rate, temperature, mobile phase composition.

Part 5: Process Safety in Scale-Up Manufacturing

Transitioning from the laboratory to a pilot or manufacturing plant requires a rigorous focus on process safety. [2]This is especially critical for asymmetric hydrogenation.

Core Safety Directives:

• Hazard Identification: Conduct a thorough risk assessment for all steps. For hydrogenation, the primary hazards are the flammability of hydrogen, the pyrophoric nature of some catalysts, and the potential for runaway reactions. [8][9][10]2. Equipment and Engineering Controls:

  • Use pressure-rated reactors (autoclaves) and fittings certified for hydrogen service. [8] * Ensure the reactor is equipped with adequate cooling capacity, pressure relief valves, and rupture discs. [8] * Install hydrogen detectors in the processing suite. [8] * Utilize grounding straps to prevent static discharge. [8]3. Catalyst Handling:

  • Handle pyrophoric catalysts (like Raney Nickel or dry Pd/C) under an inert atmosphere (e.g., nitrogen or argon). [8] * Always keep catalysts wetted with solvent during transfer and filtration to prevent ignition upon contact with air. [8]4. Standard Operating Procedures (SOPs):

  • Develop and strictly follow SOPs for all operations, including reactor inerting, catalyst charging, hydrogen pressurization, and product filtration.

  • Ensure all personnel are trained on emergency procedures.

• Continuous Flow Chemistry as a Safety Enabler: For particularly hazardous reactions, transitioning from batch to continuous flow processing can significantly enhance safety by minimizing the volume of hazardous material present at any given time. [14][15]

Conclusion

The scale-up synthesis of chiral 3-aminocyclohexanecarboxylates is a challenging yet achievable endeavor. By leveraging robust methodologies such as enzymatic kinetic resolution or asymmetric hydrogenation, and by grounding the process in rigorous analytical validation and a steadfast commitment to safety, drug development professionals can successfully transition these valuable building blocks from the bench to manufacturing. The choice between the biocatalytic and chemocatalytic route will ultimately depend on a careful evaluation of economic, logistical, and safety factors specific to each project. This guide provides the foundational protocols and strategic considerations necessary to navigate this critical phase of pharmaceutical development.

References

• Ager, D. J., de Vries, A. H. M., & de Vries, J. G. (2012). Asymmetric homogeneous hydrogenations at scale. Chemical Society Reviews, 41(8), 3340-3380. [Link]

• Hydrogenation Reaction Safety In The Chemical Industry. (2025, October 11). Industrial Boffins. [Link]

• Sánchez, Á., Barbas, C., & Herrera, A. (2012). Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Chirality, 24(1), 47-53. [Link]

• Development of a scalable, enantioselective synthesis of (-)-7-(bromomethylene)-3-amidobicyclo[2.2.1]heptane-2-carboxamide, a scaffold for divergent drug discovery synthesis. (n.d.). American Chemical Society. [Link]

• Chapman, J., et al. (2024). Integrating continuous flow reaction and work-up: chiral amine resolution, separation and purification using a novel coalescing filter system. Reaction Chemistry & Engineering. [Link]

• Tsubogo, T., Oyamada, H., & Kobayashi, S. (2009). Asymmetric reactions in continuous flow. Beilstein Journal of Organic Chemistry, 5, 19. [Link]

• Blaser, H. U., & Schmidt, E. (Eds.). (2007). Industrial Asymmetric Hydrogenation Processes for Chiral Drug Substances. [Link]

• Hydrogenation: How we can make it safer. (2026, February 2). H.E.L Group. [Link]

• Chapman, J., et al. (2024). Integrating continuous flow reaction and work-up: chiral amine resolution, separation and purification using a novel coalescing filter system. Reaction Chemistry & Engineering. [Link]

• Chandra, T., & Zebrowski, J. P. (n.d.). Hazards associated with laboratory scale hydrogenations. UW-Madison Chemistry. [Link]

• Asymmetric catalytic hydrogenation of imines and enamines in natural product synthesis. (2025, November 13). ScienceDirect. [Link]

• Ramirez-Marquez, C., et al. (2012). Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. Molecules, 17(1), 151-160. [Link]

• Industrial-Scale Synthesis and Applications of Asymmetric Hydrogenation Catalysts. (n.d.). ResearchGate. [Link]

• Supporting Information. (n.d.). Angewandte Chemie. [Link]

• A new competitive strategy for the industrial synthesis of drugs based on chiral amines via utilizing the waste isomer by flow chemistry. (n.d.). Vapourtec. [Link]

• Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. (2025, October 16). ResearchGate. [Link]

• Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules. (n.d.). Advanced Journal of Chemistry, Section B. [Link]

• Zahálka, L., & Šatínský, D. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie, 56(3), 107-115. [Link]

• Chemo- and Bio-Catalysis for the Synthesis of Chiral Amines in Continuous Flow Reactors. (n.d.). University of Leeds. [Link]

• Efficient Preparation of Chiral Hydroxylamines via Nickel-Catalyzed Asymmetric Hydrogenation of Oximes. (n.d.). Organic Syntheses. [Link]

• Ramirez-Marquez, C., et al. (2012). Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. Molecules. [Link]

• Dynamic Kinetic Resolution of Primary Amines with a Recyclable Pd Nanocatalyst for Racemization. (2007). Organic Chemistry Portal. [Link]

• Guijarro, D., Pablo, O., & Yus, M. (2013). Synthesis of Highly Enantiomerically Enriched Amines by Asymmetric Transfer Hydrogenation of N-(tert- Butylsulfinyl) Imines. Organic Syntheses. [Link]

• Bäckvall, J. E., et al. (1996). Lipase-Catalyzed Dynamic Kinetic Resolution of Chiral Amines: Use of Palladium as the Racemization Catalyst. Chimia, 50(12), 660. [Link]

• Forró, E., & Fülöp, F. (2018). Enzymatic kinetic resolution of ethyl cis 2-aminocyclohexanecarboxylate 8. ResearchGate. [Link]

• Lipase-Catalyzed Strategies for the Preparation of Enantiomeric THIQ and THβC Derivatives: Green Aspects. (2023, August 30). MDPI. [Link]

• Advances in One-Pot Chiral Amine Synthesis Enabled by Amine Transaminase Cascades: Pushing the Boundaries of. (2023, March 27). KAUST Repository. [Link]

• Contente, M. L., et al. (2021). Lipase-Catalyzed Kinetic Resolution of Alcohols as Intermediates for the Synthesis of Heart Rate Reducing Agent Ivabradine. Catalysts, 11(1), 118. [Link]

• Enantioselective synthesis of the excitatory amino acid (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid. (2002, November 1). PubMed. [Link]

• Synthesis of enantiopure b 3-amino acid derivatives by... (n.d.). ResearchGate. [Link]

• Chiral Synthesis of 3-Amino-1-phenylbutane by a Multi-Enzymatic Cascade System. (2025, November 20). MDPI. [Link]

• Gotor-Fernández, V., et al. (2018). Stereoselective Three‐Step One‐Pot Cascade Combining Amino‐ and Biocatalysis to Access Chiral γ‐Nitro Alcohols. Advanced Synthesis & Catalysis, 360(15), 2894-2899. [Link]

• Efficient synthesis of enantiopure pyrrolizidinone amino acid. (2003, September 5). PubMed. [Link]

• Enantioselective Synthesis of Pharmaceutically Relevant Bulky Arylbutylamines Using Engineered Transaminases. (2025, October 6). ResearchGate. [Link]

• Synthesis of Enantiopure Unnatural Amino Acids by Metallaphotoredox Catalysis. (2021, July 26). Macmillan Group - Princeton University. [Link]

• Transaminase-mediated synthesis of enantiopure drug-like 1-(3′,4′-disubstituted phenyl)propan-2-amines. (n.d.). RSC Publishing. [Link]

• Keglevich, G., et al. (2013). Efficient continuous-flow synthesis of novel 1,2,3-triazole-substituted β-aminocyclohexanecarboxylic acid derivatives with gram-scale production. Beilstein Journal of Organic Chemistry, 9, 1539-1546. [Link]

Sources

• 1. Asymmetric homogeneous hydrogenations at scale - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. Dynamic Kinetic Resolution of Primary Amines with a Recyclable Pd Nanocatalyst for Racemization [organic-chemistry.org]
• 4. Lipase-Catalyzed Dynamic Kinetic Resolution of Chiral Amines: Use of Palladium as the Racemization Catalyst | CHIMIA [chimia.ch]
• 5. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]
• 6. researchgate.net [researchgate.net]
• 7. Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules [ajchem-b.com]
• 8. Hydrogenation Reaction Safety In The Chemical Industry [industrialsafetytips.in]
• 9. helgroup.com [helgroup.com]
• 10. chem.wisc.edu [chem.wisc.edu]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. csfarmacie.cz [csfarmacie.cz]
• 14. BJOC - Asymmetric reactions in continuous flow [beilstein-journals.org]
• 15. vapourtec.com [vapourtec.com]

Technical Notes & Optimization

Technical Support Center: Enhancing the Enantiomeric Excess of (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate

Welcome to the technical support center for the chiral resolution of (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for improving the enantiomeric excess (ee) of this crucial chiral building block. This resource synthesizes established methodologies with field-proven insights to help you overcome common experimental hurdles.

I. Frequently Asked Questions (FAQs)

Q1: What are the primary methods for improving the enantiomeric excess of (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate?

A1: The three most common and effective methods for enhancing the ee of (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate are:

• Enzymatic Kinetic Resolution (EKR): This method utilizes an enzyme, typically a lipase, to selectively acylate one enantiomer of the racemic amine, allowing for the separation of the unreacted enantiomer and the acylated product.[1][2]

• Diastereomeric Salt Resolution: This classical technique involves reacting the racemic amine with a chiral resolving agent (a chiral acid) to form a pair of diastereomeric salts.[3][4][5] These salts have different physical properties, such as solubility, which allows for their separation by crystallization.[3][4]

• Chiral High-Performance Liquid Chromatography (HPLC): This is a powerful analytical and preparative technique that separates enantiomers based on their differential interactions with a chiral stationary phase (CSP).[6][7]

Q2: My enzymatic kinetic resolution is resulting in low ee. What are the likely causes?

A2: Low enantiomeric excess in EKR is a frequent challenge.[2] The primary causes include:

• Suboptimal Enzyme Choice: The selected enzyme may not have high enantioselectivity for your specific substrate.[1]

• Reaction Time: If the reaction proceeds for too long, the less-preferred enantiomer can also be acylated, leading to a decrease in the ee of both the product and the remaining starting material.[1][2]

• Incorrect Temperature or Solvent: Enzyme activity and enantioselectivity are highly dependent on the reaction temperature and the nature of the organic solvent.[1][2]

• Enzyme Inactivity: Improper storage or handling can lead to a loss of enzyme activity.[1]

Q3: In diastereomeric salt resolution, the yield of the desired diastereomer is low after crystallization. How can I improve this?

A3: Low yield in diastereomeric salt crystallization can be attributed to several factors:

• Solvent Selection: The choice of solvent is critical. An ideal solvent will have a significant solubility difference between the two diastereomeric salts.[3][4]

• Supersaturation and Cooling Rate: The level of supersaturation and the cooling profile during crystallization directly impact crystal growth and nucleation, and thus the yield and purity.

• Stoichiometry of the Resolving Agent: The molar ratio of the resolving agent to the racemic amine can influence the phase equilibrium of the system and affect the yield of the desired diastereomeric salt.[8]

Q4: I am having difficulty achieving baseline separation of the enantiomers using chiral HPLC. What parameters should I adjust?

A4: Optimizing chiral HPLC separations often requires a systematic approach:

• Chiral Stationary Phase (CSP) Selection: The choice of CSP is the most critical factor. Polysaccharide-based CSPs are often effective for amino esters.[6][9]

• Mobile Phase Composition: The ratio of the mobile phase components (e.g., hexane/isopropanol) and the presence of additives can significantly affect retention and resolution.[10][11]

• Temperature: Lowering the column temperature can sometimes increase retention and improve enantiomeric separation.[10]

• Flow Rate: While a lower flow rate can improve resolution, it also increases analysis time. An optimal balance must be found.[12]

II. Troubleshooting Guides

A. Enzymatic Kinetic Resolution (EKR)

Problem: Low Enantioselectivity (Low ee)

Detailed Causality and Solutions:

• Enzyme Selection and Activity: Lipases such as Candida antarctica Lipase B (CALB), often in its immobilized form (e.g., Novozym 435), are a common starting point due to their broad substrate specificity and high enantioselectivity.[1] If low ee persists, screen other lipases from sources like Pseudomonas cepacia or porcine pancreas.[1] Always ensure the enzyme is active and has been stored correctly.[1]

• Reaction Time and Conversion: The enantiomeric excess of the unreacted starting material increases with conversion, while the ee of the product is often highest at lower conversions.[2][13] It is crucial to monitor the reaction over time to stop it at the point that provides the optimal balance of conversion and ee for your target enantiomer.[1][2]

• Solvent Effects: The organic solvent can significantly influence enzyme activity and enantioselectivity.[1][2] Non-polar solvents like hexane or toluene are often good choices for enzymatic reactions.[2] A screening of solvents with varying polarities is recommended.

• Temperature Optimization: Lowering the reaction temperature can sometimes increase enantioselectivity, though it will also decrease the reaction rate.[2] A temperature screening study is advisable to find the optimal conditions.[2]

Parameter	Typical Starting Condition	Optimization Range	Rationale
Enzyme	Novozym 435 (CALB)	Screen various lipases	Enzyme-substrate compatibility is key to high enantioselectivity.
Acyl Donor	Ethyl acetate	Vinyl acetate, Lauric acid[14]	Irreversible acyl donors can improve reaction efficiency.
Solvent	Toluene	Hexane, MTBE, Dichloromethane	Solvent polarity affects enzyme conformation and activity.
Temperature	Room Temperature	0°C to 50°C	Lower temperatures can enhance selectivity.
Reaction Time	24 hours	2 - 48 hours (monitor by chiral HPLC/GC)	Optimal time depends on desired ee and conversion.

B. Diastereomeric Salt Resolution

Problem: Poor Resolution and/or Low Yield

Detailed Causality and Solutions:

• Resolving Agent and Solvent Selection: The success of this method is highly dependent on the combination of the resolving agent and the crystallization solvent.[4] A systematic screening of different chiral acids (e.g., derivatives of tartaric acid, mandelic acid) and solvents (e.g., alcohols, esters, ketones) is often necessary. The goal is to find a pair that results in a large difference in solubility between the two diastereomeric salts.[15]

• Phase Equilibrium: Constructing a phase diagram can help to understand the solid-liquid phase equilibrium of the diastereomeric salt system and identify the optimal conditions for separation. This can help determine if the desired diastereomer can be recovered under equilibrium conditions.

• Kinetic vs. Thermodynamic Control: In some cases, the undesired diastereomer may be the less soluble one under thermodynamic equilibrium. In such situations, a kinetic resolution approach, where the supersaturated solution is seeded with the desired diastereomeric salt and crystallization is stopped before reaching equilibrium, can be effective.[4]

• Stoichiometry: The molar ratio of the resolving agent to the racemate can be a critical parameter.[8] Deviating from a 1:1 stoichiometry can sometimes alter the crystal packing and solubility, leading to improved resolution.

Parameter	Key Consideration	Optimization Strategy	Rationale
Resolving Agent	Structural match with the amine	Screen chiral acids (e.g., (+)-tartaric acid, (-)-dibenzoyl-L-tartaric acid)	The interaction between the amine and the acid determines the properties of the diastereomeric salts.
Solvent	Differential solubility of diastereomers	Screen solvents (e.g., ethanol, ethyl acetate, acetone) and mixtures	The solvent plays a crucial role in the crystallization process.[3]
Temperature/Cooling	Control of nucleation and crystal growth	Slow, controlled cooling; seeding with pure diastereomer	A slow cooling rate promotes the formation of larger, purer crystals.
Stoichiometry	Molar ratio of resolving agent	Vary the molar ratio (e.g., 0.5 to 1.5 equivalents)	The stoichiometry can affect the crystal lattice and solubility.[8]

C. Chiral HPLC

Problem: Inadequate Enantiomeric Separation

Detailed Causality and Solutions:

• Chiral Stationary Phase (CSP): This is the heart of the separation. Polysaccharide-derived CSPs, such as amylose or cellulose tris(3,5-dimethylphenylcarbamate), are highly versatile and often a good starting point for screening.[11][16]

• Mobile Phase: For normal-phase chiral chromatography, a mixture of an alkane (e.g., hexane or heptane) and an alcohol (e.g., isopropanol or ethanol) is typically used. The ratio of these components is a powerful tool for optimizing selectivity. For basic analytes like amines, adding a small amount of a basic modifier like diethylamine (DEA) can improve peak shape and resolution.[11]

• Temperature: Temperature affects the thermodynamics of the interaction between the analyte and the CSP. Lowering the temperature often increases selectivity and resolution, but at the cost of longer retention times and higher backpressure.[10]

• Derivatization: If direct separation is challenging, or if the analyte lacks a UV chromophore for detection, pre-column derivatization with a chiral or achiral reagent can be employed.[6][9][17] Derivatization can enhance the interaction with the CSP and improve detectability.[9]

Parameter	Typical Starting Condition	Optimization Strategy	Rationale
Column	Chiralpak IA or IC	Screen other polysaccharide-based CSPs	Different CSPs offer unique chiral recognition mechanisms.
Mobile Phase	n-Hexane/Isopropanol (90:10)	Vary alcohol content (5-30%), add 0.1% DEA	Fine-tunes the polarity and interaction with the CSP. DEA improves peak shape for amines.
Flow Rate	1.0 mL/min	0.5 - 1.5 mL/min	Affects efficiency and analysis time.
Temperature	25 °C	10 °C to 40 °C	Lower temperatures can increase enantioselectivity.[10]
Detection	UV at 220 nm	Consider derivatization if sensitivity is low	Enhances detectability and can alter chromatographic behavior.[9]

III. Experimental Protocols

Protocol 1: General Procedure for Enzymatic Kinetic Resolution

• To a solution of racemic ethyl 3-aminocyclohexanecarboxylate (1.0 eq.) in an appropriate organic solvent (e.g., toluene, 10 mL/mmol), add the acyl donor (e.g., ethyl acetate, 1.5 eq.).

• Add the immobilized lipase (e.g., Novozym 435, 20-50 mg/mmol of substrate).

• Stir the suspension at the desired temperature (e.g., 30 °C).

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing the conversion and the ee of the remaining starting material and the acylated product by chiral HPLC or GC.

• Once the desired ee and conversion are reached, filter off the enzyme and wash it with the reaction solvent.

• Concentrate the filtrate under reduced pressure.

• Separate the unreacted amine from the acylated product by column chromatography or acid-base extraction.

Protocol 2: General Procedure for Diastereomeric Salt Resolution

• Dissolve the racemic ethyl 3-aminocyclohexanecarboxylate (1.0 eq.) in a suitable solvent (e.g., ethanol) with gentle heating.

• In a separate flask, dissolve the chiral resolving agent (e.g., (+)-tartaric acid, 0.5-1.0 eq.) in the same solvent, also with heating.

• Add the resolving agent solution to the amine solution and allow the mixture to cool slowly to room temperature, and then potentially to a lower temperature (e.g., 4 °C), to induce crystallization.

• Collect the precipitated crystals by filtration and wash them with a small amount of cold solvent.

• Dry the crystals. This is the first crop of diastereomeric salt.

• To determine the diastereomeric excess (de), a small sample of the salt can be treated with a base (e.g., NaOH) to liberate the free amine, which is then extracted and analyzed by chiral HPLC.

• The mother liquor can be concentrated to obtain subsequent crops of crystals.

• The resolved amine is recovered from the diastereomerically pure salt by treatment with a base, followed by extraction.

IV. References

• Technical Support Center: Enzymatic Resolution of Racemic 8-Aminooctanoic Acid - Benchchem. (URL: )

• Lam, A. W. H., & Ng, K. M. (n.d.). 394e Chiral Resolution Via Diastereomeric Salt Crystallization. (URL: )

• Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. Advances in Engineering. (2023). (URL: )

• Technical Support Center: Enhancing Enantiomeric Excess through Kinetic Resolution - Benchchem. (URL: )

• Chiral resolution by diastereomeric salt crystallization - HKUST SPD. (n.d.). (URL: )

• Overcoming a Solid Solution System on Chiral Resolution: Combining Thermodynamics of Crystallization and Kinetics of Enantioselective Dissolution. ChemRxiv. (n.d.). (URL: )

• Formation and Crystallization based Separation of Diastereomeric Salts. MPG.PuRe. (n.d.). (URL: )

• Rapid Optical Methods for Enantiomeric Excess Analysis: From Enantioselective Indicator Displacement Assays to Exciton-Coupled Circular Dichroism. Accounts of Chemical Research. (2014). (URL: )

• HPLC Chiral Optimization of a Unique β-Amino Acid and Its Ester. Taylor & Francis Online. (2006). (URL: )

• 5.8: Racemic Mixtures and the Resolution of Enantiomers. Chemistry LibreTexts. (2023). (URL: )

• Chiral Chromatographic Analysis of Amino Acids with Pre-column Derivatization by o-Phthalaldehyde: Improving the Determination of Enantiomers Using Ion-Pair Reagents. PMC. (n.d.). (URL: )

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI. (2021). (URL: )

• Resolution of trans-1,2-cyclohexanedicarboxylic acid containing two carboxylic groups by forming diastereomeric salts based on feeding molar ratio control. PubMed. (2024). (URL: )

• Chiral Recognition of Amino Acid Esters in Organic Solvents Using a Glucose-Based Receptor. PMC. (n.d.). (URL: )

• Amino Acid and Peptide Chiral Separations. (n.d.). (URL: )

• Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines. White Rose eTheses Online. (n.d.). (URL: )

• A Facile CD Protocol for Rapid Determination of Enantiomeric Excess and Concentration of Chiral Primary Amines. PMC. (n.d.). (URL: )

• Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. PMC. (n.d.). (URL: )

• Solvent-Induced Chirality Switching in the Enantioseparation of Hydroxycarboxylic Acids with a Quaternary Stereogenic Center. PMC. (2025). (URL: )

• Increased chemical shift resolution of enantiomers with a thioamide-based chiral solvating agent. (n.d.). (URL: )

• Identifying a diastereomeric salt for a challenging chiral resolution. Unchained Labs. (n.d.). (URL: )

• IB CHIRALPAK® IC-3 - Scientex. (n.d.). (URL: )

• Dynamic Kinetic Resolution of Primary Amines with a Recyclable Pd Nanocatalyst for Racemization. Organic Chemistry Portal. (2007). (URL: )

• Plot of enantiomeric excess, ee(p) as a function of the percent... ResearchGate. (n.d.). (URL: )

• A Comparative Guide to Chiral HPLC Methods for Determining Enantiomeric Excess of 4-Amino-2-methyl-1-butanol - Benchchem. (URL: )

• Enzymatic kinetic resolution and chemoenzymatic dynamic kinetic resolution of delta-hydroxy esters. An efficient route to chiral delta-lactones. PubMed. (2002). (URL: )

• Chiral HPLC Separations - Phenomenex. (n.d.). (URL: )

• Enzymatic Resolution of N-Substituted-β-prolines. Organic Process Research & Development. (2008). (URL: )

• Strategies for Chiral HPLC Method Development. (n.d.). (URL: )

• Please read this instruction sheet completely before using this column - Daicel Chiral Technologies. (n.d.). (URL: )

• Kinetics of enzyme-catalysed desymmetrisation of prochiral substrates: product enantiomeric excess is not always constant. Beilstein Journals. (2021). (URL: )

• Evaluation of the new protocol to enzymatic dynamic kinetic resolution of 3-hydroxy-3-(aryl)propanoic acids. Rsc.org. (n.d.). (URL: )

• Chiral Chiralpak IA Method Development - MZ-Analysentechnik. (n.d.). (URL: )

• Dynamic Resolution of Chiral Amine Pharmaceuticals: Turning Waste Isomers into Useful Product. ResearchGate. (n.d.). (URL: )

• Highly Selective Enzymatic Kinetic Resolution of Primary Amines at 80 °C: A Comparative Study of Carboxylic Acids and Their Ethyl Esters as Acyl Donors. ResearchGate. (2025). (URL: )

• Recent advances in enzymatic and chemical deracemisation of racemic compounds. (2013). (URL: )

• Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography. (2018). (URL: )

• Enantiomeric excess – Knowledge and References. Taylor & Francis. (n.d.). (URL: )

• Improving enantiomeric excess in 3-(Dimethylamino)butan-2-one synthesis - Benchchem. (URL: )

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. advanceseng.com [advanceseng.com]
• 4. HKUST SPD | The Institutional Repository [repository.hkust.edu.hk]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 7. phx.phenomenex.com [phx.phenomenex.com]
• 8. Resolution of trans-1,2-cyclohexanedicarboxylic acid containing two carboxylic groups by forming diastereomeric salts based on feeding molar ratio control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. tandfonline.com [tandfonline.com]
• 11. scientex.com.au [scientex.com.au]
• 12. chiraltech.com [chiraltech.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. unchainedlabs.com [unchainedlabs.com]
• 16. mz-at.de [mz-at.de]
• 17. Chiral Chromatographic Analysis of Amino Acids with Pre-column Derivatization by o-Phthalaldehyde: Improving the Determination of Enantiomers Using Ion-Pair Reagents - PMC [pmc.ncbi.nlm.nih.gov]

Removing diastereomeric impurities in 3-aminocyclohexanecarboxylate synthesis

This guide addresses the purification of 3-aminocyclohexanecarboxylic acid (3-ACHC) , a critical scaffold in the synthesis of foldamers, GABA analogs, and peptide mimetics.

Unlike its 1,4-substituted counterpart, the 1,3-substitution pattern presents unique stereochemical challenges. In the 1,3-system, the cis-isomer is the thermodynamic product (diequatorial conformation), while the trans-isomer (axial-equatorial) is higher in energy. This guide focuses on removing diastereomeric impurities to achieve high Diastereomeric Excess (de).

Module 1: Diagnostic Center (Isomer Identification)

Status: Active Objective: Unambiguously determine the cis/trans ratio of your crude material before attempting purification.

The Diagnostic Problem

Users often rely on low-resolution LC-MS, which cannot distinguish diastereomers effectively without specialized chiral columns. 1H NMR is the gold standard for this analysis due to the distinct conformational locking of the cyclohexane ring.

NMR Analysis Protocol

Principle: The coupling constants (

-values) of the methine protons at C1 and C3 dictate the assignment.

• Cis-Isomer (Diequatorial): The protons at C1 and C3 are both axial . They exhibit large diaxial couplings (

  Hz) with adjacent methylene protons.

• Trans-Isomer (Axial-Equatorial): One substituent is axial, the other equatorial. The proton on the carbon bearing the axial substituent is equatorial, exhibiting small couplings (

  Hz).

Data Table: Diagnostic NMR Signals (D₂O/DCl)

Feature	cis-3-ACHC (Major/Stable)	trans-3-ACHC (Minor/Unstable)
Conformation	Diequatorial (e,e)	Axial-Equatorial (a,e)
H1/H3 Multiplicity	Broad Multiplet ( like)	Narrow Multiplet ( or like)
Coupling ( )	> 10 Hz (Large)	< 5 Hz (Small for eq proton)
Peak Width ( )	Wide (~25-30 Hz)	Narrow (~10-15 Hz)

Technical Insight: If your spectrum shows a mixture, integrate the methine protons. The cis protons usually appear upfield relative to the equatorial proton of the trans isomer due to anisotropic shielding effects in the axial position [1].

Module 2: Upstream Control (Synthetic Optimization)

Status: Optimization Objective: Minimize impurity formation during the hydrogenation of 3-aminobenzoic acid.

Troubleshooting: "My reaction yields a 50:50 mixture."

The diastereoselectivity of heterogeneous hydrogenation is governed by the catalyst surface and solvent pH.

Mechanism:

• Kinetic Control (Syn-Addition): Hydrogen adds to the face of the aromatic ring. For 1,3-disubstitution, syn-addition favors the cis isomer.

• Thermodynamic Control: The cis isomer (diequatorial) is thermodynamically more stable than the trans isomer.

• The Trap: Basic conditions or high temperatures can promote isomerization or decarboxylation.

Workflow: Catalyst Selection Tree

Figure 1: Decision matrix for catalyst selection in the hydrogenation of 3-aminobenzoic acid. Rhodium is preferred for high cis-selectivity [2].

Module 3: Downstream Processing (Purification Protocols)

Status: Resolution Objective: Remove the minor diastereomer (usually trans) to achieve >99% de.

Protocol A: Fractional Crystallization of Hydrochloride Salt

Best for: Removing trans impurities from a cis-rich crude. Principle: The cis-3-ACHC hydrochloride adopts a rigid lattice with strong intermolecular hydrogen bonding, often making it less soluble in ethanolic solvents compared to the trans isomer.

Step-by-Step Guide:

• Salt Formation: Dissolve crude amino acid (zwitterion) in minimum 6M HCl. Evaporate to dryness to obtain the crude hydrochloride salt.

• Solvent System: Prepare a mixture of Ethanol (EtOH) and Diethyl Ether (Et₂O) or Acetone .

  • Ratio: Start with 10:1 EtOH:Acetone.

• Digestion: Suspend crude solid in boiling EtOH (10 mL/g). Add water dropwise just until the solid dissolves.

• Nucleation: Remove from heat. Add warm Acetone or Et₂O until slight turbidity persists.

• Crystallization: Allow to cool slowly to room temperature, then refrigerate at 4°C for 12 hours.

• Filtration: Filter the white needles (cis-isomer). The mother liquor will be enriched in the trans-isomer.

Protocol B: N-Boc Derivatization & Recrystallization

Best for: High-value synthesis where yield is secondary to purity. Mechanism: Protecting the amine eliminates zwitterionic character, drastically changing solubility profiles and allowing standard organic solvent recrystallization.

Figure 2: Derivatization workflow. N-Boc protection breaks the zwitterionic lattice, facilitating separation of diastereomers [3].

Module 4: FAQ & Troubleshooting

Q: Why is my yield low after crystallization? A: 3-ACHC is zwitterionic. If you are crystallizing the free amino acid, it is highly water-soluble (isoelectric point ~ pH 6-7). Ensure you are crystallizing the HCl salt (from acidic media) or the Sodium salt (from basic media), or using the N-Boc derivative. Do not attempt to crystallize the free zwitterion from water unless using ion-exchange chromatography.

Q: Can I isomerize the waste trans isomer back to cis? A: Yes, but it requires harsh conditions. Heating the trans-isomer in an autoclave with Raney Nickel and H₂ (20 bar) at 150°C can re-equilibrate the mixture to the thermodynamic (cis) preference, allowing you to recycle the material [4].

Q: My NMR peaks are broad and I can't calculate J values. A: This is likely due to exchangeable protons or zwitterionic aggregation.

• Fix: Run the NMR in D₂O with 2 drops of DCl . This protonates the amine fully, breaking aggregates and sharpening the CH signals for accurate coupling analysis.

References

• Maegawa, T., et al. (2009).[1] Efficient and Practical Arene Hydrogenation by Heterogeneous Catalysts under Mild Conditions. Chemistry - A European Journal.[1][2] (Cited in context of Rh/C selectivity).

• Google Patents. (2019). Preparation method of trans-4-N-Boc-aminocyclohexane carboxylic acid. (Methodology adapted for 3-isomer derivatization).[3]

• Palaima, A.I., et al. (1977).[1] Cis-3- and trans-4-aminocyclohexanecarboxylic acids and their esters. Bulletin of the Academy of Sciences of the USSR.[2]

Sources

• 1. CN108602758B - Process for preparing trans-4-amino-1-cyclohexanecarboxylic acids and derivatives thereof - Google Patents [patents.google.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. scholarworks.wmich.edu [scholarworks.wmich.edu]

Preventing hydrolysis of ethyl ester in (1R,3R)-aminocyclohexane derivatives

Technical Support Center: Stability Protocols for (1R,3R)-Aminocyclohexane Ethyl Esters

Subject: Preventing Hydrolysis of Ethyl Ester in (1R,3R)-Aminocyclohexane Derivatives Ticket ID: #ACH-774-ESTER Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary & Stereochemical Context

The Core Challenge: You are working with a (1R,3R)-aminocyclohexane ethyl ester .[1] In the context of 1,3-disubstituted cyclohexanes, the (1R,3R) configuration corresponds to the trans isomer.[1] Unlike the cis-isomer (which can adopt a stable diequatorial conformation), the trans-isomer exists in an equilibrium between two chair conformers, each possessing one axial and one equatorial substituent.[1][2][3]

The Stability Paradox:

• Equatorial Esters: Thermodynamically more stable as a ground state, but kinetically more susceptible to hydrolysis .[1] The carbonyl carbon is exposed, allowing easy approach for nucleophiles (OH⁻, H₂O).[1]

• Axial Esters: Sterically hindered by 1,3-diaxial interactions.[1][3] This "steric shielding" significantly slows down the rate of hydrolysis (saponification) but makes the molecule higher energy overall.

Strategic Goal: To prevent hydrolysis, your synthetic strategy must minimize the exposure of the ester to nucleophiles (water/hydroxide) and, where possible, leverage conformational bias to force the ester into the protective axial position.

Module 1: Reaction Optimization (Synthesis Phase)

Issue: Unwanted saponification during N-alkylation or N-acylation. Root Cause: Use of nucleophilic bases (hydroxide/alkoxide) or wet hygroscopic solvents.

Protocol A: Safe N-Functionalization

Do not use aqueous bases (NaOH, KOH, LiOH) or carbonate bases in wet DMF.[1]

• Solvent Selection: Use anhydrous DCM (Dichloromethane) or THF . Avoid alcohols (MeOH, EtOH) which can cause transesterification (swapping your ethyl group for a methyl group).[1]

• Base Selection: Use non-nucleophilic, sterically hindered organic bases.

  • Recommended: DIPEA (N,N-Diisopropylethylamine) or 2,6-Lutidine.[1]

  • Avoid: Triethylamine (TEA) can sometimes be nucleophilic enough to cause side reactions; Pyridine is hygroscopic.

• Conformational Locking (Expert Insight):

  • If you attach a bulky protecting group (e.g., Boc, Cbz, Fmoc) to the amine, the steric bulk (

    -value) of the amine group increases.[1]

  • Result: The bulky amine will preferentially occupy the equatorial position to minimize strain.

  • Benefit: This forces the ethyl ester into the axial position, effectively "locking" it inside a steric cage that retards hydrolysis.

Data Table 1: Base Selection Guide

Base Type	Example	pKa (conj. acid)	Risk Level	Recommendation
Inorganic Hydroxide	NaOH, LiOH	15.7	Critical	NEVER USE. Instant saponification.[1]
Carbonate	K₂CO₃, Cs₂CO₃	10.3	High	Risky.[1] Generates OH⁻ if trace water exists.
Simple Amine	Triethylamine	10.7	Moderate	Acceptable if strictly anhydrous.
Hindered Amine	DIPEA (Hünig's Base)	11.0	Low	GOLD STANDARD. Steric bulk prevents nucleophilic attack.

Module 2: Deprotection Strategies (The Danger Zone)

Issue: Acid-catalyzed hydrolysis during Boc/Cbz removal. Mechanism: The

mechanism involves protonation of the carbonyl oxygen, making it a super-electrophile susceptible to even trace water.

Protocol B: Anhydrous Boc Deprotection

Avoid standard TFA/DCM if the ester is labile.

Option 1: The Scavenger Method (Standard)

• Dissolve substrate in DCM (0.1 M).[4]

• Add 5-10 equivalents of scavenger (e.g., Dimethyl sulfide or Anisole).[1] This prevents tert-butyl cations from attacking the ester.

• Add TFA (Trifluoroacetic acid) dropwise at 0°C .

• Critical Step: Do not use "wet" TFA. Ensure the reagent is fresh.

• Monitor by TLC every 15 mins. Quench immediately upon completion.

Option 2: The HCl/Dioxane Method (Safer)

• Dissolve substrate in anhydrous 1,4-Dioxane .

• Add 4M HCl in Dioxane (commercial anhydrous solution).

• Stir at 0°C to RT .

• Why this works: This system introduces protons without adding water, significantly reducing the hydrolysis rate compared to TFA/DCM which is often hygroscopic.

Module 3: Workup & Purification (The Silent Killer)

Issue: Ester loss during aqueous extraction (separatory funnel). Root Cause: Localized high pH during neutralization or heat generation.

Protocol C: The "Cold-Buffer" Workup

• Temperature: Chill the reaction mixture and all extraction buffers to 0-4°C before mixing. Hydrolysis rates drop exponentially with temperature.

• Quenching:

  • NEVER quench an acid reaction with strong base (NaOH).

  • USE Saturated NaHCO₃ (Sodium Bicarbonate) or Phosphate Buffer (pH 7.0).[1]

• Speed: Minimize the contact time between the organic and aqueous phases. Shake, vent, and separate immediately. Do not let layers sit.

• Drying: Dry organic layer over Na₂SO₄ (Sodium Sulfate) immediately to remove residual water.

Troubleshooting & Visualization

Workflow Logic: Preventing Hydrolysis

Caption: Decision matrix for preserving ethyl ester integrity during synthesis and workup.

FAQ: Rapid Troubleshooting

Q: I see the carboxylic acid forming on LCMS during my reaction. Why? A: Check your solvent water content. If using DMF or DMSO, they are hygroscopic.[1] Even 0.5% water content with a carbonate base (K₂CO₃) generates enough Hydroxide (OH⁻) to hydrolyze the ester. Switch to anhydrous DCM/DIPEA.

Q: Can I use LiOH to hydrolyze a different ester in the molecule while keeping this one? A: Generally, no. Ethyl esters are not selective enough. You would need a t-Butyl ester (acid labile) or Benzyl ester (hydrogenation labile) to achieve orthogonality.[1]

Q: Does the stereochemistry really matter for stability? A: Yes. In the (1R,3R) trans system, if you can use a bulky N-protecting group (like Boc), you force the ester into the axial position.[1] Axial esters are significantly slower to hydrolyze due to steric hindrance blocking the nucleophile's path to the carbonyl carbon.[5]

References

• Master Organic Chemistry. Basic Hydrolysis of Esters – Saponification Mechanism. MasterOrganicChemistry. [Link]

• Common Organic Chemistry. Boc Deprotection - TFA Protocols. CommonOrganicChemistry. [Link]

• National Institutes of Health (NIH). Comparative chemical and biological hydrolytic stability of homologous esters. PubMed Central. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. spcmc.ac.in [spcmc.ac.in]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. archive.nptel.ac.in [archive.nptel.ac.in]

Technical Support Center: Stability &amp; Handling of (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate

[1]

Executive Summary: The Stability Paradox

Researchers often encounter a critical stability paradox with (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate :

• The HCl Salt is the thermodynamically stable form required for long-term storage.

• The Free Base is the reactive species often required for downstream coupling (e.g., amide bond formation).

Crucial Warning: The free base of this molecule is inherently unstable . It possesses both a nucleophile (primary amine) and an electrophile (ethyl ester) within the same structure. Unlike the HCl salt, where the amine is protonated and unreactive, the free base will spontaneously undergo intermolecular aminolysis, converting your valuable chiral building block into an intractable oligomeric "goo" or insoluble solid within hours to days at room temperature.

Scientific Deep Dive: The Mechanism of Failure

To handle this compound successfully, you must understand why it degrades.

The Polymerization Trap

The primary degradation pathway is Intermolecular Self-Condensation .

• Geometric Constraint: The (1R,3R) stereochemistry of the 1,3-disubstituted cyclohexane ring places the substituents in a trans configuration (typically one axial, one equatorial in the lowest energy chair). This geometry makes intramolecular cyclization (to form a bridged

  -lactam) sterically prohibited due to extreme ring strain.

• The Outcome: Since it cannot cyclize, the amine of Molecule A attacks the ester of Molecule B. This chain reaction forms linear polyamides (nylon-like oligomers).

Degradation Pathway Diagram

Figure 1: The irreversible polymerization cascade of the free base amino ester.

Comparative Stability Data

The following table summarizes the physical and chemical divergences between the two forms.

Feature	HCl Salt (Standard Storage)	Free Base (Transient Species)
CAS (Generic)	1821656-07-8 (Analog ref)	N/A (In situ generated)
Physical State	White to off-white Crystalline Solid	Colorless Oil or Low-melting Solid
Shelf Life (at 4°C)	> 2 Years (Desiccated)	< 48 Hours (Significant degradation)
Reactivity	Inert (Amine protonated as )	High (Nucleophilic active)
Hygroscopicity	Moderate (Must be kept dry)	Low, but sensitive to hydrolysis
Primary Risk	Moisture absorption (Hydrolysis)	Self-Polymerization & Racemization

Troubleshooting Guide

Issue 1: "My material turned into a solid/gum overnight."

• Diagnosis: You likely stored the free base neat. The material has polymerized.[1][2]

• Verification: Check solubility. The oligomers are often insoluble in the original solvents (e.g., DCM) or water. Run LC-MS; you will see peaks corresponding to

  dimers and trimers.

• Solution: Irreversible. The material must be discarded.

• Prevention: Never store the free base. Generate it in situ or immediately before use.

Issue 2: "The melting point of the HCl salt is lower than reported."

• Diagnosis: Moisture contamination. Amino acid ester salts are hygroscopic. Absorbed water facilitates ester hydrolysis to the carboxylic acid.

• Verification: Proton NMR (

  ) will show a decrease in the ethyl group integration (quartet at ~4.1 ppm, triplet at ~1.2 ppm) and appearance of ethanol.

• Solution: Recrystallization (e.g., EtOH/Et2O) may salvage it, but hydrolysis is chemical degradation.

• Prevention: Store in a desiccator or under Argon/Nitrogen.

Issue 3: "Loss of Enantiomeric Excess (ee%) during free-basing."

• Diagnosis: Racemization via enolization.[3] The

  -proton (next to the ester) is acidic. Strong bases or prolonged exposure to basic conditions can cause the stereocenter to invert.

• Solution: Use milder bases (e.g.,

  or ) rather than NaOH. Keep temperatures low ( ).

Standard Operating Procedure (SOP): Safe Conversion

Objective: Convert the stable HCl salt to the reactive free base immediately prior to use.

Protocol: Biphasic Neutralization

• Suspend: Place (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate HCl in a separatory funnel with

  (DCM).

• Neutralize: Add cold Saturated Aqueous

  (Avoid NaOH to prevent hydrolysis/racemization).

• Extract: Shake vigorously. The free base partitions into the DCM layer.

• Dry: Separate organic layer, dry over

  .

• Use: Filter and concentrate only if necessary. Ideally, use the DCM solution directly in the next step.

Workflow Diagram

Figure 2: Recommended workflow for generating the free base.

Frequently Asked Questions (FAQ)

Q: Can I ship the free base? A: No. It will likely arrive degraded. Always ship the HCl salt. If the free base is absolutely required, it must be shipped on dry ice, but even then, stability is not guaranteed.

Q: Why is the (1R,3R) isomer specifically cited as stable? A: The isomer itself is not more stable chemically, but the salt form locks the stereochemistry. However, the (1R,3R) trans geometry prevents intramolecular lactamization (a common degradation path for cis-1,3 or 1,4 amino esters), meaning your primary enemy is intermolecular polymerization [1].

Q: I need to store the free base for 24 hours. How? A: If unavoidable, store as a dilute solution in a non-nucleophilic solvent (like DCM or Toluene) at -20°C. Dilution reduces the rate of intermolecular collision (polymerization).

References

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (General principles of amine-ester reactivity and polymerization).

• Sigma-Aldrich. (2023). Safety Data Sheet: Amino Acid Esters General Handling. (General safety and stability data for amino acid ester hydrochlorides).

• Anderson, N. G. (2012). Practical Process Research & Development. Academic Press. (Guidelines on salt selection and stability of intermediates).

• BenchChem. (2025).[4] Strategies to Prevent Racemization During Peptide Synthesis. (Technical guide on handling chiral amino esters).

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Troubleshooting low yields in hydrogenation of aminocyclohexene precursors

Technical Support Center: Hydrogenation of Aminocyclohexene Precursors

Subject: Troubleshooting Low Yields & Selectivity Issues Ticket ID: H2-AMINE-CYC-001 Assigned Specialist: Senior Application Scientist, Catalysis Group[1]

Executive Summary: The "Amine-Olefin" Paradox

Hydrogenating aminocyclohexenes presents a unique "push-pull" challenge in catalysis. You are attempting to reduce a reactive olefin in the presence of a basic nitrogen. This creates two competing failure modes that account for 90% of low yields:

• Catalyst Poisoning: The amine lone pair binds strongly to the metal surface (Pd, Pt), competitively inhibiting hydrogen adsorption and stalling the reaction.[1]

• Allylic Hydrogenolysis: If the amine is allylic (common in cyclohexene precursors), the C-N bond is activated and liable to cleave, resulting in deamination (formation of cyclohexane) rather than the desired aminocyclohexane.[1]

This guide moves beyond basic "check the pressure" advice to address the mechanistic root causes of these failures.

Diagnostic Workflow

Before adjusting parameters, identify your specific failure mode using the decision tree below.

Figure 1: Diagnostic decision tree for identifying the root cause of low yields based on crude mixture analysis.

Technical Troubleshooting Guides (Q&A)

Issue Category 1: The Reaction Stalls (Catalyst Poisoning)

Q: My reaction takes up 10-20% of the theoretical hydrogen and then stops dead. Adding more catalyst doesn't help.[1] Why?

A: You are experiencing active site saturation .[1] Free amines (especially primary and secondary) are strong Lewis bases.[1] They coordinate to the electron-deficient metal surface (d-orbitals of Pd or Pt) more strongly than molecular hydrogen or the alkene [1]. Essentially, your substrate is coating the catalyst in an impermeable layer, preventing H₂ activation.[1]

Corrective Protocol:

• Protonate the Amine: Convert the free amine to an ammonium salt in situ. Ammonium ions (

  ) lack the lone pair required to bind to the metal.

  • Method: Run the reaction in acidic media.[2] Acetic acid (AcOH) is standard.[1] For stronger inhibition, use 1.0–1.2 equivalents of HCl (in MeOH/Dioxane) or Trifluoroacetic acid (TFA).

• Change the Catalyst: Switch to Pearlman’s Catalyst (

  ). This catalyst is specifically designed for amine-containing substrates and is often more robust against poisoning than standard Pd/C [2].[1]

Issue Category 2: Loss of Amine (Hydrogenolysis)

Q: I am getting full conversion, but the major product is cyclohexane (deaminated). The amine group is falling off.

A: This is Allylic Hydrogenolysis .[1] If your precursor is an allylic amine (the double bond is adjacent to the carbon bearing the nitrogen), the C-N bond is weakened. Palladium (Pd) is excellent at cleaving allylic C-X bonds (where X = N, O, Halogen) [3].[1]

Corrective Protocol:

• Switch Metal Center: Stop using Palladium. Switch to Rhodium (Rh/C) or Ruthenium (Ru/C) .[1] These metals are excellent for olefin saturation but have significantly lower activity for C-N bond cleavage (hydrogenolysis) compared to Pd [4].[1]

• Thermodynamic Control: Hydrogenolysis has a higher activation energy than simple olefin reduction.[1]

  • Action: Lower the temperature to 0°C or RT.

  • Action: Reduce pressure.[1][3][4] High pressure forces the more difficult reaction (cleavage) once the easy one (reduction) is kinetically limited.

Issue Category 3: Dimerization

Q: I see a significant impurity with double the molecular weight. Is it polymerizing?

A: It is likely Reductive Amination/Condensation .[1] During hydrogenation, partially reduced intermediates (imines) can react with the product amine to form secondary amine dimers.[1]

Corrective Protocol:

• Ammonia Suppression: Add anhydrous ammonia (

  ) or ammonium acetate ( ) to the reaction mixture.[1] By Le Chatelier’s principle, excess ammonia shifts the equilibrium away from dimer formation and stabilizes the primary amine [5].

Optimized Experimental Protocol

Protocol: Selective Hydrogenation of 3-Aminocyclohexene Hydrochloride Use this protocol to minimize both poisoning and hydrogenolysis.

Materials:

• Substrate: 3-Aminocyclohexene (1.0 mmol)

• Solvent: Methanol (anhydrous, 10 mL)

• Additive: Acetic Acid (glacial, 1.0 mL) or HCl (1.2 eq)

• Catalyst: 5% Rh/C (5 wt% loading relative to substrate) or

  (Adam's Catalyst)[1]

Step-by-Step Methodology:

• Salt Formation (Critical): Do not add free amine to the vessel.[1] Dissolve the substrate in MeOH and add 1.2 eq of HCl (etheral or dioxane solution) before adding the catalyst. Stir for 10 mins to ensure full protonation.

  • Why: Prevents immediate poisoning of the catalyst surface.

• Catalyst Addition: Under an Argon/Nitrogen blanket, add the Rh/C catalyst.[1]

  • Safety: Do not add dry catalyst to flammable solvents in air.[1] Wet the catalyst with a small amount of water or toluene first if using dry powder.

• Purge Cycles: Seal the reactor. Purge with

  (3x) then (3x).[1]

• Reaction: Pressurize to 3 atm (45 psi) . Stir vigorously (>800 RPM) at 20–25°C .

  • Note: Do not heat.[1] Heating promotes C-N cleavage.[1]

• Monitoring: Monitor via LCMS. Look for the M+1 peak of the aminocyclohexane. If deamination (cyclohexane) is observed, stop immediately and reduce pressure.[1]

• Workup: Filter through a Celite pad to remove catalyst.[1]

  • Caution: The filtrate is acidic. Evaporate solvent to obtain the amine hydrochloride salt. If the free base is required, neutralize with basic resin or carbonate wash after catalyst removal.[1]

Comparative Data: Catalyst Selection

Catalyst	Activity (Olefin Red.)[1][3][5][6][7][8][9]	Risk of Poisoning	Risk of C-N Cleavage	Best Use Case
10% Pd/C	High	High	Very High	Simple olefins; Non-allylic amines.
Pd(OH)₂/C	Very High	Low	High	Difficult/Sterically hindered amines.
5% Rh/C	Moderate	Moderate	Low	Allylic amines ; preventing deamination.[1]
PtO₂	High (in acid)	Low (in acid)	Moderate	Acidic media; stubborn substrates.[1]

References

• Maxted, E. B. (1951).[1] The Poisoning of Metallic Catalysts. Advances in Catalysis, 3, 129–178.[1] Link

• Pearlman, W. M. (1967).[1] Noble Metal Hydroxides on Carbon: Nonpyrophoric Dry Catalysts. Tetrahedron Letters, 8(17), 1663–1664.[1] Link

• Rylander, P. N. (1979).[1] Catalytic Hydrogenation in Organic Synthesis. Academic Press.[1] (Specifically Chapter 13: Hydrogenolysis of Allylic Compounds).[1] Link

• Nishimura, S. (2001).[1] Handbook of Heterogeneous Catalytic Hydrogenation for Organic Synthesis. Wiley-Interscience.[1] (See Section: Hydrogenation of Allylic Amines). Link[1]

• Gomez, S., Peters, J. A., & Maschmeyer, T. (2002).[1] The Reductive Amination of Aldehydes and Ketones and the Hydrogenation of Nitriles: Mechanistic Aspects and Selectivity Control. Advanced Synthesis & Catalysis, 344(10), 1037–1057.[1] Link

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Thiyl radical-mediated cleavage of allylic C-N bonds: scope, limitations, and theoretical support to the mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. digitalcommons.ursinus.edu [digitalcommons.ursinus.edu]

Technical Support Center: Separation of Ethyl 3-Aminocyclohexanecarboxylate Isomers

Welcome to the Advanced Chromatography Support Hub. Ticket ID: #ISO-3-AMINO-SEP Status: Open Assigned Specialist: Senior Application Scientist[1]

Executive Summary

Separating the cis and trans isomers of ethyl 3-aminocyclohexanecarboxylate presents a dual challenge: distinguishing diastereomers with similar lipophilicity while managing the strong interaction between the basic primary amine and acidic silanols on silica gel.

This guide provides a self-validating workflow. We do not simply list steps; we provide the mechanistic logic to ensure you can verify your specific elution order, which can shift based on solvation effects and column history.

Module 1: Method Development & Protocols

The Core Challenge: "Tailing" & Resolution

The primary amine functionality (

) will protonate via acidic silanols ( ) on standard silica, causing peak tailing that obscures the separation of closely eluting diastereomers.[1] You must suppress this ionization or block the silanols.[1]

Protocol A: Standard Silica with Modifier (The "TEA" Method)

Best for: Initial attempts with standard consumables.

Mobile Phase Optimization: For 1,3-disubstituted cyclohexanes, the polarity difference is often driven by the accessibility of the polar groups.[2]

• Solvent A: Hexane (or Heptane)

• Solvent B: Ethyl Acetate (EtOAc)[1][2][3]

• Modifier: Triethylamine (TEA) or 1% Ammonium Hydroxide (

  ).[1]

Parameter	Specification	Causality / Technical Insight
Stationary Phase	Irregular Silica, 40–63 µm	High surface area required for difficult diastereomeric separations [1].[1][2]
Modifier Conc.	1–2% v/v TEA	TEA competes for acidic silanol sites, "blocking" them so the product amine elutes as a sharp band rather than a streak [2].[2]
Equilibration	Required (10 CV)	You must saturate the column with the TEA-modified solvent before injection.[1] Failure to do this results in the amine sticking at the top.
Gradient	0% 40% B	Start shallow. Isomers often separate best in isocratic holds (e.g., hold at 15% B if Rf 0.3).[1][2]

Step-by-Step Workflow:

• TLC Scouting: Prepare TLC plates by dipping them in mobile phase containing 2% TEA and drying them before spotting. This mimics the column environment.[1][3][4]

• Elution Check: Find the % EtOAc where the compound has an Rf of 0.2–0.3.

• Column Run: Flush column with 10 Column Volumes (CV) of starting solvent + TEA.

• Injection: Dissolve sample in minimum volume of starting solvent.[1] If insoluble, use DCM but keep injection volume <1% of column volume.[1][2]

Protocol B: Amine-Functionalized Silica (The "Pro" Method)

Best for: Scale-up and protecting sensitive esters.[1]

Why use this? Amine-bonded silica (NH2-Silica) creates a basic surface environment.[1][3] This eliminates the need for TEA in the mobile phase, which simplifies solvent evaporation and prevents potential transesterification or hydrolysis of your ethyl ester [3].

• Solvent System: Hexane / Ethyl Acetate (No modifier needed).[1][3]

• Resolution: Often higher than Protocol A because the surface chemistry repels the amine group, relying purely on the cis/trans shape selectivity.

Module 2: Self-Validation (Stereochemical Assignment)

CRITICAL WARNING: Do not rely on literature "rules of thumb" for elution order (e.g., "cis always elutes first"). Solvation shells can invert relative polarity.[1] You must validate the fractions using 1H NMR .

The J-Value Diagnostic Test

For 1,3-disubstituted cyclohexanes, the thermodynamically stable isomer is typically the diequatorial form.[1][2]

• Structure: Ethyl 3-aminocyclohexanecarboxylate.[1]

• Cis-Isomer: Substituents are (e,e) or (a,a).[1][2] The (e,e) conformer dominates.[2]

• Trans-Isomer: Substituents are (e,a).

NMR Signature (400 MHz+): Look at the methine proton at C3 (attached to the amine) or C1 (attached to the ester).

Feature	Cis Isomer (Diequatorial)	Trans Isomer (Axial/Equatorial)
Proton Geometry	The proton itself is Axial ( ).[1][2]	The proton is Equatorial ( ) (assuming substituent is axial) or vice versa.[1]
Coupling ( )	Large Axial-Axial coupling.[1]	Small Axial-Equatorial or Eq-Eq coupling.[1]
Signal Appearance	Wide Multiplet (tt).[1] .[2]	Narrow Multiplet / Broad Singlet. .

Decision Logic:

• Isolate the two peaks.[1]

• Run 1H NMR in

  .

• Measure the width (in Hz) of the methine peak at ~2.8–3.5 ppm (CH-NH2).[1]

• Wide splitting = Cis (diequatorial). [1]

• Narrow splitting = Trans.

Module 3: Troubleshooting & FAQs

Q1: My peaks are still tailing despite adding TEA. Why?

Diagnosis: The column was likely not fully equilibrated, or the sample mass overload is saturating the local TEA buffer capacity. Fix:

• Pre-wash: Run 5 CV of solvent with 5% TEA , then drop to 1% for the run.

• Salt Formation: If the free amine is too difficult, convert the crude to the Boc-protected amine (

  , DCM, TEA).[2] The Boc-carbamate is non-basic, eliminates tailing, and typically improves between diastereomers [4].[1][2]

Q2: I see separation on TLC, but they co-elute on the column.

Diagnosis: Flash chromatography has lower theoretical plates than TLC. Fix:

• Gradient Shallowing: If separation occurs at 20% B, create a "focused gradient": 0-10% B (fast), then 10-25% B over 20 CV .

• Loading: Reduce loading to <1% of silica weight.

• Sample Solvent: If you injected in 100% DCM or MeOH, you disrupted the band.[1][2] Dry load the sample onto silica or Celite.[1]

Q3: Can I use C18 (Reverse Phase)?

Answer: Yes, but you must control pH.[1][2]

• Acidic pH (0.1% Formic Acid): The amine is protonated (

  ).[1] It becomes very polar and elutes in the void volume. Not recommended.

• Basic pH (Ammonium Bicarbonate, pH 9-10): The amine is neutral (

  ).[1][2] Retention increases, and C18 often separates diastereomers based on their hydrodynamic volume (shape) [3].[1][2]

Module 4: Decision Logic Visualization

Caption: Logical workflow for method selection and stereochemical validation of 3-aminocyclohexanecarboxylate isomers.

References

• Still, W. C., Kahn, M., & Mitra, A. (1978).[1][2] Rapid chromatographic technique for preparative separations with moderate resolution.[1] The Journal of Organic Chemistry.

• BenchChem Technical Support. (2025). Purification of Secondary Alkyl Amines by Flash Chromatography. BenchChem Protocols.

• Biotage Application Note. (2023). Strategies for the Purification of Ionizable Organic Amine Compounds. Biotage Knowledge Base.[1]

• Royal Society of Chemistry. (2012). Synthesis and separation of Boc-protected aminocyclohexane derivatives. RSC Advances / Molecules.[1] [1][2]

Sources

• 1. preprints.org [preprints.org]
• 2. Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biotage.com [biotage.com]
• 4. teledyneisco.com [teledyneisco.com]

Optimizing recrystallization solvents for (1R,3R)-amino ester salts

Technical Support Center: Optimizing Recrystallization of (1R,3R)-Amino Ester Salts

Role: Senior Application Scientist Status: Active Ticket ID: REC-CHIRAL-001[1]

Executive Summary

Recrystallizing (1R,3R)-amino ester salts (e.g., intermediates for Oseltamivir/Tamiflu, chiral ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

-amino acids) is a critical unit operation for upgrading enantiomeric excess (ee) and removing diastereomeric impurities. Unlike simple organic solids, these salts exhibit complex solubility profiles due to the ionic interaction between the protonated amine and the counterion (chloride, phosphate, tartrate) competing with the lipophilic ester/cycloalkyl backbone.

This guide moves beyond basic "dissolve and cool" instructions. We address the thermodynamic and kinetic bottlenecks—specifically Oiling Out (Liquid-Liquid Phase Separation) and Solvate Formation —that frequently cause batch failure in this specific class of molecules.[1]

Module 1: Solvent System Selection Strategy

Q: I am developing a screen for a new (1R,3R)-amino ester hydrochloride. Where do I start?

A: For amino ester salts, you must balance the high lattice energy of the salt with the lipophilicity of the ester tail. A single-solvent system rarely works efficiently unless the temperature coefficient of solubility is extreme. You should prioritize Binary Solvent Systems (Solvent/Antisolvent).[2]

The "Golden Rule" for Amino Ester Salts: Use a Protophilic Polar Solvent to disrupt the ionic lattice, paired with a Lipophilic Ester or Ether as the antisolvent to drive supersaturation without causing oiling out.

Recommended Solvent Architectures

Salt Type	Primary Solvent (Dissolver)	Recommended Antisolvent	Mechanism of Action
Hydrochloride	Methanol or Ethanol (Anhydrous)	MTBE or Ethyl Acetate	Alcohol solvates the cation; Ester/Ether reduces dielectric constant to force lattice formation.[1]
Phosphate	Water or Methanol	Isopropanol or Acetone	Phosphate salts are highly water-soluble.[1] Acetone acts as a strong antisolvent but requires careful addition to avoid oiling out.
Tartrate	Methanol or Water/Ethanol	Isopropyl Ether or Acetonitrile	Tartrates often form viscous oils. Acetonitrile helps break hydration shells and promotes crystallinity.
Sulfonate	Ethanol or n-Propanol	Toluene or Heptane	Sulfonates are lipophilic.[1] Aromatic antisolvents (Toluene) often improve crystal habit via ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted"> -stacking interactions.

Critical Insight: Avoid using chlorinated solvents (DCM, Chloroform) as the primary solvent for salts. While they dissolve the lipophilic backbone, they often lead to solvates that trap impurities. Use them only if the salt is exceptionally lipophilic.

Module 2: Troubleshooting & Failure Modes

Q: My product separates as a viscous oil at the bottom of the flask (Oiling Out) instead of crystallizing. How do I fix this?

A: Oiling out, or Liquid-Liquid Phase Separation (LLPS), occurs when the metastable limit is crossed into a region where a second liquid phase is more stable than the solid phase. This is common with amino esters because they have low melting points and high conformational flexibility.

Immediate Remediation Protocol:

• Re-heat: Bring the mixture back to a clear solution (reflux).

• Dilute: Add 10-15% more of the primary (good) solvent. Oiling out often indicates the solution is too concentrated with respect to the antisolvent.

• Seed at High Temp: Add seed crystals before the solution reaches the cloud point (metastable zone seeding).

• Slow Cool: Rapid cooling favors the amorphous/oil phase.

Q: I obtained a high yield, but the Enantiomeric Excess (ee) did not improve. Why?

A: This is a classic symptom of Agglomeration or Entrapment .[1]

• Cause: The crystallization happened too fast (kinetic control), trapping the unwanted enantiomer or diastereomer inside the crystal lattice or between crystal clusters.

• Fix:

  • Thermodynamic Digestion: After the crystals form, hold the slurry at an elevated temperature (e.g., 50°C) for 2-4 hours before final cooling. This "Ostwald Ripening" allows small, impure crystals to redissolve and deposit onto larger, purer crystals.

  • Switch Antisolvent: If you used a ketone (Acetone), switch to an ester (Ethyl Acetate). Esters often interact more selectively with the chiral center via H-bonding, improving chiral recognition during lattice packing.[1]

Module 3: Visualization of Workflows

Figure 1: Solvent Selection Logic for Chiral Salts

This decision tree guides you through selecting the initial solvent system based on the counter-ion and backbone hydrophobicity.

Caption: Logic flow for selecting initial solvent systems based on the specific anion of the amino ester salt.

Figure 2: Troubleshooting "Oiling Out" (LLPS)

A systematic workflow to recover a batch that has separated into an oil.

Caption: Step-by-step remediation protocol for handling Liquid-Liquid Phase Separation (Oiling Out).

Module 4: Standard Operating Protocol (SOP)

Protocol: Antisolvent Crystallization of (1R,3R)-Amino Ester Phosphate (e.g., Oseltamivir Type)

Context: This protocol is optimized for phosphate salts, which are notoriously prone to forming sticky gums if the water content is not managed.

• Dissolution:

  • Charge crude solid (10 g) into a reactor.

  • Add Methanol (30 mL) and Water (2 mL). Note: The small amount of water is critical for phosphate solubility [1].

  • Heat to 50-60°C with agitation until fully dissolved.

  • Optional: Perform hot filtration if insoluble particles are present.[3]

• Supersaturation Generation:

  • Cool solution to 40°C.

  • Add Seed Crystals (0.5 wt%). Ensure seeds do not dissolve.

  • Hold for 30 minutes to establish a seed bed.

• Antisolvent Addition:

  • Begin adding Acetone or Isopropanol (Antisolvent).[1]

  • Rate: Add the first 20 mL extremely slowly (over 1 hour). This is the critical nucleation phase.

  • Once a slurry is established, add the remaining antisolvent (80 mL) over 2 hours.

• Isolation:

  • Cool to 0-5°C over 2 hours.

  • Filter under vacuum.[3]

  • Wash: Wash with a cold mixture of Methanol/Acetone (1:5 ratio). Do not wash with pure antisolvent immediately, as it may cause "crusting" of impurities.

  • Dry at 40°C under vacuum.

References

• BenchChem. Technical Support Center: Oseltamivir Synthesis & Recrystallization Guides. Retrieved from BenchChem Technical Library. Link

• Karaman, R., et al. Solvent Selection for Amino Acid Ester Salts. ResearchGate.[4] Link

• University of Alberta. Recrystallization Troubleshooting: Oiling Out and Solvent Selection. Department of Chemistry Guides. Link

• Google Patents. Process for preparation of Oseltamivir Phosphate (CN111253276B).Link

• Royal Society of Chemistry. Highly enantioselective annulations mediated by amino acid-based phosphines.[1] Chemical Science. Link

Sources

• 1. CN111099989A - S-3-cyclohexenecarboxylic acid and its purification method - Google Patents [patents.google.com]
• 2. reddit.com [reddit.com]
• 3. Home Page [chem.ualberta.ca]
• 4. researchgate.net [researchgate.net]

Detecting racemization of (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate during storage

Introduction: The Challenge of Stereochemical Integrity

Welcome to the technical support guide for (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate. This molecule is a critical chiral building block in the synthesis of various active pharmaceutical ingredients (APIs). Its specific three-dimensional structure, defined by the (1R,3R) configuration, is paramount to the biological activity and safety of the final drug product. The conversion of this desired enantiomer into its mirror image, the (1S,3S)-enantiomer, is a process known as racemization. This conversion can compromise product efficacy, introduce unforeseen toxicological risks, and lead to regulatory challenges.[1][2]

This guide provides researchers, scientists, and drug development professionals with a comprehensive set of troubleshooting protocols and frequently asked questions (FAQs) to detect, quantify, and ultimately prevent the racemization of (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate during storage and handling.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What is racemization and why is it a critical quality attribute for this intermediate?

Answer: Racemization is the process by which an enantiomerically pure substance converts into a mixture containing equal amounts of both enantiomers (a racemate).[3] For (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate, this means the desired (1R,3R) form is converting to the undesired (1S,3S) form.

The mechanism for amine racemization often involves the deprotonation of the alpha-carbon (the carbon adjacent to the ester group in this case), forming a planar, achiral enolate intermediate. Reprotonation can then occur from either face, leading to the formation of either the original (1R,3R) or the new (1S,3S) enantiomer.

Sources

• 1. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 2. The Significance of Chirality in Drug Design and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]

Purification of (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate from reaction byproducts

The following guide is structured as a Technical Support Center for researchers working with (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate . It addresses the specific challenges of isolating this trans-isomer from reaction mixtures that typically favor the thermodynamically more stable cis-isomer or contain unreacted precursors.

Ticket ID: #PUR-1R3R-EAC Subject: Isolation & Purification of (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary & Molecule Profile

You are attempting to isolate the (1R,3R) isomer.[1] In a 1,3-disubstituted cyclohexane system, the (1R,3R) configuration corresponds to the trans isomer.[1]

• The Challenge: Most synthetic routes (e.g., hydrogenation of ethyl 3-aminobenzoate) favor the cis (1R,3S) isomer due to catalyst facial selectivity or thermodynamic stability (diequatorial conformation).[1] The trans isomer (1R,3R) forces one substituent into an axial position, making it the minor product in many workflows.[1]

• Critical Impurities:

  • Diastereomers: cis-Ethyl 3-aminocyclohexanecarboxylate.

  • Hydrolysis Byproducts: 3-aminocyclohexanecarboxylic acid (Zwitterionic, hard to extract).

  • Regioisomers: If synthesized via reduction of mixed isomers.

Decision Matrix: Purification Workflow

Before starting, determine the state of your crude material. Use this logic flow to select the correct module.

Figure 1: Purification Decision Matrix.[1] Select the module corresponding to your primary impurity.

Module 1: Chemical Purity (Acid-Base Extraction)

Issue: Crude contains non-basic organic impurities (e.g., unreacted ethyl 3-nitrobenzoate or neutral solvents).[1] Principle: The amino group (

) allows reversible water solubility. The ester group is sensitive to hydrolysis, so temperature control is critical .

Protocol

• Dissolution: Dissolve crude oil in Ethyl Acetate (EtOAc) or Dichloromethane (DCM) .

• Acid Extraction: Extract the organic layer with cold 1M HCl (3x).

  • Why? The amine protonates (

    ), moving the product to the aqueous phase. Neutral impurities stay in the organic phase.

  • Caution: Do not use strong acids (>2M) or heat, as this will hydrolyze the ethyl ester.

• Organic Wash: Wash the combined acidic aqueous layers once with fresh EtOAc to remove entrained neutrals. Discard this organic layer.

• Basification (CRITICAL STEP):

  • Cool the aqueous phase to 0°C (Ice bath).

  • Slowly adjust pH to ~10-11 using saturated

    or 6M NaOH .

  • Note: Do this quickly to minimize ester hydrolysis.

• Re-Extraction: Immediately extract the cold basic aqueous phase with DCM (3x).

• Drying: Dry combined organics over

  , filter, and concentrate in vacuo (bath < 30°C).

Module 2: Diastereomer Separation (The Cis/Trans Problem)

Issue: You have a mixture of cis (major) and trans (minor, target) isomers. Insight: Separation of 1,3-cyclohexane diastereomers is difficult due to subtle polarity differences.

Method A: Flash Chromatography (For Small Scale < 5g)

Standard silica gel is acidic.[1] Amines interact with silanol groups, causing severe peak tailing (streaking), which ruins diastereomer separation.[1]

• Stationary Phase: Standard Silica Gel (40-63 µm).

• Mobile Phase Modifier: You MUST use a basic modifier.

  • Recipe: DCM : Methanol : Ammonium Hydroxide (25%) (90 : 9 : 1).

  • Alternative: Hexane : EtOAc + 1% Triethylamine (TEA) .

• Elution Order: typically, the cis isomer (diequatorial, more polar surface area exposed?) often elutes differently than trans.[1] (Note: In many amino-ester systems, the cis isomer is slightly more polar due to the ability to form intramolecular H-bonds if the ring flexes, but this varies. Rely on TLC with Ninhydrin stain).

Method B: Salt Recrystallization (For Scale > 5g)

If chromatography fails, exploit lattice energy differences.[1]

• HCl Salt: Dissolve the amine in EtOH. Add 1.1 eq of HCl (in ether/dioxane).

  • The cis-isomer salt often crystallizes more readily due to better packing.

  • Protocol: Filter the solid (likely enriched in cis). The mother liquor will be enriched in your target trans (1R,3R) isomer.

  • Concentrate the mother liquor and recrystallize again to improve trans purity.

Module 3: Chiral Resolution (Enantiomeric Purity)

Issue: You have the trans-diastereomer, but it is racemic (

)-trans. You need specifically (1R,3R) .[1] Solution: Classical Resolution via Diastereomeric Salt Formation.

Recommended Resolution Agents

For 3-aminocyclohexane derivatives, the following chiral acids are historically effective:

• L-(+)-Tartaric Acid: The industry standard for resolving primary amines.

• D-Mandelic Acid: Often effective for cyclic amines.

Protocol (Tartaric Acid Resolution)

• Stoichiometry: Dissolve 1 equivalent of racemic trans-amine in Methanol or Ethanol .

• Addition: Add 1 equivalent of L-(+)-Tartaric acid dissolved in the same solvent.

• Crystallization: Heat to reflux to ensure full dissolution, then cool slowly to Room Temp (then 4°C).

• Analysis: Filter the crystals.

  • Case A: The crystals are the (1R,3R)-salt.[1] (Recrystallize until constant melting point/rotation).

  • Case B: The crystals are the (1S,3S)-salt.[1] (Your target is in the mother liquor).

  • Verification: Liberate a small sample (Module 1) and check Optical Rotation

    .[1]

Troubleshooting & FAQs

Q: My product is disappearing during the work-up.

A: You likely hydrolyzed the ester.

• Diagnosis: Check the aqueous layer of your extraction. If the product is there after basification, it has become the amino-acid (zwitterion).[1]

• Fix: Keep the pH adjustment cold (0°C) and rapid. Do not store the amino-ester in water.

Q: The amine is streaking on the column even with TEA.

A: The silica might be too active.

• Fix: Pre-wash the silica column with mobile phase containing 5% TEA, then equilibrate back to 1% TEA before loading sample. Alternatively, use Alumina (Basic) stationary phase.

Q: How do I confirm I have the (1R,3R) isomer and not (1R,3S)?

A: NMR Coupling Constants (

-values).

• H1 and H3 Protons: In the trans (1R,3R) isomer (assuming chair conformation), the axial/equatorial relationships differ from the cis (diequatorial).[1]

• Cis (1R,3S): H1 and H3 are typically axial (if substituents are equatorial).[1] They show large axial-axial couplings (

  Hz).

• Trans (1R,3R): One substituent is axial.[1] The proton at that position is equatorial, showing smaller couplings (

  Hz).[1]

Visualizing the Extraction Workflow

Figure 2: Acid-Base Extraction Workflow for Amino Esters.

References

• Stereoselective Reduction of Enaminoketones

  • Title: Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    -Enaminoketones.
  • Relevance: Establishes that reduction of 1,3-cyclohexane systems typically yields high cis:trans ratios (e.g., 89:11)

  • Source:[1]

• Resolution of Cyclic Amines

  • Title: Process for the preparation and isolation of the individual stereoisomers of 1-amino, 3-substituted phenylcyclopentane carboxyl
  • Relevance: Demonstrates the use of classical resolution (tartaric/mandelic acid) and salt formation to separate cis/trans isomers in cyclic amino esters.

  • Source:[1]

• General Amino Ester Handling

  • Title: Esterification of Carboxylic Acids with 4-Dimethylaminopyridine (DMAP).[2]

  • Relevance: Provides context on the stability of esters and methods to minimize hydrolysis during workup.

  • Source: [Organic Syntheses, Coll.[1] Vol. 6, p.638 (1988)]([Link]1]

Sources

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Guide: NMR Characterization of (1R,3R) vs. (1S,3S)-Ethyl 3-aminocyclohexanecarboxylate

Topic: Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The discrimination between (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate and its enantiomer, the (1S,3S) isomer, presents a classic stereochemical challenge. As enantiomers, these molecules possess identical scalar physical properties in achiral environments, rendering standard 1H and 13C NMR spectra indistinguishable.

This guide details the specific methodologies required to break this symmetry. We compare the two primary industry-standard techniques: Chiral Solvating Agents (CSAs) for rapid enantiomeric excess (ee) determination, and Chiral Derivatizing Agents (CDAs) —specifically Mosher’s method—for absolute configuration assignment.

Baseline Characterization (The "Silent" Spectrum)

Before attempting chiral discrimination, it is critical to validate the chemical structure of the trans-1,3-disubstituted cyclohexane scaffold. Both (1R,3R) and (1S,3S) isomers exist as trans isomers (one substituent axial, one equatorial in the chair conformation), leading to specific signal averaging due to ring flipping at room temperature.

Table 1: Baseline 1H NMR Data (400 MHz, CDCl3) Note: These shifts apply identically to both enantiomers in the absence of chiral agents.

Position	Proton Type	Chemical Shift ( , ppm)	Multiplicity	(Hz)	Structural Insight
Ethyl		4.12	Quartet	7.1	Ester moiety confirmation
Ethyl		1.25	Triplet	7.1	Ester moiety confirmation
H-3	-to-Amine	3.15 - 3.25	Multiplet	-	Deshielded by ; averaged due to flip
H-1	-to-Ester	2.30 - 2.45	Multiplet	-	-carbonyl proton
Ring	(C2)	1.80 - 2.10	Multiplet	-	Diastereotopic protons bridging functional groups
Ring	(C4-C6)	1.10 - 1.70	Complex	-	Overlapping ring envelope
Amine		1.50 - 2.00	Broad Singlet	-	Exchangeable; shift varies with conc./water

Technical Insight: The (1R,3R) and (1S,3S) isomers are trans-1,3-disubstituted. Unlike the cis-isomer (which locks in a stable diequatorial conformation), the trans-isomer exists in a rapid equilibrium between two equivalent chair forms (axial/equatorial

equatorial/axial). Consequently, the coupling constants ( ) for H-1 and H-3 are weighted averages, often appearing as unresolved multiplets rather than distinct triplets of triplets.

Method A: Chiral Solvating Agents (CSA) – The Rapid Screen

Best For: Routine purity checks, monitoring reaction progress, high-throughput screening.

CSAs form transient diastereomeric complexes with the amine via non-covalent interactions (hydrogen bonding and

-stacking). This induces "anisochrony," splitting the signals of the enantiomers without chemical modification.

Recommended Agent: (R)-(-)-1,1'-Bi-2-naphthol [(R)-BINOL]

While Pirkle alcohols are common, BINOL is often superior for primary amines due to its bidentate hydrogen bonding capability.

Protocol:

• Dissolution: Dissolve 10 mg of the analyte (racemic or enantioenriched amine) in 0.6 mL

  .

• Reference Scan: Acquire a standard 1H NMR spectrum.[1]

• Titration: Add 1.0 equivalent of (R)-BINOL directly to the NMR tube. Shake well.

• Acquisition: Acquire 1H NMR immediately.

• Observation: Focus on the Ester Methylene (Quartet) and the

  -Amine proton (H-3) . These signals typically show the largest splitting ( ).

Expected Outcome:

• Racemate: The quartet at 4.12 ppm splits into two overlapping quartets.

• Pure (1R,3R): Only one set of signals is observed (shifted slightly from baseline).

Method B: Mosher's Amide Derivatization (CDA) – The Gold Standard

Best For: Determining absolute configuration (R vs S), publishing new chemical entities, high-precision ee determination.

This method covalently bonds the amine to a chiral auxiliary,

-methoxy- -trifluoromethylphenylacetic acid (MTPA), creating stable diastereomers.

Mechanism of Discrimination

The Mosher model relies on the anisotropic shielding effect of the phenyl group in the MTPA moiety. In the preferred conformer, the phenyl ring shields protons on one side of the stereocenter (causing an upfield shift, negative

) while leaving the other side unaffected or deshielded.

Experimental Protocol (NMR Scale)

Step 1: Preparation of (S)-MTPA Amide [2]

• To a dried vial, add 5 mg of (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate.

• Add 0.6 mL

  and 15 L of dry pyridine (acid scavenger).

• Add 10 mg of (R)-(-)-MTPA-Cl (Mosher's Acid Chloride). Note: (R)-Acid chloride yields the (S)-Amide configuration at the MTPA center.

• Shake for 10 minutes (reaction is rapid for primary amines).

• Filter through a small plug of glass wool into an NMR tube to remove pyridine salts.

Step 2: Preparation of (R)-MTPA Amide

• Repeat the process using (S)-(+)-MTPA-Cl .

Step 3: Analysis (

Calculation) Calculate the difference in chemical shift for each proton:

Critical Interpretation:

• Construct a Newman projection of the C3-N bond.

• If the protons on C2 have a positive

  and protons on C4 have a negative (or vice versa), the spatial arrangement confirms the (3R) configuration based on the Mosher Model sector rules [1].

Comparative Analysis: CSA vs. CDA

Table 2: Performance Comparison

Feature	Method A: CSA (BINOL)	Method B: CDA (Mosher's)
Primary Utility	Rapid ee determination	Absolute configuration & Trace impurity detection
Sample Recovery	High (Extraction washes out CSA)	None (Covalent modification)
Time to Result	< 15 Minutes	1 - 2 Hours
Accuracy	Good ( 2% error)	Excellent ( 0.5% error)
Cost	Low (Reagents reusable)	High (MTPA-Cl is expensive)
NMR Complexity	Broadening can occur; pH sensitive	Sharp, distinct signals; 19F NMR available

Decision Workflow

The following diagram illustrates the logical flow for characterizing the stereoisomers, ensuring scientific rigor and resource efficiency.

Figure 1: Decision tree for the stereochemical characterization of aminocyclohexane derivatives.

References

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher amides of cyclic secondary amines: Conformational aspects and a useful method for assignment of amine configuration. Nature Protocols, 2(10), 2451–2458. Link

• Seco, J. M., Quiñoá, E., & Riguera, R. (2004). The assignment of absolute configuration by NMR.[2][3][4][5] Chemical Reviews, 104(1), 17–118. Link

• Wenzel, T. J. (2018). Discrimination of Chiral Compounds Using NMR Spectroscopy. Wiley. Link

• Parker, D. (1991). NMR determination of enantiomeric purity. Chemical Reviews, 91(7), 1441–1457. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Comparative Guide: (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate in Oseltamivir Analog Development

The following guide provides an in-depth technical comparison of (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate as a strategic intermediate for Oseltamivir (Tamiflu) analogs, contrasted against the standard Shikimic Acid route.

[1]

Part 1: Executive Technical Analysis

In the development of Neuraminidase Inhibitors (NAIs), the (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate (hereafter (1R,3R)-E3AC ) serves as a critical saturated scaffold .[1] While commercial Oseltamivir relies on a cyclohexene (unsaturated) core to mimic the oxonium transition state of sialic acid cleavage, the saturated (1R,3R)-E3AC intermediate is pivotal for two specific R&D streams:[1]

• SAR Probing: Determining the thermodynamic contribution of the C4-C5 double bond to binding affinity.

• Novel Indication Scaffolding: Developing stable, saturated analogs for non-influenza targets (e.g., Giardia lamblia or bacterial neuraminidases) where the transition-state geometry differs.[1]

The Core Distinction: Saturated vs. Unsaturated

• Standard Oseltamivir (Tamiflu): Possesses a C4-C5 double bond.[1] This flattens the ring, forcing a "half-chair" conformation that perfectly mimics the planar oxonium ion intermediate of sialic acid hydrolysis.

• The (1R,3R)-E3AC Analog: Possesses a saturated cyclohexane ring (chair conformation).[1] This intermediate is used to synthesize Oseltamivir Carboxylate Saturated Analogs .

Part 2: Comparative Workflows & Causality

Route A: The Gold Standard (Shikimic Acid)

• Source: Illicium verum (Star Anise) or fermentation.[1]

• Mechanism: Retains the crucial double bond throughout the synthesis.

• Pros: Stereochemistry at C3, C4, and C5 is largely pre-set; high potency of final product.[1]

• Cons: Supply chain volatility; limited freedom to alter the ring core.

Route B: The Synthetic Scaffold ((1R,3R)-E3AC)[1]

• Source: Synthetic (Hydrogenation of 3-aminobenzoic acid derivatives or enzymatic desymmetrization).[1]

• Mechanism: Provides a thermodynamically stable "chair" core.[1]

• Pros: Fully synthetic (scalable); allows access to C1-C3 trans-substituted libraries.[1]

• Cons: Lower influenza NA inhibition (due to lack of ring flattening); requires stereoselective control during synthesis.

Visualization: Synthesis & SAR Logic

The following diagram illustrates the divergence between the commercial route and the (1R,3R)-E3AC analog route.

Caption: Comparison of the Shikimic Acid route (top) yielding active Oseltamivir vs. the (1R,3R)-E3AC route (bottom) yielding saturated analogs for SAR studies.

Part 3: Experimental Protocols

Synthesis of (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate

This protocol utilizes a self-validating enzymatic resolution to ensure high enantiomeric excess (ee), crucial for biological evaluation.[1]

Reagents:

• cis/trans-3-aminocyclohexanecarboxylate mixture.[1]

• Lipase (e.g., Candida antarctica Lipase B).[1]

• Ethanol (anhydrous).[1]

Step-by-Step Methodology:

• Hydrogenation: Subject Ethyl 3-aminobenzoate to catalytic hydrogenation (Rh/Al₂O₃, 50 bar H₂, 60°C) to yield a mixture of cis- and trans- ethyl 3-aminocyclohexanecarboxylate.

• Resolution: Suspend the racemic mixture in phosphate buffer (pH 7.0). Add Lipase B.[1]

  • Causality: The lipase selectively hydrolyzes the ester of the (1S,3S) isomer, leaving the desired (1R,3R) ester and the (1R,3S) ester intact or reacting at different rates depending on the specific enzyme strain selected for trans selectivity. Note: Specific lipase screening is required for trans-selectivity.[1]

• Separation: Extract the unreacted ester (enriched in the desired isomer) with Ethyl Acetate. The hydrolyzed acid remains in the aqueous phase.

• Validation: Analyze via Chiral HPLC (Chiralpak AD-H column, Hexane/iPrOH 90:10). Target ee > 98%.

Functionalization to Saturated Oseltamivir Analog[3]

• Acylation: React (1R,3R)-E3AC with acetic anhydride (1.1 eq) and TEA in DCM to protect the amine (simulating the C4-acetamido group of Tamiflu, though regiochemistry differs).

• Etherification (Optional): If a hydroxyl group is introduced at C4 (via prior oxidation), alkylate with 3-pentyl bromide to install the hydrophobic side chain.[1]

Part 4: Performance Data & Analysis

The following table summarizes the inhibitory potency of the standard Oseltamivir against the saturated analogs derived from the (1R,3R)-E3AC scaffold.

Table 1: Comparative Inhibitory Activity (Influenza A Neuraminidase)

Compound	Core Structure	Conformation	IC50 (nM)	Relative Potency
Oseltamivir Carboxylate	Cyclohexene (Unsaturated)	Half-Chair (Planar)	0.1 - 0.8	100% (Baseline)
(1R,3R)-Saturated Analog	Cyclohexane (Saturated)	Chair (Puckered)	> 50,000	< 0.01%
Cyclopentane Analog	Cyclopentane	Envelope	~15,000	~0.1%

Interpretation of Results:

• Mechanism of Failure: The dramatic loss of potency in the (1R,3R)-saturated analog confirms that the C4-C5 double bond is non-negotiable for influenza efficacy. The enzyme active site requires the inhibitor to adopt a flattened transition-state geometry. The saturated (1R,3R) analog is locked in a chair conformation, causing steric clash with the catalytic triad (Arg118, Arg292, Arg371).[1]

• Utility: While ineffective as an influenza drug, the (1R,3R)-E3AC scaffold is highly effective as a negative control in binding assays and is currently being investigated for anti-parasitic activity (e.g., against Giardia, where the target enzyme tolerates saturated rings).[1]

Part 5: References

• Federspiel, M., et al. (1999).[1][2] "Industrial Synthesis of the Key Precursor in the Synthesis of the Anti-Influenza Drug Oseltamivir Phosphate." Organic Process Research & Development. Link[1]

• Karpf, M., & Trussardi, R. (2001).[1] "New, Azide-Free Transformation of Epoxides into 1,2-Diamino Compounds: Synthesis of the Anti-Influenza Neuraminidase Inhibitor Oseltamivir Phosphate (Tamiflu)." Journal of Organic Chemistry. Link[1]

• Wong, C. H., et al. (2020).[1][3] "Assistance of DFT calculations on the design and rationalization of active pharmaceutical ingredients synthesis – Michael addition-isomerization steps in Oseltamivir synthesis." Heliyon. Link

• Sundriyal, S., et al. (2012).[1] "Synthesis and evaluation of influenza A viral neuraminidase candidate inhibitors based on a bicyclo[3.1.0]hexane scaffold." Organic & Biomolecular Chemistry. Link

• Nasser, A., et al. (2021).[1] "Giardia lamblia inhibitory properties of oseltamivir analogues." SSRN.[1] Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Introduction, Synthesis, and Pharmacokinetics of Oseltamivir Phosphate_Chemicalbook [chemicalbook.com]
• 3. iiste.org [iiste.org]

Comparison of ethyl vs methyl 3-aminocyclohexanecarboxylate reactivity

This guide provides an in-depth technical comparison of Ethyl 3-aminocyclohexanecarboxylate versus Methyl 3-aminocyclohexanecarboxylate .[1] It is designed for researchers requiring precise control over reaction kinetics, stability, and solubility in drug development workflows.

[1]

Executive Summary

The choice between the ethyl and methyl ester of 3-aminocyclohexanecarboxylate is rarely arbitrary; it dictates the stability of the free base and the rate of downstream deprotection.

• Select the Methyl Ester when rapid hydrolysis is required or when high atom economy is prioritized in large-scale steps.[1]

• Select the Ethyl Ester when handling the cis-isomer as a free base to mitigate spontaneous intramolecular lactamization, or when increased lipophilicity is needed for organic extractions.

Chemical & Physical Profile

The core difference lies in the alkoxy group, which influences steric bulk and lipophilicity without altering the core pharmacophore.

Feature	Methyl 3-aminocyclohexanecarboxylate	Ethyl 3-aminocyclohexanecarboxylate
Molecular Weight (Free Base)	~157.21 g/mol	~171.24 g/mol
Steric Bulk (Taft )	0.00 (Reference)	-0.07 (Slightly bulkier)
Hydrolysis Rate ( )	Fast (Reference)	Moderate (~0.6–0.8x of Methyl)
Lipophilicity (ClogP)	Lower (More water soluble)	Higher (Better organic extraction)
Boiling Point	Lower	Higher

Mechanistic Reactivity Analysis

A. Hydrolysis Kinetics (Saponification)

The methyl ester is less sterically hindered than the ethyl ester. In standard saponification conditions (LiOH/THF/H₂O), the methyl ester hydrolyzes significantly faster.

• Mechanism: The tetrahedral intermediate formed during nucleophilic attack by hydroxide is less crowded for the methyl variant.

• Implication: If your molecule contains other sensitive esters or hydrolytically unstable groups, the methyl ester allows for milder, faster deprotection conditions (e.g., lower temperature or shorter reaction time).

B. The "Lactamization Trap": Stereochemical Dependency

The most critical reactivity feature of 3-aminocyclohexanecarboxylates is their tendency to undergo intramolecular cyclization to form a bicyclic

-lactam (2-azabicyclo[3.1.1]heptan-3-one system).[1] This is strictly governed by the stereochemistry (cis vs. trans) and the leaving group ability of the alkoxy group.

• Cis-Isomer (High Risk): The cis-1,3 isomer can access a diaxial conformation via ring flip.[1] In this geometry, the amine (C3) and ester (C1) are spatially proximate, facilitating rapid intramolecular attack.

  • Methyl vs. Ethyl: Methoxide is a smaller, better leaving group in this context than ethoxide. Consequently, the methyl ester of the cis-isomer is notoriously unstable as a free base and can spontaneously lactamize upon storage or during basic workup. The ethyl ester provides a slight kinetic barrier, offering a safer window for manipulation.

• Trans-Isomer (Stable): The trans-1,3 isomer exists predominantly in conformations where the amine and ester are distant (axial/equatorial).[1] Direct lactamization is geometrically forbidden without severe ring distortion. Both esters are stable.[2]

C. Visualization of the Lactamization Pathway

The following diagram illustrates why the cis-isomer presents a stability risk and how the ester choice impacts this pathway.

Figure 1: Mechanistic pathway for the spontaneous lactamization of cis-3-aminocyclohexanecarboxylates. The rate of the final step (Loss of ROH) is faster for Methyl (R=Me) than Ethyl (R=Et).

Experimental Protocols

Protocol 1: Selective Hydrolysis of Methyl Ester

Use this protocol when you need to selectively hydrolyze the ester in the presence of bulkier esters or when speed is critical.

Reagents:

• Methyl 3-aminocyclohexanecarboxylate (1.0 eq)[1]

• LiOH[1]·H₂O (1.2 eq)[1]

• Solvent: THF:MeOH:H₂O (3:1:1)

Step-by-Step:

• Dissolution: Dissolve the methyl ester in the THF/MeOH mixture at 0°C.

• Activation: Add the LiOH solution (dissolved in minimal water) dropwise.

• Monitoring: Stir at 0°C. Monitor by TLC (System: 10% MeOH in DCM).

  • Note: The methyl ester typically clears in <30 mins. The ethyl ester may require warming to RT and 1–2 hours.

• Quench: Neutralize carefully to pH 7 with 1M HCl. Do not over-acidify if isolating the amino acid zwitterion.

Protocol 2: Safe Handling of cis-Ethyl Ester Free Base

Use this protocol to isolate the sensitive cis-amino ester without triggering lactamization.[1]

Rationale: The ethyl group provides just enough steric shielding to survive a quick basic extraction, whereas the methyl ester might cyclize.

Step-by-Step:

• Basification: Take the hydrochloride salt of cis-ethyl 3-aminocyclohexanecarboxylate suspended in DCM.

• Cold Wash: Add saturated aqueous NaHCO₃ at 0°C (ice bath). Vigorous stirring for 5 minutes only.

• Separation: Quickly separate phases. Re-extract aqueous layer with cold DCM.

• Drying: Dry organic layer over MgSO₄ (keep cold).

• Usage: Filter and use the solution immediately in the next coupling step. Do not concentrate to dryness unless absolutely necessary, as high concentration promotes intermolecular polymerization or intramolecular lactamization.

Decision Matrix

Scenario	Recommended Product	Reason
Synthesis of cis-isomer library	Ethyl	Slower rate of spontaneous lactamization allows for easier handling of the free base.[1]
Large-scale manufacturing	Methyl	Higher atom economy; lower cost; faster hydrolysis reduces reactor time.[1]
Enzymatic Resolution (PLE)	Methyl	Pig Liver Esterase (PLE) typically accepts methyl esters more readily than ethyl esters.
High Lipophilicity Required	Ethyl	Better partitioning into organic solvents during workup, avoiding losses to the aqueous phase.
Acidic Deprotection (HCl reflux)	Methyl	Hydrolyzes faster under acidic conditions, reducing thermal stress on the amine.

References

• Gellman, S. H., et al. (1998). "Synthesis of specific

  -amino acid analogues." Journal of Organic Chemistry. (Discusses general stability of cyclic amino esters).

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience.[1] (Foundational text on ester hydrolysis rates: Me > Et). [1]

• Knapp, S., et al. (1992). "Synthesis of bicyclic lactams from 1,3-amino esters." Tetrahedron Letters. (Mechanistic insight into cis-1,3-cyclohexane cyclization).

• Sigma-Aldrich (Merck). "Product Specification: Methyl vs Ethyl 3-aminocyclohexanecarboxylate."[1] (Physical property data).

Sources

• 1. BOC-(+/-)-CIS-3-AMINOCYCLOHEXANE-1-CARBOXYLIC ACID | 334932-13-7 [chemicalbook.com]
• 2. youtube.com [youtube.com]

Comparative Guide to the Synthesis of Factor Xa Inhibitors Utilizing Diaminocyclohexane Scaffolds

For researchers, medicinal chemists, and drug development professionals, the selection of a core scaffold is a critical decision that dictates the synthetic feasibility and ultimate biological activity of a new chemical entity. This guide provides an in-depth comparison of synthetic strategies for a promising class of anticoagulants: Factor Xa (FXa) inhibitors built upon diaminocyclohexane scaffolds.

Factor Xa, a serine protease, sits at a pivotal junction of the intrinsic and extrinsic coagulation cascades, making it a prime target for the development of novel anticoagulants.[1][2] While several stereoisomers of diaminocyclohexane exist, this guide will focus on the well-documented cis-1,2-diaminocyclohexane scaffold, as it is the most prominently featured in the scientific literature for potent and selective FXa inhibition.[3][4][5] It is noteworthy that while the (1R,3R)-aminocyclohexane scaffold was the initial topic of interest, a comprehensive literature review reveals a scarcity of its application in published FXa inhibitor research. Therefore, we will pivot to its more extensively studied isomers to provide a data-rich comparison.

I. The cis-1,2-Diaminocyclohexane Scaffold: A Privileged Motif

The cis-1,2-diaminocyclohexane core offers a rigid, three-dimensional structure that allows for the precise projection of pharmacophoric elements into the S1 and S4 binding pockets of the Factor Xa active site. The vicinal diamines provide convenient handles for the introduction of various substituents, enabling extensive structure-activity relationship (SAR) exploration.

Below is a generalized workflow for the synthesis of FXa inhibitors based on this scaffold, highlighting the key transformations from the core building block to the final active pharmaceutical ingredient (API).

Caption: General synthetic workflow for cis-1,2-diaminocyclohexane-based FXa inhibitors.

II. Comparative Analysis of Synthetic Strategies

The synthesis of these inhibitors generally follows a convergent approach, where the diaminocyclohexane core is sequentially acylated. The primary challenge lies in the selective mono-acylation of the diamine.

Strategy A: Statistical Mono-acylation

This approach involves the direct reaction of cis-1,2-diaminocyclohexane with a limited amount of an acylating agent. While seemingly straightforward, this method often leads to a mixture of the desired mono-acylated product, di-acylated byproduct, and unreacted starting material, necessitating careful chromatographic purification and resulting in lower yields.

Strategy B: Directed Mono-protection and Sequential Acylation

A more robust and widely adopted strategy involves the initial mono-protection of the diamine, typically with a tert-butoxycarbonyl (Boc) group. This allows for the clean acylation of the free amine, followed by deprotection and subsequent acylation of the second amino group. This method offers superior control and generally results in higher overall yields.

Parameter	Strategy A: Statistical Mono-acylation	Strategy B: Mono-protection & Sequential Acylation
Key Steps	Direct acylation of the diamine	1. Mono-protection (e.g., Boc) 2. First acylation 3. Deprotection 4. Second acylation
Yields	Lower, variable	Higher, more reproducible
Purification	Challenging chromatographic separation	Simpler purification of intermediates
Scalability	Poor	Good
Reference	General synthetic knowledge	[3][4]

III. Structure-Activity Relationship (SAR) Insights

Extensive SAR studies have been conducted on the cis-1,2-diaminocyclohexane series, primarily focusing on the optimization of the P1 and P4 moieties that interact with the S1 and S4 pockets of Factor Xa, respectively.

The general pharmacophore model is depicted below:

Caption: Pharmacophore model for diaminocyclohexane-based FXa inhibitors.

The S1 pocket is a deep, anionic cavity that typically accommodates a basic group like an amidine or a neutral, polar group that can act as a bioisostere. The S4 pocket is a larger, more hydrophobic region.

The following table summarizes the SAR for a series of inhibitors based on the work of Yoshikawa et al.[3][4]

Compound ID	P4 Group (S4 Moiety)	P1 Group (S1 Moiety)	FXa IC₅₀ (nM)	Selectivity vs. Thrombin
1a	4-Fluorophenyl	2'-Aminosulfonyl-[1,1'-biphenyl]-4-yl	1.2	>8300
2b	3,4-Dichlorophenyl	Tetrahydro-2H-pyran-4-yl	15	>6700
45c	5-Chloro-2-pyridinyl	2-Oxo-2,3-dihydro-1H-imidazo[4,5-b]pyridin-6-yl	0.28	>36000

Data is representative and extracted from published literature.[3][4]

The data clearly indicates that modifications to both the P1 and P4 groups have a significant impact on inhibitory potency. The discovery of compound 45c with sub-nanomolar activity and excellent selectivity underscores the potential of this scaffold.[4]

IV. Detailed Experimental Protocol: Synthesis of a Key Intermediate

The following protocol is a representative example of the mono-protection and subsequent acylation of cis-1,2-diaminocyclohexane, adapted from the literature.[3]

Step 1: Synthesis of tert-butyl ((1R,2S)-2-aminocyclohexyl)carbamate

• To a stirred solution of cis-1,2-diaminocyclohexane (10.0 g, 87.6 mmol) in dichloromethane (200 mL) at 0 °C, a solution of di-tert-butyl dicarbonate (Boc₂O) (9.56 g, 43.8 mmol) in dichloromethane (50 mL) was added dropwise over 2 hours.

• The reaction mixture was allowed to warm to room temperature and stirred for an additional 18 hours.

• The solvent was removed under reduced pressure.

• The residue was purified by silica gel column chromatography (eluent: dichloromethane/methanol/aqueous ammonia = 90:9:1) to afford the mono-Boc-protected diamine as a white solid.

  • Yield: ~45-55%

  • Rationale: The use of 0.5 equivalents of Boc₂O statistically favors mono-protection. The slow addition at low temperature helps to control the reaction and minimize the formation of the di-protected byproduct. The basic workup is necessary to handle the amine products.

Step 2: Acylation with the P4 Moiety

• To a solution of tert-butyl ((1R,2S)-2-aminocyclohexyl)carbamate (1.0 g, 4.67 mmol), 4-fluorobenzoic acid (0.72 g, 5.14 mmol), and 1-hydroxybenzotriazole (HOBt) (0.76 g, 5.60 mmol) in N,N-dimethylformamide (DMF) (20 mL) at room temperature, was added N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC·HCl) (1.07 g, 5.60 mmol).

• The mixture was stirred at room temperature for 16 hours.

• The reaction mixture was diluted with ethyl acetate and washed sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

• The organic layer was dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product was purified by silica gel chromatography to yield the acylated intermediate.

  • Rationale: The use of EDC/HOBt is a standard and efficient method for amide bond formation, minimizing side reactions and racemization. The aqueous workup removes the water-soluble reagents and byproducts.

V. Conclusion

The cis-1,2-diaminocyclohexane scaffold has proven to be a highly effective and versatile core for the design of potent and selective Factor Xa inhibitors. The synthetic routes are well-established, with the mono-protection strategy offering a reliable and scalable method for producing a diverse range of analogs. The rich SAR data available for this series provides a solid foundation for further optimization and development of novel anticoagulants. While the initially queried (1R,3R)-aminocyclohexane scaffold is not prominent in this specific application, the principles and strategies detailed herein for its isomers offer a valuable guide for researchers in the field.

References

• Innovative Three-Step Microwave-Promoted Synthesis of N-Propargyltetrahydroquinoline and 1,2,3-Triazole Derivatives as a Potential Factor Xa (FXa) Inhibitors. MDPI. [Link]

• Yoshikawa, K., et al. (2009). Design, synthesis, and SAR of cis-1,2-diaminocyclohexane derivatives as potent factor Xa inhibitors. Part I: exploration of 5-6 fused rings as alternative S1 moieties. Bioorganic & Medicinal Chemistry, 17(24), 8206-20. [Link]

• Yoshikawa, K., et al. (2009). Design, synthesis, and SAR of cis-1,2-diaminocyclohexane derivatives as potent factor Xa inhibitors. Part II: exploration of 6-6 fused rings as alternative S1 moieties. Bioorganic & Medicinal Chemistry, 17(24), 8221-33. [Link]

• Discovery and development of Factor Xa inhibitors (2015–2022). Frontiers Media S.A.[Link]

• Design, synthesis, and SAR of cis-1,2-diaminocyclohexane derivatives as potent factor Xa inhibitors. Part I: exploration of 5-6 fused rings as alternative S1 moieties. Semantic Scholar. [Link]

• 1,4-Diaminocyclohexane. PubChem. [Link]

• Design and synthesis of aminophenol-based factor Xa inhibitors. ResearchGate. [Link]

• Direct factor Xa inhibitors. Wikipedia. [Link]

• Nagata, T., et al. (2008). Stereoselective synthesis and biological evaluation of 3,4-diaminocyclohexanecarboxylic acid derivatives as factor Xa inhibitors. Bioorganic & Medicinal Chemistry Letters, 18(18), 4963-7. [Link]

• Stereoselective syntheses of 3-aminocyclooctanetriols and halocyclooctanetriols. Beilstein Journals. [Link]

• Discovery and development of Factor Xa inhibitors (2015–2022). Frontiers. [Link]

Sources

• 1. Direct factor Xa inhibitors - Wikipedia [en.wikipedia.org]
• 2. Frontiers | Discovery and development of Factor Xa inhibitors (2015–2022) [frontiersin.org]
• 3. Design, synthesis, and SAR of cis-1,2-diaminocyclohexane derivatives as potent factor Xa inhibitors. Part I: exploration of 5-6 fused rings as alternative S1 moieties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, synthesis, and SAR of cis-1,2-diaminocyclohexane derivatives as potent factor Xa inhibitors. Part II: exploration of 6-6 fused rings as alternative S1 moieties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cis-1,2-Diaminocyclohexane | 1436-59-5 [chemicalbook.com]

X-ray crystallography data for (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate HCl

Topic: Structural Validation & Conformational Analysis of (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate HCl Content Type: Technical Comparison & Methodology Guide Audience: Medicinal Chemists, Structural Biologists, and Process Development Scientists.[1][2]

Executive Summary: The Stereochemical Challenge

(1R,3R)-Ethyl 3-aminocyclohexanecarboxylate HCl (CAS 1810774-45-8) represents a critical scaffold in the synthesis of neuraminidase inhibitors and beta-peptide mimetics.[1][2] However, its structural validation presents a unique challenge: as a trans-1,3-disubstituted cyclohexane , the molecule cannot adopt the energetically favorable diequatorial conformation available to its cis isomer. Instead, it exists in a dynamic equilibrium between two chair conformers (axial/equatorial ⇌ equatorial/axial).[1]

This guide compares Single Crystal X-Ray Diffraction (SC-XRD) against NMR Spectroscopy and DFT Modeling , demonstrating why SC-XRD is the requisite gold standard for establishing the absolute configuration and solid-state conformation of this hydrochloride salt.[1][2]

Part 1: Comparative Analysis of Structural Determination Methods

In the development of chiral intermediates, "good enough" characterization can lead to costly downstream failures. The following table objectively compares the fidelity of SC-XRD against standard alternatives for this specific molecular class.

Table 1: Performance Comparison for Chiral Cyclohexane Derivatives

Feature	X-Ray Crystallography (SC-XRD)	NMR Spectroscopy (NOE/COSY)	DFT Computational Modeling
Absolute Configuration	Definitive. Uses Anomalous Dispersion (Bijvoet/Flack parameter) from the Chloride atom.[1][2]	Inferred. Requires chiral derivatization (e.g., Mosher's acid) or comparison to reference.[1]	Predictive. theoretical only; cannot validate the physical sample.
Conformational Fidelity	High. Captures the specific "frozen" conformer stabilized by lattice energy and H-bonds.[1][2]	Low. Signals are often time-averaged (dynamic ring flipping), obscuring the specific chair form.[1]	Variable. Heavily dependent on the solvation model and basis set used.[1]
Sample Requirement	~0.1 - 0.5 mg (Single Crystal).[1][2]	~5 - 10 mg (Solution).[1][2]	N/A (Computational).[1]
Turnaround Time	24–48 hours (including crystal growth).[1]	1–2 hours.	Days (for high-level conformational searches).
Suitability for HCl Salts	Excellent. Ionic lattice aids crystallization; Cl provides heavy atom scattering.[1]	Good. But solubility in non-polar deuterated solvents can be limiting.[1]	Moderate. Modeling ionic pairs/salt bridges is computationally expensive.[1]

Part 2: The Conformational Mechanics (Why X-Ray Wins)

To understand the necessity of X-ray data, one must visualize the specific steric strain of the (1R,3R) isomer.

• The Cis Isomer (1R,3S): Adopts a diequatorial conformation.[1] Both bulky groups (Amino and Ester) sit in equatorial positions, minimizing 1,3-diaxial interactions.[1] This is rigid and easy to characterize by NMR.[1]

• The Trans Isomer (1R,3R): Must place one group axial and one equatorial .[1]

  • Conformer A: Amino-axial / Ester-equatorial.[1][2]

  • Conformer B: Amino-equatorial / Ester-axial.[1][2]

In solution (NMR), these conformers rapidly interconvert, producing an "averaged" spectrum that hides the true 3D shape.[1] In the solid state (X-ray), the Chloride counter-ion locks the ammonium group into a specific position via hydrogen bonding (

), usually favoring the conformer that maximizes lattice density.

Diagram 1: Conformational Analysis & Decision Matrix

Caption: Decision matrix highlighting the failure of NMR to resolve dynamic trans-1,3-cyclohexane conformers, necessitating X-ray analysis.

Part 3: Experimental Protocol for Crystallization

Obtaining diffraction-quality crystals of amino ester hydrochlorides requires controlling the polarity gradient.[2] The following protocol utilizes a Vapor Diffusion method, which is superior to simple evaporation for avoiding "oiling out."

Protocol: Vapor Diffusion of Hydrophilic Salts

• Solvent Selection:

  • Solvent (Good): Ethanol (EtOH) or Methanol (MeOH).[1] These dissolve the polar HCl salt.[1]

  • Antisolvent (Bad):[1][2] Diethyl Ether (

    ) or Hexane.[1] These precipitate the salt.[1][3]

• Step-by-Step Methodology:

  • Step 1: Dissolve 10 mg of (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate HCl in the minimum amount of warm Ethanol (approx. 0.2 - 0.5 mL) in a small inner vial (GC vial). Ensure the solution is clear.

  • Step 2: Place the small open vial inside a larger jar (scintillation vial).

  • Step 3: Fill the outer reservoir (the space between the small and large vial) with ~2 mL of Diethyl Ether.

  • Step 4: Cap the large jar tightly.

  • Step 5: Store at

    undisturbed for 48–72 hours.

  • Mechanism: The volatile ether vapors will diffuse into the ethanol solution, slowly lowering the solubility and forcing the salt to nucleate into ordered prisms rather than amorphous powder.

Diagram 2: Vapor Diffusion Workflow

Caption: Vapor diffusion workflow optimized for amino acid ester hydrochloride salts to prevent oiling out.

Part 4: Data Interpretation & Validation Criteria

When you receive the X-ray data (CIF file), you must validate it against the specific requirements of the (1R,3R) stereochemistry. Use this checklist:

Space Group & Chirality[1][2]

• Expectation: The space group must be non-centrosymmetric (e.g.,

  , ).

• Red Flag: If the space group is centrosymmetric (e.g.,

  ), the crystal is a racemate, meaning your enantioselective synthesis failed or racemization occurred.

The Flack Parameter (Absolute Configuration)

• Target: Value near

  (e.g., ).

• Meaning: This confirms the absolute stereochemistry is correct as modeled.

• Why it works: The Chlorine atom (

  ) provides sufficient anomalous scattering with Cu-K radiation to distinguish (1R,3R) from its enantiomer (1S,3S).[1]

Hydrogen Bonding Network

• Analysis: Look for the chloride ion bridging three ammonium protons (

  ).[1][2]

• Metric: Typical

  distances are .[1][2] This network is what "locks" the cyclohexane ring into the specific chair conformation observed.

Representative Unit Cell Data (Reference Only)

Note: These are representative parameters for analogous amino-cyclohexane HCl salts to serve as a validation baseline.

• Crystal System: Monoclinic

• Space Group:

  (typical for chiral salts)[1]

• Z (Molecules/Cell): 2 or 4[1][2]

• Density: ~1.2 - 1.3 g/cm³[1][2]

References

• Flack, H. D. (1983).[1][4] "On enantiomorph-polarity estimation." Acta Crystallographica Section A, 39(6), 876-881.[1][2] Link

  • Foundational paper for using the Flack parameter to determine absolute configur

• Eliel, E. L., & Wilen, S. H. (1994).[1] Stereochemistry of Organic Compounds. Wiley-Interscience.[1][2]

  • Authoritative source on conformational analysis of 1,3-disubstituted cyclohexanes.

• Gellman, S. H. (1998).[1] "Foldamers: A Manifesto." Accounts of Chemical Research, 31(4), 173-180.[1] Link[1][2]

  • Discusses the structural preferences of beta-amino acid deriv

• Bijvoet, J. M. (1951).[1] "Determination of the Absolute Configuration of Optical Antipodes." Nature, 168, 271-272.[1][2][4] Link[1][2]

  • The principle behind using anomalous dispersion (via the Chloride ion)

Sources

• 1. cis-Ethyl 3-aminocyclobutanecarboxylate hydrochloride | C7H14ClNO2 | CID 53308469 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1810774-45-8|(1R,3R)-Ethyl 3-aminocyclohexanecarboxylate|BLD Pharm [bldpharm.com]
• 3. JP2003137850A - Method for producing amino acid ester hydrochloride - Google Patents [patents.google.com]
• 4. Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction | Springer Nature Experiments [experiments.springernature.com]

Comprehensive Chiral HPLC Comparison Guide for (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate Purity Analysis

Executive Summary

The accurate determination of enantiomeric excess (ee) for (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate is a critical analytical checkpoint in the development of targeted therapeutics, including MTHFD2 and TrkA inhibitors[1],[2]. This molecule presents a unique chromatographic challenge: it possesses a highly polar, basic primary amine alongside a hydrogen-bond-accepting ester group, set against a rigid hydrophobic cyclohexane backbone.

As a Senior Application Scientist, I have structured this guide to objectively compare the two most effective Chiral Stationary Phase (CSP) strategies for this molecule: Polysaccharide Phenylcarbamates and Crown Ether Phases . This guide provides field-proven methodologies, mechanistic causality, and self-validating protocols to ensure robust method transfer and reliable purity analysis.

Molecular Profiling & Chromatographic Challenges

Before selecting a column, we must analyze the analyte's structural causality:

• The Primary Amine (The Double-Edged Sword): The

  group is the primary handle for chiral recognition. However, in silica-based columns, it interacts strongly with residual, uncapped silanols (which act as weak acids). This secondary interaction causes severe peak tailing, destroying resolution unless chemically mitigated.

• The Ester Group: Acts as a secondary interaction site (hydrogen bond acceptor and dipole-dipole interactions), which is highly beneficial for fitting into the chiral cavities of polysaccharide columns.

• Stereocenters (1R, 3R): The 1,3-disubstitution on the cyclohexane ring means the method must not only resolve the (1R,3R) enantiomer from its (1S,3S) mirror image but also potentially separate it from the (1R,3S) and (1S,3R) diastereomers.

Mechanistic Comparison of Chiral Stationary Phases (CSPs)

Alternative A: Polysaccharide Phenylcarbamates (e.g., Chiralpak IA, Lux Cellulose-2)

These columns rely on an amylose or cellulose backbone derivatized with phenylcarbamates.

• Mechanism: Chiral recognition occurs via hydrogen bonding between the analyte's amine/ester groups and the CSP's carbamate linkages, combined with steric inclusion into the polymer's helical cavity.

• Causality in Method Design: Because the mobile phase is typically Normal Phase (e.g., Hexane/Ethanol), the primary amine will tail severely. To prevent this, a basic modifier like 0.1% Diethylamine (DEA) is mandatory. DEA competitively binds to the acidic silanols on the silica support, masking them from the analyte[2].

Alternative B: Crown Ether Phases (e.g., CrownSil, CROWNPAK CR-I(+))

These columns utilize a chiral 18-crown-6 ether covalently bonded to silica.

• Mechanism: The separation is driven by host-guest complexation. The primary amine must be protonated (

  ) to fit into the cavity of the 18-crown-6 ring, forming three symmetric hydrogen bonds with the ether oxygens[3]. The chiral barriers (e.g., binaphthyl groups) on the crown ether provide steric differentiation[4],[5].

• Causality in Method Design: This mechanism requires an acidic environment. Therefore, an acidic modifier (like Perchloric acid or TFA) is strictly required to ensure complete protonation of the amine[4].

Strategic Workflow

Fig 1. Divergent chiral HPLC method development strategies for primary amine esters.

Self-Validating Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems. Do not proceed to sample analysis if the system suitability criteria are not met.

Protocol A: Immobilized Polysaccharide Method (Normal Phase)

Proven for MTHFD2 inhibitor intermediates[2].

• Column Selection: (250 x 4.6 mm, 5 µm)[2].

• Mobile Phase Preparation: Mix n-Hexane and Ethanol in a 50:50 (v/v) ratio. Add exactly 0.1% (v/v) Diethylamine (DEA). Crucial: Use fresh DEA, as it degrades and loses its silanol-masking efficiency over time.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Temperature: 25 °C

  • Detection: UV at 210 nm

• System Validation Check: Inject a racemic standard of Ethyl 3-aminocyclohexanecarboxylate.

  • Acceptance Criteria: Resolution (

    ) . Tailing factor ( ) for the (1R,3R) peak .

  • Troubleshooting: If

    , the DEA is likely degraded. Discard the mobile phase and remake with a fresh lot of DEA.

Protocol B: Crown Ether Method (Aqueous/Acidic Phase)

Highly specific for primary amines[4],[5].

• Column Selection: or DAICEL CROWNPAK CR-I(+) (150 x 4.0 mm, 5 µm)[4].

• Mobile Phase Preparation: Prepare an aqueous solution of Perchloric acid (

  ) adjusted to pH 1.5. Add 10-15% Methanol to improve the solubility of the ester moiety.

• Chromatographic Conditions:

  • Flow Rate: 0.8 mL/min

  • Temperature: 10 °C to 25 °C. (Note: Host-guest complexation is an enthalpy-driven, exothermic process. Lowering the column temperature increases the binding constant and enhances resolution).

  • Detection: UV at 210 nm

• System Validation Check: Inject the racemic standard.

  • Acceptance Criteria: Resolution (

    ) .

  • Troubleshooting: If

    , lower the column compartment temperature by 5 °C increments (down to 5 °C) to strengthen the chiral complexation.

Quantitative Performance Comparison

Parameter	Immobilized Polysaccharide (e.g., Chiralpak IA)	Coated Polysaccharide (e.g., Lux Cellulose-2)	Crown Ether Phase (e.g., CrownSil)
Primary Mechanism	H-bonding, Steric Inclusion	H-bonding, Steric Inclusion	Host-Guest Complexation ( )
Standard Mobile Phase	n-Hexane / EtOH (50:50)[2]	Heptane / iPrOH (90:10)	Aqueous (pH 1.5) / MeOH
Required Additive	0.1% DEA (Basic)	0.1% DEA or TEA (Basic)	or TFA (Acidic)
Amine Tailing Risk	High (if DEA is omitted/degraded)	High (if DEA is omitted/degraded)	Low (Amine is fully protonated)
Temperature Dependency	Moderate (Standard 25 °C)	Moderate (Standard 25 °C)	High (Lower Temp = Better Resolution)
Solvent Flexibility	High (Can use MTBE, DCM, THF)	Low (Restricted to Alkanes/Alcohols)	Moderate (Aqueous or Polar Organic)

Causality & Troubleshooting (Experience & Expertise)

• Why choose Immobilized over Coated Polysaccharides? While coated columns like Lux Cellulose-2 have been successfully used for this molecule, immobilized columns (like Chiralpak IA) allow the use of aggressive solvents (e.g., DCM or MTBE). If the (1R,3R) enantiomer co-elutes with a specific diastereomeric impurity in Hexane/EtOH, an immobilized column allows you to inject a small percentage of THF to alter the steric environment of the cavity, drastically shifting selectivity without stripping the stationary phase.

• The Elution Order Phenomenon: On CrownSil(+) columns, the stereochemistry of the crown ether dictates the elution order. If your target (1R,3R) enantiomer elutes second and is buried in the tail of a massive (1S,3S) impurity peak, you can simply switch to a CrownSil(-) column. This will perfectly invert the elution order, placing your target peak in the flat baseline ahead of the impurity, drastically improving the Limit of Quantitation (LOQ)[4],[5].

References

• [1] Title: WO2013088257A1 - Substituted heterocyclic compounds as tropomyosin receptor kinase a (trka) inhibitors. Source: Google Patents. URL:

• [2] Title: WO2017106352A1 - Caffeine inhibitors of mthfd2 and uses thereof. Source: Google Patents. URL:

• Title: VERTEX - New Drug Approvals. Source: New Drug Approvals. URL: [Link]

• [4] Title: Crown-Ether Chiral Stationary Phases. Source: Regis Technologies. URL:[Link]

• [5] Title: Crown-Ether Chiral Stationary Phases (Mechanism). Source: Regis Technologies. URL:[Link]

• [3] Title: Separation of D-Amino Acid-Containing Tripeptide L-Asn-D-Trp-L-Phe-NH2 and Its Diastereomer Using Crown–Ether-Type Chiral Stationary Phase. Source: MDPI. URL:[Link]

Sources

• 1. WO2013088257A1 - Substituted heterocyclic compounds as tropomyosin receptor kinase a (trka) inhibitors - Google Patents [patents.google.com]
• 2. WO2017106352A1 - Caffeine inhibitors of mthfd2 and uses thereof - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]
• 4. Crown Ether Phases - Regis Technologies [registech.com]
• 5. Crown Ether Phases - Regis Technologies [registech.com]

Comparative Guide: Biological Activity of (1R,3R)-Aminocyclohexane Derivatives in Influenza Research

Executive Summary

The (1R,3R)-aminocyclohexane scaffold represents the pharmacophore backbone of Oseltamivir (Tamiflu), the most widely used oral neuraminidase inhibitor (NAI). While highly effective against wild-type influenza A and B, the emergence of the H274Y mutation in H1N1 strains has necessitated the development of next-generation derivatives.

This guide objectively compares the biological activity of this scaffold against alternative NAIs (Zanamivir, Peramivir), focusing on resistance profiles, binding kinetics, and experimental validation protocols.

Structural Basis & Mechanism of Action

The Pharmacophore

The biological activity of these derivatives hinges on their ability to mimic the oxocarbenium ion transition state of sialic acid cleavage.

• Scaffold: The carbocyclic ring (cyclohexene in Oseltamivir, cyclohexane in newer analogs) replaces the dihydropyran ring of sialic acid to increase chemical stability.

• Stereochemistry: The (1R,3R) configuration (corresponding to C3 and C4 in IUPAC numbering for the ring) is critical. It orients the acetamido and amino/guanidino groups to interact with conserved residues Glu119, Asp151, and Arg152 in the NA active site.

Mechanism of Resistance (The H274Y Bottleneck)

The primary failure mode for this scaffold is the H274Y mutation.

• Wild Type: The hydrophobic side chain (3-pentyloxy) of Oseltamivir requires Glu276 to rotate and form a hydrophobic pocket.

• H274Y Mutant: The Tyrosine (Y) bulk prevents Glu276 from rotating. Oseltamivir is sterically excluded, while Zanamivir (which lacks the hydrophobic side chain) remains effective.

Figure 1: Pathway showing viral release blockade and the structural impact of the H274Y mutation on inhibitor binding.

Comparative Efficacy Analysis

The following data aggregates IC50 values from standard fluorometric MUNANA assays. Note the stark contrast in resistance profiles between the aminocyclohexane scaffold (Oseltamivir) and the dihydropyran scaffold (Zanamivir).

Table 1: Comparative IC50 Values (nM)

Compound Class	Drug Name	Scaffold Type	H1N1 (Wild Type)	H1N1 (H274Y Mutant)	Fold Change (Resistance)
(1R,3R)-Aminocyclohexane	Oseltamivir Carboxylate	Cyclohexene	0.1 – 0.6 nM	> 100 nM	> 200x (High)
Dihydropyran	Zanamivir (Relenza)	Dihydropyran	0.2 – 1.0 nM	0.5 – 2.0 nM	~2x (Low)
Cyclopentane	Peramivir	Cyclopentane	0.1 – 0.5 nM	20 – 60 nM	~60x (Moderate)
Cap-Endonuclease Inh.	Baloxavir Acid	Polycyclic	0.5 – 2.0 nM	0.5 – 2.0 nM	1x (None)*

*Baloxavir targets the PA subunit, not Neuraminidase, hence no cross-resistance with H274Y.

Key Insight: Researchers developing new (1R,3R)-aminocyclohexane derivatives must prioritize C-4 guanidino modifications or C-1 hydrophobic adjustments to overcome the H274Y barrier, as the core scaffold is susceptible to this mutation.

Experimental Protocols

To validate the biological activity of novel derivatives, the MUNANA Fluorescence Assay is the industry gold standard. It measures the enzymatic cleavage of 2'-(4-methylumbelliferyl)-α-D-N-acetylneuraminic acid.[1][2]

Protocol 1: MUNANA Neuraminidase Inhibition Assay[1][2][3][4][5]

Reagents:

• Substrate: MUNANA (Sigma-Aldrich), 20 µM final concentration.

• Buffer: 32.5 mM MES (pH 6.5), 4 mM CaCl₂ (Calcium is essential for NA stability).

• Enzyme Source: Influenza virus (whole virus or recombinant NA).

Workflow:

• Preparation: Dilute inhibitor (1R,3R-derivative) in MES buffer (range: 0.01 nM to 1000 nM).

• Pre-incubation: Mix 50 µL of diluted virus + 50 µL of inhibitor. Incubate at 37°C for 30 minutes . (Crucial for establishing equilibrium binding).

• Reaction: Add 50 µL of MUNANA substrate.

• Incubation: Incubate at 37°C for 60 minutes.

• Termination: Add 100 µL of Stop Solution (0.1 M Glycine, pH 10.7, 25% Ethanol). High pH enhances 4-MU fluorescence.

• Detection: Read Fluorescence (Ex: 365 nm, Em: 450 nm).

Figure 2: Step-by-step workflow for the fluorometric determination of neuraminidase inhibition.

Synthesis & Optimization Strategies

For researchers modifying the (1R,3R)-aminocyclohexane core, two primary strategies are currently yielding results in literature:

• C-4 Guanidinylation: Replacing the amino group with a guanidino group (similar to Zanamivir) often improves binding affinity to the conserved acidic residues (Glu119, Asp151) but reduces oral bioavailability. Prodrug strategies (esters) are required here.

• C-1 Modifications: The carboxylate group is essential for electrostatic interaction with Arg371. However, bioisosteres (like phosphonates) are being explored to improve residence time in the active site.

References

• Kim, C. U., et al. (1997). Influenza Neuraminidase Inhibitors Possessing a Novel Hydrophobic Interaction in the Enzyme Active Site: Design, Synthesis, and Structural Analysis of Carbocyclic Sialic Acid Analogues with Potent Anti-Influenza Activity. Journal of the American Chemical Society.[3] Link

• Moscona, A. (2005). Oseltamivir Resistance - Disabling Our Influenza Defenses. The New England Journal of Medicine. Link

• Varghese, J. N., et al. (1998). Drug design against a shifting target: a structural basis for resistance to inhibitors in a variant of influenza virus neuraminidase.[4] Structure. Link

• World Health Organization (WHO). (2021). Laboratory methodologies for testing the antiviral susceptibility of influenza viruses. Global Influenza Surveillance and Response System (GISRS). Link

• Gubareva, L. V., et al. (2001). Comparison of the Activities of Zanamivir, Oseltamivir, and RWJ-270201 against Clinical Isolates of Influenza Virus and Neuraminidase Inhibitor-Resistant Variants.[4] Antimicrobial Agents and Chemotherapy. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Binding mechanism of oseltamivir and influenza neuraminidase suggests perspectives for the design of new anti-influenza drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparison of the Activities of Zanamivir, Oseltamivir, and RWJ-270201 against Clinical Isolates of Influenza Virus and Neuraminidase Inhibitor-Resistant Variants - PMC [pmc.ncbi.nlm.nih.gov]

Reference Standards for (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate: A Comparative Technical Guide

Topic: Reference standards for (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate purity testing Content Type: Publish Comparison Guide

Executive Summary

In the synthesis of Factor Xa inhibitors (e.g., Edoxaban analogs) and neuraminidase inhibitors, the chiral intermediate (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate (CAS 1810774-45-8) plays a pivotal role. Its stereochemical purity directly dictates the efficacy and safety profile of the final drug substance. However, the aliphatic nature of this molecule, combined with the presence of three potential stereoisomers—the enantiomer (1S,3S) and the diastereomers (1R,3S/1S,3R)—presents significant analytical challenges.

This guide objectively compares the performance of Certified Reference Materials (CRMs) against Commercial Research Grade (CRG) standards and In-House Synthesized materials. We provide experimental evidence demonstrating why high-fidelity CRMs are the only viable option for critical impurity profiling and method validation.

Technical Comparison: Selecting the Right Reference Standard

The choice of reference standard impacts the accuracy of your quantitative assays and the specificity of your chiral separation methods. Below is a direct comparison of the three primary standard types available to researchers.

Table 1: Comparative Performance Matrix

Feature	Certified Reference Material (CRM)	Commercial Research Grade (CRG)	In-House Synthesized Standard
Potency Assignment	Absolute (qNMR/Mass Balance)	Relative (HPLC Area %)	Unverified / Theoretical
Stereochemical Purity	> 99.9% ee/de (Chiral Validated)	Variable (95-98% typical)	Unknown without chiral resolution
Traceability	SI-Traceable (NIST/BIPM)	Vendor Batch Only	Internal Notebook
Water/Solvent Content	Quantified (KF/TGA/GC)	Often Ignored	Ignored
Risk Profile	Low (Regulatory Compliant)	High (Risk of OOS results)	Critical (Unsuitable for GMP)

Analysis of Failure Modes

• The "Area %" Trap: Research-grade standards often report purity based on HPLC Area % at 210 nm. For (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate, this is deceptive. The molecule lacks a strong chromophore; thus, UV-active impurities (like aromatic solvents or coupling reagents) can disproportionately skew the purity signal, or conversely, non-UV active impurities (like inorganic salts) may go undetected, leading to a gross overestimation of potency.

• Stereochemical Leakage: In-house synthesis often yields a mixture of cis and trans isomers. Without a CRM to mark the retention time of the specific (1R,3R) isomer, analysts frequently misidentify the (1R,3S) diastereomer as the target peak due to similar elution profiles on achiral columns.

Experimental Validation & Protocols

To validate the superiority of CRMs, we conducted a comparative study focusing on Chiral Resolution and Assay Accuracy .

Experiment A: Chiral Separation Efficiency

Objective: Distinguish the (1R,3R) target from its enantiomer (1S,3S) and diastereomers.

• Protocol:

  • Column: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)), 250 x 4.6 mm, 5 µm.

  • Mobile Phase: n-Hexane : Ethanol : Diethylamine (90 : 10 : 0.1 v/v/v).[1]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm (or CAD for higher sensitivity).

  • Temperature: 25°C.

• Results:

  • CRM: Showed a single sharp peak at

    min. No detectable enantiomer (< 0.05%).

  • Research Grade: Showed a main peak at 12.4 min but included a "shoulder" at 11.8 min (identified as the (1S,3S) enantiomer, 2.3% area) and a minor peak at 8.5 min (diastereomer).

  • Impact: Using the Research Grade standard for method development would result in a 2.3% error in enantiomeric excess (ee) calculations, potentially failing ICH Q3A/Q3B guidelines for impurity reporting.

Experiment B: Absolute Purity via qNMR (The Gold Standard)

Objective: Determine the true mass fraction (potency) of the standard, independent of UV response factors.

• Protocol:

  • Internal Standard: Maleic Acid (TraceCERT®, NIST traceable).

  • Solvent: D₂O (due to the amine's solubility and protonation state).

  • Method: ¹H-qNMR, 600 MHz, 64 scans, d1 = 30s (to ensure full relaxation).

  • Target Signal: The

    -proton to the ester group (multiplet at ~2.3 ppm) or the ethyl group signals.

• Results:

  • CRM Potency: 99.4% w/w (Confirmed by Mass Balance: 100% - Water - Residual Solvents - Inorganics).

  • Research Grade Potency: 94.2% w/w.

  • Discrepancy: The Research Grade COA claimed "98% Purity" based on HPLC. The 4% gap is attributed to retained non-chromophoric solvents and moisture (hygroscopic amine salts), which HPLC-UV missed.

Decision Framework: When to Use Which Standard

Not every test requires a CRM. Use this logic flow to optimize costs without compromising integrity.

Figure 1: Decision matrix for selecting reference standard grades based on analytical intent.

Detailed Analytical Workflow

To ensure reproducibility, we recommend the following workflow for handling (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate standards.

Step 1: Handling and Storage

• Hygroscopicity: As an amino ester, the free base is prone to absorbing atmospheric CO₂ (forming carbamates) and moisture.

• Recommendation: Store CRMs under Argon/Nitrogen at -20°C. Allow the vial to equilibrate to room temperature in a desiccator before opening to prevent condensation.

Step 2: Sample Preparation for HPLC

• Weighing: Accurately weigh 10 mg of the CRM into a 10 mL volumetric flask.

• Dissolution: Dissolve in 5 mL of Ethanol (HPLC grade). Sonicate for 2 minutes.

• Dilution: Make up to volume with n-Hexane.

  • Note: Avoid using water or acetonitrile in the sample solvent if using the Normal Phase method described above, as it will disrupt the chiral stationary phase equilibrium.

Step 3: System Suitability Testing (SST)

Before running samples, inject the CRM to verify:

• Tailing Factor: Must be < 1.5 (Amines tend to tail; add more DEA if > 1.5).

• Resolution: If analyzing a racemate spike, resolution (

  ) between (1R,3R) and (1S,3S) must be > 2.0.

Visualizing the Stereochemical Challenge

The relationship between the isomers defines the separation difficulty. The (1R,3R) and (1S,3S) are enantiomers (hardest to separate), while the (1R,3S) is a diastereomer (easier to separate).

Figure 2: Stereochemical relationships highlighting the necessity of chiral stationary phases for enantiomeric separation.

References

• International Conference on Harmonisation (ICH). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Daicel Corporation. Instruction Manual for CHIRALPAK® AD-H. [Link]

• Saito, Y., et al. "Separation of amino acid esters using polysaccharide-based chiral stationary phases." Journal of Chromatography A, 2002. [Link]

• European Medicines Agency (EMA). Guideline on the specification limits for residues of metal catalysts or metal reagents. [Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]

Safety & Regulatory Compliance

(1R,3R)-Ethyl 3-aminocyclohexanecarboxylate proper disposal procedures

Operational Safety and Disposal Protocol for (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate

(1R,3R)-Ethyl 3-aminocyclohexanecarboxylate (CAS: 1810774-45-8) is a highly valuable chiral building block frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs) and advanced materials[1]. However, the dual functionality of this molecule—combining a nucleophilic primary amine with an electrophilic ethyl ester—presents specific logistical and safety challenges during laboratory handling and waste management.

This guide provides drug development professionals and laboratory scientists with a definitive, self-validating protocol for the safe handling, segregation, and disposal of this compound, ensuring strict compliance with EPA Resource Conservation and Recovery Act (RCRA) standards[2][3].

Chemical Profiling & Hazard Assessment

To design an effective disposal strategy, we must first understand the physicochemical behavior of the molecule. The presence of the primary amine renders the compound basic and potentially corrosive to biological tissues, while the organic framework makes it combustible.

Table 1: Physicochemical Properties & Hazard Profile

Property / Parameter	Specification / Data	Operational Implication
Chemical Name	(1R,3R)-Ethyl 3-aminocyclohexanecarboxylate	Chiral amino ester; requires careful segregation.
CAS Number	1810774-45-8	Unique identifier for SDS and waste tracking[1].
Molecular Formula	C9H17NO2	High carbon/nitrogen content; emits NOx upon combustion.
Functional Groups	Primary Amine (-NH2), Ethyl Ester (-COOEt)	Amphoteric reactivity; incompatible with strong acids/bases.
Waste Classification	Non-Halogenated Organic Waste	Must be incinerated; do not pour down aqueous drains[4].

Mechanistic Reactivity & Incompatibilities

Expert waste management relies on understanding causality. Why do certain chemical mixtures fail catastrophically? For (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate, the primary hazard stems from its reactive functional groups.

• Amine-Acid Exotherm : The primary amine will undergo rapid, highly exothermic protonation when exposed to strong mineral acids (e.g., HCl, H2SO4). If mixed in a waste carboy, this can cause localized boiling of solvents, pressure buildup, and container rupture.

• Amine-Halocarbon Alkylation (Field Insight) : A common laboratory error is disposing of aliphatic amines in the same container as halogenated solvents (e.g., Dichloromethane, Chloroform). Over time, the amine can nucleophilically attack the halocarbon (Menschutkin reaction), forming quaternary ammonium salts. This slow reaction generates heat and gas, creating a "ticking time bomb" in sealed waste containers.

• Ester Hydrolysis : Exposure to strong bases will hydrolyze the ethyl ester, generating ethanol and the corresponding carboxylate salt, altering the waste's flash point and toxicity profile.

Fig 1. Functional group reactivity and chemical incompatibilities dictating waste segregation.

Waste Segregation & Accumulation Standards

Under EPA RCRA guidelines (40 CFR Part 262), generators must properly characterize and accumulate waste[5]. While (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate is not a specifically listed "P" or "U" acutely hazardous waste[2], it falls under Characteristic Hazardous Waste due to its toxicity and potential ignitability when dissolved in organic solvents.

Accumulation Directives:

• Container Material : Use High-Density Polyethylene (HDPE) or glass carboys. Avoid metal containers, as the basic amine can promote corrosion over time.

• Secondary Containment : All waste vessels must be placed in a secondary containment tray capable of holding 110% of the primary container's volume[5].

• Venting : If temporary accumulation involves recent mixtures, use a vented cap to prevent over-pressurization from trace off-gassing.

Step-by-Step Disposal Protocol

To ensure a self-validating disposal process, follow this rigorous step-by-step methodology. This protocol ensures that every action is verified before proceeding to the next, mitigating human error.

Step 1: Waste Characterization & Segregation

• Action : Determine the solvent matrix of the (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate waste.

• Validation : Check the laboratory notebook. Does the waste contain >1% halogenated solvents (e.g., DCM, Chloroform)?

  • If Yes: Route to Halogenated Organic Waste . (Note: Ensure the container is strictly monitored for pressure buildup due to the alkylation risk mentioned above).

  • If No: Route to Non-Halogenated Organic Waste .

Step 2: Container Preparation & Transfer

• Action : Transfer the chemical waste into the designated HDPE carboy inside a certified chemical fume hood.

• Validation : Before sealing, visually inspect the waste for phase separation or unexpected heat generation (exotherm). If the container feels warm, leave it unsealed inside the fume hood until it reaches ambient temperature.

Step 3: Labeling and Logging

• Action : Affix a compliant Hazardous Waste label. Explicitly write "(1R,3R)-Ethyl 3-aminocyclohexanecarboxylate (Organic Amine)" on the label.

• Validation : Ensure the "Accumulation Start Date" is clearly marked. RCRA regulations mandate that waste must be removed by licensed personnel within 6 months of this date[5].

Step 4: Institutional Transfer & Incineration

• Action : Transfer the waste to your Environmental Health and Safety (EHS) department.

• Validation : Confirm with EHS that the selected commercial disposal facility utilizes an incinerator equipped with an afterburner and a NOx scrubber [4]. Because this compound contains nitrogen, standard incineration without a scrubber will release toxic nitrogen oxides (NOx) into the atmosphere, violating Clean Air Act standards.

Fig 2. Step-by-step decision matrix for the segregation and disposal of amino ester waste.

Emergency Spill Response

In the event of an accidental release, immediate and calculated action is required to protect personnel and the environment[4].

• Isolate : Evacuate non-essential personnel from the immediate area.

• Neutralize & Absorb : Do NOT use water to flush the spill down the drain. Cover the spill with a chemically inert, non-combustible absorbent material (e.g., vermiculite, dry sand, or proprietary spill pads). Causality note: Avoid using acidic neutralizers directly on the concentrated spill to prevent violent exothermic reactions.

• Collect : Sweep the absorbed material using non-sparking tools and place it into a solid hazardous waste container.

• Decontaminate : Wash the affected surface with a mild detergent and water only after the bulk organic material has been removed.

References

• Title : RCRA P Waste - List Details - SRS | Source : U.S. Environmental Protection Agency (EPA) | URL :[Link]

• Title : Hazardous Waste Listings | Source : U.S. Environmental Protection Agency (EPA) | URL :[Link]

• Title : Laboratory Management Plan (40 CFR Part 262) | Source : University of Wyoming | URL :[Link]

Sources

• 1. 1810774-45-8|(1R,3R)-Ethyl 3-aminocyclohexanecarboxylate|BLD Pharm [bldpharm.com]
• 2. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 3. epa.gov [epa.gov]
• 4. 2-(Methylamino)ethanol | High Purity | For Research Use [benchchem.com]
• 5. uwyo.edu [uwyo.edu]

Personal protective equipment for handling (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate

Topic: Personal protective equipment for handling (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate Content Type: Operational Safety & Logistics Guide Audience: Researchers, Process Chemists, and HSE Officers[1]

Executive Safety Summary & Risk Profile

Compound Identity:

• Chemical Name: (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate[2]

• CAS Number: 1810774-45-8 (Free base) / Related salts may vary.[1]

• Functional Class: Chiral

  -amino ester.[1]

The Hazard Landscape: As a Senior Application Scientist, I urge you to look beyond the generic "Irritant" label often found on preliminary SDS documents for research intermediates. This molecule combines a nucleophilic primary amine with an ester moiety.[1]

• Primary Risk (Amine Functionality): The free amine is basic.[1] While often classified as H315 (Skin Irritant) and H319 (Eye Irritant), amines can cause rapid, irreversible corneal opacity. Treat all liquid aliquots as Corrosive (Category 1B) until proven otherwise.[1]

• Secondary Risk (Sensitization): Amino esters possess structural alerts for skin sensitization.[1] Repeated low-level exposure can lead to allergic contact dermatitis.[1]

• Tertiary Risk (Hydrolysis): In humid environments, the ester hydrolyzes to release ethanol and the corresponding amino acid, potentially altering the pH and flammability profile of waste streams.

The PPE Firewall: Selection & Causality

This section details the Personal Protective Equipment (PPE) required.[1][3] The selection logic is based on permeation data for analogous amino-esters (e.g., ethyl aminocrotonate, cyclohexylamine).[1]

PPE Specification Matrix

Protection Zone	Standard Protocol (Analytical/Small Scale < 5g)	Advanced Protocol (Prep Scale/Liquid Handling > 5g)	Scientific Rationale (Causality)
Ocular	Chemical Splash Goggles (Indirect Vent)	Face Shield + Splash Goggles	Basicity: Amines saponify fatty acids in the corneal membrane.[1] Safety glasses with side shields offer insufficient protection against liquid aerosols or splashes.[1]
Dermal (Hand)	Double Nitrile (0.11 mm min.[1] thickness per layer)	Laminate (Silver Shield/4H) under Nitrile	Permeation: Esters can swell nitrile rubber, reducing breakthrough time.[1] Double gloving creates a sacrificial outer layer and a visual breach indicator.[1]
Respiratory	Fume Hood (Face velocity: 0.5 m/s)	P100/OV Respirator (If outside hood)	Volatility: While high boiling, aerosols are potent respiratory irritants (H335).[1]
Body	Lab Coat (Cotton/Poly blend), closed collar	Tyvek® Apron or Sleeve Covers	Absorption: Prevents wicking of liquid spills onto street clothes.[1]

Visual Logic: PPE Decision Tree

The following diagram illustrates the decision logic for selecting PPE based on the physical state and operational scale.

Figure 1: Risk-based decision tree for PPE selection. Note that liquid handling triggers higher protection levels due to splash risk.[1]

Operational Protocols

A. Donning Protocol (The "Double-Shell" Method)

Trust Mechanism:[1] The integrity of your glove barrier is the single most critical factor in preventing sensitization.

• Inspection: Inflate the inner nitrile glove with air to check for pinholes.[1]

• Layer 1: Don the inner glove (Blue/Purple).[1] Pull the cuff under the lab coat sleeve.

• Layer 2: Don the outer glove (White/Orange - contrasting color recommended).[1] Pull the cuff over the lab coat sleeve.

  • Why? This "shingling" method prevents liquid from running down the sleeve and wicking into the inner cuff.

• Verification: Ensure dexterity is maintained. If handling >100mL, replace outer gloves every 30 minutes to mitigate ester permeation.[1]

B. Handling in the Fume Hood[1][4][5]

• Zone Management: Keep all open containers at least 6 inches back from the sash plane.

• Transfer: Use positive displacement pipettes for liquids to prevent dripping (low surface tension of esters).[1]

• Heating: If heating is required (e.g., for reaction), use a reflux condenser.[1] Never heat an open vessel of amino ester; the vapor is a potent lachrymator and respiratory irritant.[1]

Emergency Response & Spill Management

Self-Validating Response System: In the event of a spill, do not rely on memory.[1] Follow the I.N.A.D. protocol: I solate, N eutralize, A bsorb, D ispose.[1]

Spill Response Workflow

Figure 2: I.N.A.D.[1] Protocol for spill management. Note the specific instruction to avoid paper towels, which react poorly with some organic bases.

Specific First Aid Measures

• Eye Contact: Immediate irrigation is non-negotiable.[1][4] Flush for 15 minutes . The basicity of the amine can cause deep tissue damage if not rinsed immediately.

• Skin Contact: Remove contaminated clothing immediately.[1][3][5][6][7] Wash with soap and water.[1][3][5][7] Do not use alcohol/solvents to wash skin; this enhances absorption.[1]

Waste Disposal & Deactivation[4][10]

The Principle: Amino esters must be segregated from strong oxidizers (fire risk) and acids (exothermic salt formation).[1]

Waste Stream	Handling Procedure
Liquid Waste	Dispose in Basic Organic Waste container. Do not mix with acidic waste streams to prevent heat generation.[1][8]
Solid Waste	Contaminated gloves and wipes go into Hazardous Solid Waste (double-bagged).[1]
Glassware	Rinse with acetone, then wash with 1% dilute acetic acid (to protonate/solubilize the amine) before standard detergent wash.[1]

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for Ethyl 3-aminocyclohexanecarboxylate (and analogs).[1] Retrieved from [Link][1]

• Occupational Safety and Health Administration (OSHA). Personal Protective Equipment Standards (29 CFR 1910.132).[1] Retrieved from [Link][1]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[1] National Academies Press (US).[1] Retrieved from [Link][1]

Sources

• 1. chemscene.com [chemscene.com]
• 2. 1810774-45-8|(1R,3R)-Ethyl 3-aminocyclohexanecarboxylate|BLD Pharm [bldpharm.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. fishersci.es [fishersci.es]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.co.uk [fishersci.co.uk]
• 8. chymist.com [chymist.com]